4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-B]pyridine

• CAS: 889939-25-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

An In-Depth Technical Guide to the Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged heterocyclic motif in medicinal chemistry, serving as a core component in a multitude of biologically active molecules.[1][2] Its structural resemblance to purine and indole allows it to function as a bioisostere, interacting with various enzymatic targets. The strategic functionalization of this core is paramount in drug discovery, enabling the fine-tuning of pharmacological properties.

This guide focuses on the synthesis of a key intermediate, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine . This molecule is a highly valuable building block for several reasons:

• The Bromine Handle: The bromine atom at the 4-position serves as a versatile synthetic handle, enabling a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce molecular complexity.[3]

• The Phenylsulfonyl Group: The N-phenylsulfonyl group acts as a robust protecting group for the pyrrole nitrogen. More importantly, it activates the heterocyclic system and can be a critical component of the final pharmacophore, influencing the molecule's binding affinity and electronic properties.[4][5]

This document provides a detailed, two-part synthesis pathway, complete with step-by-step protocols, mechanistic insights, and characterization data, designed for researchers and scientists in the field of organic synthesis and drug development.

Overall Synthetic Strategy

The most direct and commonly employed pathway to synthesize 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine involves a two-step sequence starting from a readily available precursor. This strategy ensures high regioselectivity and good overall yield.

Caption: High-level two-step synthesis pathway.

Part 1: Synthesis of 4-Bromo-1H-pyrrolo[2,3-b]pyridine

The initial challenge is the regioselective introduction of a bromine atom at the C4 position of the 7-azaindole core. Direct bromination of 7-azaindole often leads to a mixture of products, with the C3 position being kinetically favored for electrophilic substitution. A reliable method to achieve C4-bromination involves starting from the corresponding N-oxide, which deactivates the pyridine ring and directs the halogenation appropriately.

Experimental Protocol: Bromination via N-Oxide

This protocol is adapted from a validated literature procedure, which ensures high regioselectivity for the desired C4-bromo isomer.[6]

Caption: Experimental workflow for the synthesis of 4-Bromo-7-azaindole.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1H-pyrrolo[2,3-b]pyridine-7-oxide (1.0 eq) and tetramethylammonium bromide (1.2 eq) in N,N-dimethylformamide (DMF).

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C with stirring.

• Reagent Addition: Add methanesulfonic anhydride (Ms₂O) (2.0 eq) in small portions, ensuring the temperature remains at 0 °C.

• Reaction: Stir the mixture at 0 °C for 1 hour. Afterwards, remove the ice bath and allow the reaction to warm to room temperature, continuing to stir for an additional 4 hours.

• Quenching and Precipitation: Dilute the reaction mixture with water, then carefully adjust the pH to ~7 by adding solid sodium hydroxide. Add more water until a suspension forms.

• Isolation: Cool the suspension to 5 °C for 1 hour to maximize precipitation. Collect the solid product by filtration.

• Purification: Wash the collected precipitate with two portions of ice-cold water.

• Drying: Dry the product in a vacuum oven over phosphorus pentoxide (P₂O₅) to yield 4-bromo-1H-pyrrolo[2,3-b]pyridine as a solid.

Quantitative Data and Characterization

Parameter	Value/Reagent	Molar Eq.	Reference
Starting Material	1H-pyrrolo[2,3-b]pyridine-7-oxide	1.0	[6]
Bromine Source	Tetramethylammonium bromide	1.2	[6]
Activating Agent	Methanesulfonic anhydride (Ms₂O)	2.0	[6]
Solvent	N,N-dimethylformamide (DMF)	-	[6]
Reaction Temp.	0 °C to Room Temperature	-	[6]
Reaction Time	5 hours	-	[6]
Reported Yield	56%	-	[6]

Characterization Data for 4-Bromo-1H-pyrrolo[2,3-b]pyridine: [6]

• Mass Spectrometry (ESI): m/z 196.9 [M+H]⁺.

• ¹H NMR (400 MHz, CDCl₃): δ 10.77 (br s, 1H), 8.14 (d, J = 5.2 Hz, 1H), 7.42 (s, 1H), 7.31 (d, J = 5.1 Hz, 1H), 6.57 (s, 1H).

Part 2: N-Phenylsulfonylation of 4-Bromo-7-azaindole

With the brominated core in hand, the final step is the installation of the phenylsulfonyl group onto the pyrrole nitrogen. This is typically achieved by deprotonating the N-H with a strong base, followed by quenching the resulting anion with benzenesulfonyl chloride. The use of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is a standard and highly effective method for this transformation.

Experimental Protocol: N-Phenylsulfonylation

This protocol is based on a well-established procedure for the N-sulfonylation of 7-azaindole derivatives.[7][8]

Caption: Experimental workflow for N-Phenylsulfonylation.

Step-by-Step Methodology:

• Reaction Setup: Add 4-bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq) to a flask containing anhydrous tetrahydrofuran (THF) under an inert atmosphere (Nitrogen or Argon).

• Cooling: Cool the resulting suspension to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (60% dispersion in mineral oil, ~1.1 eq) in portions. Caution: Hydrogen gas is evolved.

• Anion Formation: Remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

• Electrophilic Quench: Add benzenesulfonyl chloride (~1.1 eq) dropwise to the reaction mixture.

• Reaction: Continue stirring at room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the excess NaH by slowly adding saturated aqueous ammonium chloride solution or water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (or another suitable organic solvent) three times.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude material by flash column chromatography on silica gel to obtain the final product, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Quantitative Data

Parameter	Value/Reagent	Molar Eq.	Reference
Starting Material	4-Bromo-1H-pyrrolo[2,3-b]pyridine	1.0	[7]
Base	Sodium Hydride (60% in oil)	~1.1	[7]
Sulfonylating Agent	Benzenesulfonyl chloride	~1.1	[7]
Solvent	Anhydrous Tetrahydrofuran (THF)	-	[7]
Reaction Temp.	0 °C to Room Temperature	-	[7]
Reported Yield	~97% (for analogous tosylation)	-	[7]

Safety Considerations

• Sodium Hydride (NaH): Highly flammable and reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere and use appropriate personal protective equipment (PPE).

• Methanesulfonic Anhydride (Ms₂O): Corrosive. Handle in a fume hood with appropriate PPE.

• Benzenesulfonyl Chloride: Corrosive and a lachrymator. Handle in a fume hood with appropriate PPE.

• Solvents (DMF, THF): Handle in a well-ventilated area or fume hood. Anhydrous THF can form explosive peroxides and should be handled with care.

Conclusion

The synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a robust and reproducible two-step process that provides access to a highly versatile intermediate for drug discovery and medicinal chemistry. The pathway leverages a regioselective bromination of a 7-azaindole N-oxide, followed by a standard N-sulfonylation reaction. By following the detailed protocols outlined in this guide, researchers can reliably produce this valuable chemical building block for the development of novel therapeutics.

References

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4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine chemical properties

An In-depth Technical Guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: Properties, Reactivity, and Applications

Foreword

As a Senior Application Scientist, I've witnessed the evolution of synthetic strategies in drug discovery. Certain molecules stand out not for their inherent biological activity, but for their enabling power. 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is one such cornerstone. It is a meticulously designed intermediate that unlocks access to a privileged region of chemical space. This guide moves beyond a simple recitation of facts to provide a causal understanding of this reagent's utility. We will explore not just what it does, but why it is designed this way and how its properties are leveraged in the synthesis of next-generation therapeutics.

Core Molecular Architecture and Strategic Design

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a derivative of 7-azaindole (pyrrolo[2,3-b]pyridine), a scaffold recognized as a bioisostere of indole. This core is prevalent in numerous kinase inhibitors and other targeted therapies due to its ability to form critical hydrogen bonds.[1][2] The power of this specific reagent, however, lies in two strategic modifications:

• The 4-Bromo Group: This halogen atom serves as a versatile synthetic handle. Its C(sp²)-Br bond is primed for a variety of palladium-catalyzed cross-coupling reactions, allowing for the controlled introduction of diverse aryl, heteroaryl, and amino substituents.

• The N-Phenylsulfonyl Group: The pyrrole nitrogen of the parent 7-azaindole is nucleophilic and its proton is acidic. The phenylsulfonyl group serves a dual purpose. Firstly, it acts as a robust protecting group, preventing unwanted side reactions at the nitrogen.[3] Secondly, as a potent electron-withdrawing group, it significantly modulates the electron density of the bicyclic system, which is crucial for enabling regioselective functionalization.[3][4]

This combination transforms the simple 7-azaindole core into a powerful and predictable building block for complex molecular assembly.

Physicochemical and Spectroscopic Profile

A clear understanding of a reagent's physical properties is fundamental to its effective use in the laboratory. The data below are compiled from various sources and predictive models.

Property	Value	Source
CAS Number	889939-25-7	[5]
Molecular Formula	C₁₃H₉BrN₂O₂S	[6]
Molecular Weight	337.20 g/mol	[7]
Appearance	Off-white to yellow solid	[8]
Boiling Point	~514.9 °C (Predicted)	[8]
Density	~1.59 g/cm³ (Predicted)	[8]
pKa	~2.14 (Predicted)	[8]

Spectroscopic Characterization: While specific spectra for the phenylsulfonyl derivative are not publicly available, the structure can be unequivocally confirmed by standard methods. The ¹H NMR spectrum of the closely related tosyl derivative provides a reference for expected signals: distinct doublets for the pyridine and pyrrole protons, and multiplets in the aromatic region for the phenylsulfonyl group.[8][9] Mass spectrometry would show a characteristic isotopic pattern for the single bromine atom.

Synthesis and Rationale

The preparation of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a straightforward N-sulfonylation of the commercially available 4-bromo-7-azaindole.

Experimental Protocol: Synthesis

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 4-bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq).[10]

• Solvation: Dissolve the starting material in a suitable anhydrous aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM).[8][11]

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

  • Causality: The strongly basic hydride (H⁻) irreversibly deprotonates the acidic pyrrole N-H proton (pKa ≈ 17), generating a nucleophilic sodium azaindolidate salt. This step is critical for activating the nitrogen for the subsequent reaction.

• Sulfonylation: While maintaining the temperature at 0 °C, slowly add benzenesulfonyl chloride (1.1 eq) dropwise.[11]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring by TLC until the starting material is consumed.[8]

• Workup: Carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or recrystallization to yield the pure product.[11]

Core Reactivity: The Gateway to Molecular Diversity

The synthetic utility of this reagent is centered on the selective functionalization of the C4-position via palladium-catalyzed cross-coupling reactions. The phenylsulfonyl group is essential, as it deactivates the otherwise reactive pyrrole ring, preventing self-coupling or other side reactions and directing reactivity to the C-Br bond.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki reaction is a powerful method for creating carbon-carbon bonds, enabling the introduction of diverse aryl and heteroaryl moieties, which are common features in kinase inhibitors.[12][13]

Experimental Protocol: General Suzuki-Miyaura Coupling

• Setup: In a Schlenk flask, combine 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%).[13][14]

• Inerting: Seal the flask and cycle between vacuum and an inert gas (Argon or Nitrogen) three times to remove oxygen.

  • Causality: The active Pd(0) species in the catalytic cycle is sensitive to oxidation, which would lead to catalyst deactivation. Removing oxygen is critical for reproducible, high-yielding reactions.

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and water (4:1 ratio), via syringe.[15]

• Reaction: Heat the mixture with vigorous stirring to 80-120 °C. Monitor the reaction's progress by TLC or LC-MS.

• Workup and Purification: After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine. Dry the organic layer and concentrate. Purify the residue via flash column chromatography.

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

For the synthesis of many targeted therapies, particularly kinase inhibitors, the installation of a substituted amine at the C4 position is a key step. The Buchwald-Hartwig amination provides a direct and modular route to achieve this.[16][17]

Experimental Protocol: General Buchwald-Hartwig Amination

• Setup: In an oven-dried glovebox or Schlenk flask, combine the palladium pre-catalyst (1-5 mol%), the appropriate phosphine ligand (1.2-2.4 eq relative to Pd), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4-2.0 eq).[18]

• Reactant Addition: Add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq) and the desired amine (1.1-1.5 eq).

• Inerting & Solvent: Seal the vessel, remove from the glovebox (if used), and add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

  • Causality: This reaction is even more sensitive to air and moisture than the Suzuki coupling. The strong base is readily quenched by water, and the specialized, electron-rich phosphine ligands are prone to oxidation. A strictly inert and anhydrous environment is non-negotiable.[19]

• Reaction: Heat the mixture with stirring to the optimal temperature (typically 80-110 °C). Monitor for completion.

• Workup and Purification: Cool the reaction, quench carefully with a saturated aqueous solution of ammonium chloride, and extract with an organic solvent. The purification is typically achieved by flash column chromatography.

The Final Step: Deprotection

After the crucial C-C or C-N bond has been formed, the final step in many synthetic sequences is the removal of the phenylsulfonyl group to unveil the N-H of the pyrrole ring. This N-H is often a critical pharmacophore, acting as a hydrogen bond donor in the target's binding site.

Deprotection is typically achieved under basic conditions, such as hydrolysis with lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture of THF and water. The choice of conditions must be compatible with the other functional groups present in the now-complex molecule.

Application in Drug Discovery: A Key Intermediate

The true value of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is realized in its application as a key intermediate in the synthesis of high-value pharmaceutical targets. The 7-azaindole scaffold is a privileged structure, and this reagent provides a robust and reliable entry point for elaborating the 4-position, a key vector for modulating potency and selectivity.[1][20][21]

This building block has been instrumental in the development of inhibitors for various protein kinases, including:

• Fibroblast Growth Factor Receptor (FGFR): Aberrant FGFR signaling is a driver in various cancers.[1]

• Colony-Stimulating Factor 1 Receptor (CSF1R): A target for inflammatory diseases and certain cancers.[20][22]

• Phosphodiesterase 4B (PDE4B): A target for inflammatory and neurological disorders.[2]

By enabling rapid and modular access to diverse 4-substituted 7-azaindoles, this reagent accelerates the Structure-Activity Relationship (SAR) studies that are fundamental to modern drug discovery.

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is more than just a chemical; it is a solution to a common strategic problem in medicinal chemistry. Its design—a stable, reactive handle on a privileged scaffold, shielded by a robust protecting group—allows chemists to execute complex bond formations with high predictability and control. Understanding the interplay between its structure, reactivity, and the rationale behind its synthetic application is key to leveraging its full potential in the laboratory.

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Spectroscopic Characterization of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: A Technical Guide

This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a compound of interest in medicinal chemistry and drug development. While direct experimental spectra for this specific molecule are not widely published, this document, grounded in the principles of spectroscopic interpretation and supported by data from analogous structures, offers a robust predictive framework for its characterization. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural and electronic properties of this heterocyclic scaffold.

Introduction and Molecular Structure

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine belongs to the 7-azaindole class of compounds, which are recognized as important pharmacophores. The introduction of a bromine atom at the 4-position and a phenylsulfonyl group on the pyrrole nitrogen significantly modulates the electronic and steric properties of the parent 7-azaindole core, influencing its potential biological activity. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of synthesized batches of this compound.

The structure and standard numbering convention for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine are presented below. This numbering will be used throughout the guide for the assignment of spectroscopic signals.

Caption: Molecular structure and numbering of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Predicted ¹H NMR Spectroscopy

The ¹H NMR spectrum provides critical information about the electronic environment of the protons in the molecule. The predicted chemical shifts (δ) for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine are based on the known spectrum of the parent 1H-pyrrolo[2,3-b]pyridine and the predictable effects of the bromo and phenylsulfonyl substituents.

Baseline Data: 1H-pyrrolo[2,3-b]pyridine (7-Azaindole) The reported ¹H NMR spectrum of the unsubstituted 7-azaindole shows characteristic signals for the pyrrole and pyridine ring protons.

Substituent Effects:

• 1-Phenylsulfonyl Group: This strong electron-withdrawing group significantly deshields the protons on the pyrrole ring (H2 and H3). The sulfonyl group's anisotropic effect will also influence nearby protons. This effect is well-documented in the NMR spectra of N-sulfonylated heterocycles.

• 4-Bromo Group: The bromine atom exerts a moderate deshielding effect on the adjacent H5 proton through inductive withdrawal. Its primary influence, however, is the removal of the H4 proton signal and the simplification of the pyridine ring spin system.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Prediction
H6	~8.3 - 8.5	d	J = ~5.0	Deshielded due to proximity to the pyridine nitrogen.
H5	~7.2 - 7.4	d	J = ~5.0	Influenced by the adjacent bromine and coupled to H6.
H2	~7.8 - 8.0	d	J = ~3.5	Significantly deshielded by the N-phenylsulfonyl group.
H3	~6.7 - 6.9	d	J = ~3.5	Deshielded by the N-phenylsulfonyl group, but to a lesser extent than H2.
Phenyl-H (ortho)	~7.9 - 8.1	m	Protons on the phenylsulfonyl group closest to the sulfonyl moiety.
Phenyl-H (meta, para)	~7.4 - 7.6	m	Remaining protons of the phenylsulfonyl group.

Predicted ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will reveal the electronic environment of each carbon atom in the molecule. The predicted chemical shifts are extrapolated from the parent 7-azaindole scaffold, considering the substituent effects.

Substituent Effects:

• 1-Phenylsulfonyl Group: This group will have a moderate effect on the chemical shifts of the pyrrole carbons (C2, C3, C3a, C7a).

• 4-Bromo Group: The most significant effect will be on C4, which will be directly attached to the bromine atom. The chemical shift of C4 is expected to be in the range typical for a bromine-substituted aromatic carbon. It will also influence the chemical shifts of the adjacent carbons, C3a and C5.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Carbon	Predicted δ (ppm)	Rationale for Prediction
C6	~148 - 150	Alpha to the pyridine nitrogen.
C2	~128 - 130	Influenced by the N-phenylsulfonyl group.
C7a	~145 - 147	Bridgehead carbon.
C3a	~125 - 127	Bridgehead carbon, influenced by the adjacent bromo-substituted carbon.
C5	~120 - 122	Beta to the pyridine nitrogen, influenced by the adjacent bromo substituent.
C3	~108 - 110	Beta to the pyrrole nitrogen.
C4	~115 - 118	Directly attached to the bromine atom.
Phenyl-C (ipso)	~138 - 140	Carbon of the phenyl group attached to the sulfonyl.
Phenyl-C (ortho)	~127 - 129
Phenyl-C (meta)	~129 - 131
Phenyl-C (para)	~133 - 135

Mass Spectrometry

Mass spectrometry is a crucial technique for determining the molecular weight and fragmentation pattern of the target compound.

Predicted Mass Spectrometry Data:

Parameter	Predicted Value	Notes
Molecular Formula	C₁₃H₉BrN₂O₂S
Monoisotopic Mass	335.9623 u
Molecular Weight	337.19 g/mol
Expected M+ Peak	m/z 336	Corresponding to the [M]+ ion with ⁷⁹Br.
Expected M+2 Peak	m/z 338	Corresponding to the [M]+ ion with ⁸¹Br, with an intensity ratio of approximately 1:1 to the M+ peak, which is characteristic for a monobrominated compound.

Fragmentation Pathway: The primary fragmentation is expected to involve the loss of the phenylsulfonyl group or parts of it.

Caption: Predicted primary fragmentation pathways for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed above. These should be adapted based on the specific instrumentation available.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Workflow for NMR data acquisition and processing.

B. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

• Ionization: Electrospray ionization (ESI) in positive ion mode is recommended.

• Data Acquisition: Acquire the full scan mass spectrum over a range of m/z 50-1000.

• Tandem MS (MS/MS): To confirm the fragmentation pattern, perform MS/MS analysis on the parent ions (m/z 336 and 338).

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. The provided ¹H NMR, ¹³C NMR, and mass spectrometry data are based on sound chemical principles and comparisons with closely related structures. The experimental protocols outlined offer a clear path for the empirical validation of these predictions. This document serves as a valuable resource for any scientist involved in the synthesis, purification, and characterization of this important heterocyclic compound.

References

• Spectroscopic data for 1H-pyrrolo[2,3-b]pyridine and its derivatives can be found in various chemical databases and scientific journals. For specific examples and further reading, please consult the NIST Chemistry WebBook and publications from the Royal Society of Chemistry and Wiley-VCH.[1]

• Information regarding the synthesis and reactivity of similar compounds can be found in sources detailing medicinal chemistry efforts around kinase inhibitors and other therapeutic targets.[2]

• General principles of NMR and Mass Spectrometry are covered in standard organic chemistry textbooks and specialized spectroscopy liter

Sources

• 1. 1H-Pyrrolo[2,3-b]pyridine [webbook.nist.gov]
• 2. echemi.com [echemi.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug development. As a key analytical technique, ¹H NMR spectroscopy offers invaluable insights into the molecular structure, providing unambiguous confirmation of identity and purity. This document delineates the theoretical basis for the expected spectral features, including chemical shift assignments, spin-spin coupling patterns, and the electronic influence of the constituent functional groups. Furthermore, a detailed, field-proven experimental protocol for acquiring high-fidelity spectra is presented, followed by a systematic guide to spectral interpretation. This guide is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for the structural elucidation of complex organic molecules.

Part 1: Molecular Structure and the Role of ¹H NMR

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS 889939-25-7) is a derivative of 7-azaindole, a privileged scaffold in numerous biologically active compounds.[1] The structure incorporates two key functionalities that dictate its electronic and, consequently, its spectral properties: the electron-rich pyrrolo[2,3-b]pyridine core and the strongly electron-withdrawing phenylsulfonyl group attached to the pyrrole nitrogen.

The bromine atom at the C-4 position further modulates the electron density of the pyridine ring. ¹H NMR spectroscopy is the definitive method for confirming the precise arrangement of these functionalities, as each proton in the molecule resides in a unique electronic environment, giving rise to a distinct resonance signal.[2]

Caption: Molecular structure with proton and carbon numbering.

Part 2: Theoretical ¹H NMR Spectral Analysis

The ¹H NMR spectrum of this molecule is predicted to exhibit signals corresponding to nine distinct protons. The analysis can be logically divided into the signals from the phenylsulfonyl group and those from the 4-bromo-7-azaindole core.

A. Phenylsulfonyl Group Protons (H-2' to H-6')

The phenylsulfonyl moiety is a powerful electron-withdrawing group, which significantly deshields the attached aromatic protons. This deshielding effect causes their signals to appear at a lower field (higher ppm value) compared to benzene (7.34 ppm).[3][4] The protons are designated as ortho (H-2', H-6'), meta (H-3', H-5'), and para (H-4').

• Ortho-Protons (H-2', H-6'): These protons are closest to the sulfonyl group and experience the strongest deshielding effect. They are expected to appear as a multiplet (often a doublet of doublets or a complex multiplet) due to coupling with both the meta protons.

• Meta-Protons (H-3', H-5'): These protons are further from the sulfonyl group and will resonate at a slightly higher field than the ortho-protons. They will also appear as a multiplet.

• Para-Proton (H-4'): This proton is the most shielded of the phenyl group and will appear as a multiplet, typically a triplet or triplet of doublets.

B. 4-Bromo-1-pyrrolo[2,3-b]pyridine Core Protons

The protons on the bicyclic core are influenced by the heteroatoms (N), the bromine substituent, and the N-phenylsulfonyl group.

• H-2 and H-3 (Pyrrole Ring): These two protons form an AX spin system and are expected to appear as a pair of doublets due to their mutual coupling (³J_HH_). The N-phenylsulfonyl group withdraws electron density from the pyrrole ring, causing both protons to shift downfield. H-3 is typically downfield of H-2 in N-protected 7-azaindoles.

• H-5 and H-6 (Pyridine Ring): These protons also constitute an AX spin system and will appear as a pair of doublets. The bromine atom at C-4 will exert an electronic effect on H-5, while H-6 is adjacent to the pyridine nitrogen. The pyridine nitrogen strongly deshields the adjacent H-6 proton, causing it to resonate at a significantly lower field.

C. Summary of Predicted Spectral Data

The following table summarizes the anticipated ¹H NMR spectral data. Chemical shifts are estimates and can vary depending on the solvent and concentration.[5][6]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-6	8.2 – 8.5	Doublet (d)	1H	³J_H5H6_ ≈ 5.0 - 5.5
H-2', H-6' (ortho)	7.9 – 8.1	Multiplet (m)	2H	-
H-5	7.7 – 7.9	Doublet (d)	1H	³J_H5H6_ ≈ 5.0 - 5.5
H-4' (para)	7.6 – 7.8	Multiplet (m)	1H	-
H-3', H-5' (meta)	7.5 – 7.7	Multiplet (m)	2H	-
H-3	7.4 – 7.6	Doublet (d)	1H	³J_H2H3_ ≈ 3.5 - 4.0
H-2	6.7 – 6.9	Doublet (d)	1H	³J_H2H3_ ≈ 3.5 - 4.0

Part 3: Experimental Protocol for High-Resolution ¹H NMR

Acquiring a high-quality, reproducible spectrum is paramount for accurate structural analysis. The following protocol outlines a self-validating system for data acquisition.

A. Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. DMSO-d₆ is often preferred for its excellent solvating power for a wide range of heterocyclic compounds.[5]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), to set the chemical shift reference to 0.00 ppm.

  • Cap the NMR tube securely and vortex briefly to ensure a homogeneous solution.

• Spectrometer Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., 400 MHz or higher for better resolution).

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp, symmetrical solvent peak.

  • Set the acquisition parameters:

    • Pulse Angle: 30-45 degrees to balance signal intensity and relaxation time.

    • Spectral Width: ~16 ppm, centered around 6 ppm, to encompass all expected proton signals.[7]

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay (D1): 2-5 seconds to allow for full proton relaxation between scans, ensuring accurate integration.[7]

    • Number of Scans: 16-64 scans, depending on sample concentration, to achieve an adequate signal-to-noise ratio.

    • Temperature: 298 K (25 °C).[7]

• Data Processing:

  • Apply an exponential window function (line broadening of 0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio.[7]

  • Perform a Fourier Transform to convert the FID from the time domain to the frequency domain.

  • Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply an automatic baseline correction to create a flat baseline.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm or using the residual solvent peak (e.g., DMSO-d₅ at ~2.50 ppm).[7]

  • Integrate all peaks to determine the relative number of protons corresponding to each signal.

B. Experimental Workflow Diagram

Caption: Workflow for ¹H NMR analysis.

Part 4: Conclusion

The ¹H NMR spectrum of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine provides a detailed and diagnostic fingerprint of its molecular structure. A systematic analysis of the spectrum, guided by an understanding of substituent effects and spin-spin coupling, allows for the unambiguous assignment of all proton resonances. The downfield shifts of the phenylsulfonyl protons and the characteristic doublet patterns of the 7-azaindole core are key identifiers. By adhering to the rigorous experimental protocol outlined in this guide, researchers can reliably obtain high-quality data essential for structural verification, purity assessment, and advancing research in medicinal chemistry.

References

• Echemi. (n.d.). 4-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
• Taylor & Francis Online. (n.d.). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts.
• Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments?.
• J-Stage. (n.d.). Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional.
• Thieme. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol.
• Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride.
• ChemicalBook. (n.d.). 7-Azaindole (271-63-6) 1H NMR spectrum.
• ChemicalBook. (n.d.). 4-bromo-1H-pyrrolo[2,3-c]pyridine synthesis.
• ChemicalBook. (n.d.). 1h-pyrrolo[2,3-b]pyridine, 2-methyl-(23612-48-8) 1 h nmr.
• MDPI. (n.d.). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach.
• ResearchGate. (n.d.). 1 H-NMR Chemical shifting values (δ, ppm) of 7h from the experimental....
• PubMed Central. (n.d.). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors.
• SpectraBase. (n.d.). 1H-Pyrrolo(2,3-b)pyridine - Optional[1H NMR] - Chemical Shifts.
• ChemicalBook. (n.d.). 4-bromo-1-[(4-methylphenyl)sulfonyl]-1h-pyrrolo[2,3-b]pyridine(348640-07-3) 1 h nmr.
• IOSR Journal of Applied Chemistry. (2025). Synthesis Of 1-((4-Bromophenyl) Diazenyl)-2,3-Dihydro- 1H-Pyrrolo[2,3-B] Pyridine.
• PubMed. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond.
• Bulletin of the Chemical Society of Ethiopia. (2023). NOVEL PYRROLO[2,3-b]PYRIDINE AND PYRROLO[2,3-d] PYRIMIDINE DERIVATIVES: DESIGN, SYNTHESIS, AND STRUCTURE ELUCIDATION.
• BenchChem. (2025). ¹H NMR Characterization of 4-Azaindole and Its Derivatives: Application Notes and Protocols.
• ChemicalBook. (n.d.). 4-Bromopyridine(1120-87-2) 1H NMR spectrum.
• ChemicalBook. (n.d.). ethyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate(942920-55-0) 1 H NMR.
• Oregon State University. (n.d.). 1H NMR Chemical Shift.
• Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts.
• University of Regensburg. (n.d.). Chemical shifts.
• Sigma-Aldrich. (n.d.). 4-Bromo-1H-pyrrolo[2,3-c]pyridine.

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• PubMed Central. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection.
• Ruichu Bio. (n.d.). 4-BROMO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE.

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The Pyrrolo[2,3-b]pyridine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrrolo[2,3-b]pyridine, also known as 7-azaindole, has emerged as a "privileged scaffold" in medicinal chemistry, forming the structural core of numerous biologically active molecules.[1] Its unique electronic properties and ability to form key hydrogen bond interactions have made it a highly sought-after motif in the design of targeted therapies. This guide provides a comprehensive overview of the diverse biological activities of pyrrolo[2,3-b]pyridine derivatives, delving into their mechanisms of action, therapeutic potential, and the experimental methodologies used for their evaluation.

I. The Anticancer Potential of Pyrrolo[2,3-b]pyridine Derivatives

The pyrrolo[2,3-b]pyridine nucleus is a cornerstone in the development of novel anticancer agents.[2][3] These compounds exert their effects through a variety of mechanisms, often targeting key players in cancer cell proliferation, survival, and metastasis.

A. Kinase Inhibition: A Dominant Mechanism of Action

A primary mode of anticancer activity for many pyrrolo[2,3-b]pyridine derivatives is the inhibition of protein kinases, enzymes that play a critical role in cellular signaling pathways often dysregulated in cancer.

• Fibroblast Growth Factor Receptor (FGFR) Inhibition: Abnormal activation of the FGFR signaling pathway is implicated in various cancers.[4] Certain 1H-pyrrolo[2,3-b]pyridine derivatives have been developed as potent inhibitors of FGFR1, 2, and 3.[4] For instance, compound 4h from a recent study demonstrated significant FGFR inhibitory activity, leading to the inhibition of breast cancer cell proliferation, induction of apoptosis, and suppression of cell migration and invasion.[4]

• Cyclin-Dependent Kinase 8 (CDK8) Inhibition: CDK8 is a key regulator of transcription and has been identified as a colorectal cancer oncogene.[5] A novel 1H-pyrrolo[2,3-b]pyridine derivative, compound 22 , was discovered as a potent type II CDK8 inhibitor, exhibiting significant tumor growth inhibition in colorectal cancer xenograft models.[5][6]

• V600E B-RAF Inhibition: The V600E mutation in the B-RAF kinase is a driver in many melanomas. Several FDA-approved anticancer agents are pyrrolo[2,3-b]pyridine-based B-RAF inhibitors.[7] Novel derivatives have been designed and synthesized, with some showing potent inhibitory effects on V600E B-RAF.[7]

• Janus Kinase (JAK) Inhibition: The JAK/STAT signaling pathway is crucial for cytokine-mediated inflammatory and autoimmune responses, and its dysregulation is also involved in some cancers.[8] N-methyl-pyrrolo[2,3-b]pyridine-5-carboxamide derivatives have been developed as potent and selective JAK1 inhibitors.[8]

B. Other Anticancer Mechanisms

Beyond kinase inhibition, pyrrolo[2,3-b]pyridine derivatives exhibit other promising anticancer activities:

• PARP Inhibition: Poly (ADP-ribose) polymerases (PARPs) are involved in DNA damage repair, and their inhibition is a valuable strategy for treating cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations.[9] Some 7-azaindole analogs have been identified as potent PARP inhibitors.[9]

• Microtubule Dynamics Disruption: Microtubules are essential for cell division, and drugs that target them are widely used in cancer chemotherapy. Two azaindole derivatives, CM01 and CM02 , have been identified as microtubule-depolymerizing agents that induce G2/M cell cycle arrest and are effective against multidrug-resistant cancer cell lines.[10]

• DNA Intercalation: Some novel pyrrolo[2,3-b]pyridine analogues have been shown to exert their antiproliferative activity by intercalating into calf thymus DNA, which could block DNA replication.[11]

II. Anti-inflammatory and Immunomodulatory Activities

The pyrrolo[2,3-b]pyridine scaffold is also a promising framework for the development of anti-inflammatory and immunomodulatory agents.

A. Inhibition of Pro-inflammatory Cytokines

Certain 1H-pyrrolo[2,3-b]pyridine-2-carboxamides have been identified as inhibitors of phosphodiesterase 4B (PDE4B), an enzyme involved in inflammatory processes.[12] These compounds have been shown to inhibit the production of the pro-inflammatory cytokine TNF-α in macrophages, demonstrating their potential as anti-inflammatory agents.[12]

B. JAK3 Inhibition for Immunosuppression

Janus kinase 3 (JAK3) plays a critical role in immune cell signaling. Selective inhibition of JAK3 is a therapeutic strategy for autoimmune diseases and organ transplant rejection. A series of 1H-pyrrolo[2,3-b]pyridine derivatives have been developed as novel immunomodulators targeting JAK3.[13]

III. Antiviral Activity

The antiviral potential of pyrrolo[2,3-b]pyridine derivatives is an emerging area of research. Inhibition of AP-2-associated protein kinase 1 (AAK1) has been identified as a promising strategy for developing broad-spectrum antiviral agents.[14] A novel series of 3-heteroaryl-pyrrolo[2,3-b]pyridines have been discovered as potent AAK1 inhibitors with antiviral activity against Dengue virus and Venezuelan equine encephalitis virus.[14]

IV. Neuroprotective Potential in Alzheimer's Disease

Glycogen synthase kinase-3β (GSK-3β) is a key enzyme implicated in the pathogenesis of Alzheimer's disease (AD).[15] Novel pyrrolo[2,3-b]pyridine derivatives have been synthesized as potent and selective GSK-3β inhibitors.[15][16] One such compound, 41 , demonstrated the ability to ameliorate dyskinesia in a zebrafish AD model and exhibited low toxicity, highlighting its potential as a therapeutic agent for AD.[15]

V. Experimental Evaluation of Biological Activity

The biological evaluation of pyrrolo[2,3-b]pyridine derivatives involves a combination of in vitro and in vivo assays to determine their efficacy and mechanism of action.

A. In Vitro Assays

1. Cell Viability and Cytotoxicity Assays (MTT/XTT): These colorimetric assays are fundamental for assessing the effect of a compound on cell viability and proliferation.[17][18] They measure the metabolic activity of cells, which is generally proportional to the number of viable cells.[18][19]

• Principle: Metabolically active cells reduce a tetrazolium salt (like MTT or XTT) to a colored formazan product.[17][20] The amount of formazan produced is quantified by measuring the absorbance at a specific wavelength.[18][21]

Experimental Protocol: MTT Assay [22][23]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[23]

• Compound Treatment: Treat the cells with a range of concentrations of the pyrrolo[2,3-b]pyridine derivative for a specified duration (e.g., 24, 48, or 72 hours).[23]

• MTT Addition: Add MTT solution to each well and incubate for 1-4 hours to allow for the formation of formazan crystals.[18][23]

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.[19]

• Absorbance Measurement: Read the absorbance at approximately 570 nm using a microplate reader.[17][18]

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) or growth inhibition 50 (GI50) value, which represents the concentration of the compound that causes 50% inhibition of cell viability.[24]

2. Western Blotting for Protein Expression Analysis: This technique is used to detect and quantify the expression levels of specific proteins, providing insights into the molecular mechanisms of action of a compound.[25][26] For example, it can be used to assess the effect of a pyrrolo[2,3-b]pyridine derivative on the phosphorylation status of a target kinase or the expression of proteins involved in apoptosis.[27][28]

Experimental Protocol: Western Blot [27][29]

• Protein Extraction: Lyse treated and untreated cells to extract total protein.[28]

• Protein Quantification: Determine the protein concentration of each lysate.[28]

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.[26][27]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[29]

• Blocking: Block the membrane to prevent non-specific antibody binding.[26]

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).[25][27]

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.[28]

• Analysis: Quantify the band intensities to determine the relative protein expression levels.[28]

B. In Vivo Models

Human Tumor Xenograft Models: These models are crucial for evaluating the in vivo anticancer efficacy of drug candidates.[30][31] They involve the implantation of human tumor cells or patient-derived tumor tissue into immunodeficient mice.[30][32][33]

Experimental Protocol: Xenograft Tumor Model [30]

• Cell Implantation: Subcutaneously inject human cancer cells into the flank of immunodeficient mice.[33]

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Administer the pyrrolo[2,3-b]pyridine derivative to the mice via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement: Regularly measure the tumor volume.

• Efficacy Evaluation: At the end of the study, compare the tumor growth in the treated group to that in the control group to determine the antitumor efficacy.

VI. Structure-Activity Relationship (SAR) Studies and Future Perspectives

Structure-activity relationship (SAR) studies are essential for optimizing the potency and selectivity of pyrrolo[2,3-b]pyridine derivatives.[34] Research has shown that substitutions at various positions of the 7-azaindole ring can significantly impact biological activity.[3][34] For example, substitutions at positions 1, 3, and 5 are often critical for anticancer activity.[3][34]

The versatility of the pyrrolo[2,3-b]pyridine scaffold continues to make it a focal point of drug discovery efforts. Future research will likely focus on:

• Developing more selective inhibitors: To minimize off-target effects and improve safety profiles.

• Exploring new therapeutic areas: Expanding the application of these derivatives to other diseases.

• Utilizing novel drug delivery systems: To enhance bioavailability and targeted delivery.

The continued exploration and modification of the pyrrolo[2,3-b]pyridine core hold immense promise for the development of the next generation of targeted therapies for a wide range of diseases.

VII. Data and Diagrams

Quantitative Data Summary

Compound/Derivative Class	Target/Activity	IC50/GI50 Values	Cell Line(s)	Reference
1H-pyrrolo[2,3-b]pyridine 4h	FGFR1, FGFR2, FGFR3	7 nM, 9 nM, 25 nM	4T1 (breast cancer)	[4]
1H-pyrrolo[2,3-b]pyridine 22	CDK8	48.6 nM	Colorectal Cancer	[5]
7-azaindole analog 4d	Anticancer	1.55 µM	MCF-7 (breast cancer)	[3][34]
7-azaindole analog (3,5-dinitro sub.)	Anticancer	1.38 µM	MCF-7 (breast cancer)	[3][34]
7-azaindole analog 4g	Anticancer (PARP inhibitor)	15.56 µM	MCF-7 (breast cancer)	[9]
pyrrolo[2,3-b]pyridine 41	GSK-3β	0.22 nM	N/A	[15]
pyrrolo[2,3-b]pyridine 46	GSK-3β	0.26 nM	N/A	[15]
pyrrolo[2,3-b]pyridine 54	GSK-3β	0.24 nM	N/A	[15]
pyrrolo[2,3-b]pyridine 34e	V600E B-RAF	0.085 µM	N/A	[7]
pyrrolo[2,3-b]pyridine 35	V600E B-RAF	0.080 µM	N/A	[7]

Signaling Pathway and Workflow Diagrams

Caption: FGFR Signaling Pathway Inhibition by Pyrrolo[2,3-b]pyridine Derivatives.

Caption: Workflow of the MTT Cell Viability Assay.

Caption: General Workflow for Western Blot Analysis.

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Introduction: The Strategic Importance of the 7-Azaindole Scaffold

An In-depth Technical Guide to the Structure, Synthesis, and Application of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

The 1H-pyrrolo[2,3-b]pyridine ring system, commonly known as 7-azaindole, is a privileged scaffold in modern medicinal chemistry. Its unique structure, which acts as a bioisostere of indole, allows it to form critical hydrogen bonding interactions with a multitude of biological targets. This has led to its incorporation into several FDA-approved drugs, including the kinase inhibitors Vemurafenib and Pexidartinib, which are used in the treatment of melanoma and tenosynovial giant cell tumors, respectively[1].

This guide focuses on a key derivative that unlocks the synthetic potential of this scaffold: 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine . The introduction of a bromine atom at the C-4 position provides a versatile chemical handle for diversification through cross-coupling reactions. Simultaneously, the phenylsulfonyl group serves two critical functions: it protects the pyrrole nitrogen, preventing unwanted side reactions, and it modulates the electronic properties of the ring system, often facilitating key transformations. For researchers in drug discovery, this molecule is not just a reagent, but a strategic starting point for the systematic exploration of chemical space around the 7-azaindole core.

Section 1: Core Structural and Physicochemical Properties

A precise understanding of a molecule's physical and structural properties is foundational to its application. While a definitive single-crystal X-ray structure for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is not publicly available, we can compile its key properties from reliable databases and analogous structures.

Chemical Structure

The molecule consists of the fused bicyclic 7-azaindole core, with a bromine atom at position C-4 and a phenylsulfonyl group attached to the pyrrole nitrogen (N-1).

Caption: 2D structure of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Physicochemical Data

The following table summarizes key computed and experimental properties for the title compound and its immediate precursors. This data is critical for reaction planning, purification, and formulation.

Property	Value	Source / Compound
CAS Number	889939-25-7
Molecular Formula	C₁₃H₉BrN₂O₂S	-
Molecular Weight	337.20 g/mol	-
XLogP3 (Computed)	3.9	[2] (for 2-iodo analogue)
Topological Polar Surface Area	60.3 Ų	[3] (for tosyl analogue)
Form	Solid	[4] (for related isomers)
Boiling Point (Predicted)	514.9 ± 60.0 °C	[5] (for tosyl analogue)
Density (Predicted)	1.59 ± 0.1 g/cm³	[5] (for tosyl analogue)

Section 2: Synthesis and Mechanistic Rationale

The synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is achieved by the N-sulfonylation of the precursor, 4-Bromo-1H-pyrrolo[2,3-b]pyridine (4-bromo-7-azaindole). The choice of reagents and conditions is dictated by the need for a high-yielding, clean reaction that avoids side reactions on the pyridine ring.

Caption: Workflow for the synthesis of the title compound.

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure for the analogous 2-iodo derivative[2]. The underlying chemistry is directly applicable.

• Inert Atmosphere: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq.).

• Dissolution: Dissolve the starting material in anhydrous Dichloromethane (DCM).

• Catalyst Addition: Add 4-(Dimethylamino)pyridine (DMAP, ~2.0 eq.). DMAP acts as a superior nucleophilic catalyst compared to a simple amine base, accelerating the reaction by forming a highly reactive sulfonylpyridinium intermediate.

• Reagent Addition: Add benzenesulfonyl chloride (1.1 eq.) dropwise to the solution at room temperature. The reaction is typically exothermic, and slow addition helps maintain control.

• Reaction Monitoring: Stir the mixture at room temperature for 12-24 hours. Progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Quenching & Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1N HCl (to remove DMAP), water, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the pure product.

Section 3: Key Synthetic Transformations & Protocols

The strategic value of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine lies in the reactivity of its C-4 bromine atom, making it an ideal substrate for palladium-catalyzed cross-coupling reactions.

A. Suzuki-Miyaura Coupling

This reaction is the cornerstone for forming C(sp²)-C(sp²) bonds, enabling the introduction of a wide array of aryl and heteroaryl groups at the C-4 position.

The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with a boronic acid derivative and reductive elimination to yield the product and regenerate the Pd(0) catalyst.

Caption: Key steps of the Suzuki-Miyaura cross-coupling catalytic cycle.

This generalized protocol is based on conditions successfully employed for similar 7-azaindole systems[6].

• Setup: In a microwave vial or Schlenk tube, combine 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq.), the desired arylboronic acid or ester (1.2-1.5 eq.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst. A common choice is Pd(PPh₃)₄ (2-5 mol%) or a combination of a palladium source like Pd₂(dba)₃ and a phosphine ligand.

• Solvent: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v). The water is crucial for the transmetalation step.

• Reaction: Seal the vessel and heat the mixture to 80-100 °C for 2-12 hours. Monitor by TLC or LC-MS.

• Workup: After cooling, dilute the reaction with ethyl acetate and water. Separate the layers, extract the aqueous phase with ethyl acetate, and combine the organic extracts.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash chromatography to obtain the C-4 arylated product.

B. Sonogashira Coupling

This reaction is indispensable for installing alkynyl groups, which are valuable for extending conjugation, acting as handles for further chemistry (e.g., click reactions), or serving as part of a pharmacophore.

The Sonogashira reaction relies on a dual catalytic system. A palladium catalyst activates the aryl bromide, while a copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide, which then participates in the key transmetalation step with the palladium intermediate.

Caption: Generalized workflow for a Sonogashira cross-coupling reaction.

The following protocol is a robust starting point for Sonogashira couplings on this scaffold.

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 4-bromo substrate (1.0 eq.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) iodide (CuI, 4-10 mol%).

• Solvent and Base: Add an anhydrous solvent such as THF or DMF, followed by a degassed amine base (e.g., triethylamine or diisopropylethylamine, >2.0 eq.). The base is critical for scavenging the HBr byproduct and facilitating the formation of the copper acetylide.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 eq.) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) until the reaction is complete as per TLC/LC-MS analysis.

• Workup: Dilute the reaction mixture with an organic solvent like ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography to isolate the 4-alkynyl-7-azaindole derivative.

Section 4: Application in Drug Discovery - A Kinase Inhibitor Scaffold

The 7-azaindole core is a proven "hinge-binding" motif in many kinase inhibitors. The C-4 position, made accessible by the bromo-substituent, often points out towards the solvent-exposed region of the ATP-binding pocket. This makes it an ideal position to install substituents that can enhance potency and selectivity or improve pharmacokinetic properties.

Caption: Conceptual pathway from the core building block to a final kinase inhibitor.

Derivatives of the 1H-pyrrolo[2,3-b]pyridine scaffold have been successfully developed as potent inhibitors for a range of kinases, including Fibroblast Growth Factor Receptors (FGFR), Cyclin-Dependent Kinase 8 (CDK8), and IKKα[1][7]. The synthetic routes enabled by the 4-bromo intermediate allow for the rapid generation of libraries of compounds where different aryl, heteroaryl, or alkynyl groups are systematically placed at the C-4 position to probe the structure-activity relationship (SAR) for a given kinase target.

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is more than a simple halogenated heterocycle; it is a master key for unlocking the vast therapeutic potential of the 7-azaindole scaffold. Its well-defined structure, reliable synthesis, and predictable reactivity in cornerstone reactions like Suzuki and Sonogashira couplings make it an invaluable tool for medicinal chemists. By providing a robust platform for molecular diversification, this compound empowers researchers to design and synthesize the next generation of targeted therapeutics, particularly in the competitive field of kinase inhibitor development.

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Introduction: The Strategic Importance of 4-Bromo-1H-pyrrolo[2,3-b]pyridine

An In-Depth Technical Guide to 4-Bromo-1H-pyrrolo[2,3-b]pyridine: Properties, Reactivity, and Applications in Drug Discovery

4-Bromo-1H-pyrrolo[2,3-b]pyridine, also commonly known as 4-Bromo-7-azaindole, is a heterocyclic aromatic compound of significant interest to the pharmaceutical and agrochemical industries.[1] Its rigid, bicyclic structure, composed of a fused pyrrole and pyridine ring, serves as a versatile scaffold in medicinal chemistry. This core is a bioisostere of indole, a privileged structure in numerous biologically active molecules. The strategic placement of a bromine atom at the 4-position provides a reactive handle for synthetic chemists, enabling the construction of complex molecular architectures through a variety of cross-coupling reactions.

This guide, intended for researchers and drug development professionals, offers a comprehensive overview of the physical and chemical properties of 4-Bromo-1H-pyrrolo[2,3-b]pyridine. It delves into the causality behind its reactivity, provides practical experimental insights, and highlights its role as a critical building block in the development of targeted therapeutics, particularly kinase inhibitors.[2][3][4]

Part 1: Physicochemical Properties

The fundamental physical and chemical properties of a compound govern its behavior in both storage and reaction conditions. 4-Bromo-1H-pyrrolo[2,3-b]pyridine is typically a solid at room temperature, appearing as a white to light yellow or orange crystalline powder.[5][6] Its stability and handling characteristics are crucial for its effective use in synthesis.

Summary of Core Properties

A compilation of key physicochemical data is presented below. These values are computed or aggregated from various authoritative sources and provide a quantitative foundation for experimental design.

Property	Value	Source(s)
Molecular Formula	C₇H₅BrN₂	PubChem[7], Sigma-Aldrich
Molecular Weight	197.03 g/mol	PubChem[7], Sigma-Aldrich
IUPAC Name	4-bromo-1H-pyrrolo[2,3-b]pyridine	PubChem[7]
CAS Number	348640-06-2	PubChem[7], TCI Chemicals
Appearance	White to Light yellow to Light orange powder/crystal	TCI Chemicals[5]
Melting Point	177 - 183 °C	TCI Chemicals[5], Sigma-Aldrich
Hydrogen Bond Donor Count	1	PubChem[7]
Hydrogen Bond Acceptor Count	2	PubChem[7]
XLogP3-AA (LogP)	2	PubChem[7]

Note: Physical properties such as boiling point and specific solubility data in various solvents are not consistently reported in publicly available literature and are best determined empirically for specific applications.

Part 2: Chemical Reactivity and Synthetic Utility

The synthetic value of 4-Bromo-1H-pyrrolo[2,3-b]pyridine is anchored in the reactivity of its C-Br bond. The electron-deficient nature of the pyridine ring and the specific electronic environment of the fused system make the 4-position susceptible to palladium-catalyzed cross-coupling reactions. This reactivity is the cornerstone of its use as a molecular scaffold, allowing for the precise and efficient introduction of diverse substituents.

Palladium-Catalyzed Cross-Coupling Reactions

The C4-bromo position is the primary site for synthetic elaboration. Its reactivity in Suzuki-Miyaura, Buchwald-Hartwig, and other coupling reactions allows for the formation of C-C and C-N bonds, which is fundamental to building the complex molecules often required for potent and selective drug candidates.[8]

• Expertise & Causality: The choice of a bromo-substituent represents a balance between reactivity and stability. While iodo-analogs can be more reactive, they are often less stable and more expensive. Chloro-analogs are more stable but typically require more forcing reaction conditions or specialized catalyst systems. The C4-bromo derivative provides a reliable and versatile entry point for diversification. The oxidative addition of a Palladium(0) catalyst into the C-Br bond is the critical initiating step in these catalytic cycles.

Logical Workflow: Suzuki-Miyaura Cross-Coupling

The following diagram illustrates a typical workflow for a Suzuki-Miyaura reaction, a powerful method for forming carbon-carbon bonds.

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4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine literature review

An In-Depth Technical Guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: A Cornerstone Intermediate in Modern Drug Discovery

Introduction: The Strategic Importance of a Versatile Scaffold

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a key derivative of 7-azaindole, has emerged as a high-value intermediate in medicinal chemistry and drug development. Its strategic importance lies in the fusion of a pyrrolo[2,3-b]pyridine core, which acts as a bioisostere for purine, with two critical chemical handles: a phenylsulfonyl protecting group and a bromine atom. This combination provides a robust and versatile platform for constructing complex molecular architectures, particularly for the development of kinase inhibitors.[1][2][3]

The 7-azaindole framework is a privileged scaffold because its nitrogen arrangement mimics the hydrogen bonding pattern of adenine, enabling it to bind effectively to the ATP-binding site of many protein kinases.[2][3] The phenylsulfonyl group serves a dual purpose: it protects the reactive N-H of the indole ring and its electron-withdrawing nature modulates the reactivity of the heterocyclic system, often facilitating specific chemical transformations. The bromine atom at the C4-position is the primary reactive site for introducing molecular diversity through modern cross-coupling reactions, allowing for the systematic exploration of structure-activity relationships (SAR). This guide provides a comprehensive overview of the synthesis, reactivity, and application of this pivotal building block for professionals in drug discovery.

PART 1: Synthesis and Physicochemical Profile

The preparation of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is typically a straightforward, high-yielding process starting from the commercially available 4-Bromo-1H-pyrrolo[2,3-b]pyridine (also known as 4-Bromo-7-azaindole).

Synthetic Rationale and Protocol

The core of the synthesis is the protection of the pyrrole nitrogen with a benzenesulfonyl group. This is not merely a protective step; the strongly electron-withdrawing sulfonyl group acidifies the N-H proton, facilitating its removal by a base, and subsequently deactivates the pyrrole ring towards electrophilic attack while activating it for other transformations.

Detailed Synthetic Protocol: Phenylsulfonylation of 4-Bromo-7-azaindole [4]

• Setup: To a dry, nitrogen-purged round-bottom flask, add 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq.), finely ground sodium hydroxide (3.0 eq.), and a phase-transfer catalyst such as tetrabutylammonium bromide (0.03 eq.).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to the flask to form a suspension.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: While stirring vigorously, slowly add benzenesulfonyl chloride (1.2 eq.) dropwise to the mixture.

• Reaction: Allow the reaction mixture to gradually warm to room temperature and stir for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer twice with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization or flash column chromatography on silica gel to yield the title compound as a white or off-white solid.

Synthesis Workflow Diagram

Sources

• 1. The Azaindole Framework in the Design of Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1H-Pyrrolo[2,3-b]pyridine, 1-(phenylsulfonyl)- synthesis - chemicalbook [chemicalbook.com]

The Strategic Synthesis of a Privileged Scaffold: A Technical Guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a key heterocyclic building block in modern medicinal chemistry. We will delve into its synthetic origins, detailing the critical experimental procedures for its preparation, and illuminate its significance as a versatile intermediate in the development of targeted therapeutics, particularly kinase inhibitors. This document serves as a comprehensive resource, amalgamating procedural knowledge with mechanistic insights to empower researchers in the strategic application of this important scaffold.

Introduction: The Rise of a Privileged Scaffold

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core is a prominent "privileged scaffold" in drug discovery, prized for its ability to mimic the native indole structure while offering unique hydrogen bonding capabilities through the pyridine nitrogen. This subtle yet significant structural modification has proven advantageous in the design of highly selective and potent inhibitors of various protein kinases. The introduction of a bromine atom at the 4-position and a phenylsulfonyl protecting group on the pyrrole nitrogen yields 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a stable and highly versatile intermediate. The phenylsulfonyl group serves a dual purpose: it protects the otherwise reactive N-H of the pyrrole and its electron-withdrawing nature facilitates certain chemical transformations. The bromine atom provides a crucial handle for a variety of cross-coupling reactions, enabling the introduction of diverse substituents to build molecular complexity and fine-tune pharmacological activity.

Historical Context and Discovery

The discovery of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is not marked by a single, seminal publication but rather by its emergence as a critical intermediate in the patent literature and research articles focused on the synthesis of novel therapeutics. Its development is intrinsically linked to the broader exploration of the 7-azaindole scaffold as a pharmacophore. The synthesis of this compound and its analogues has been a key step in the development of inhibitors for various kinases, highlighting its importance in the ever-evolving landscape of targeted cancer therapy and the treatment of inflammatory diseases.[1][2][3][4][5]

Synthetic Pathways and Methodologies

The synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a multi-step process that begins with the construction or modification of the 7-azaindole core. Below, we detail the key transformations, providing both the rationale and step-by-step protocols.

Synthesis of the Precursor: 4-Bromo-1H-pyrrolo[2,3-b]pyridine (4-Bromo-7-azaindole)

The initial and crucial step is the synthesis of the brominated 7-azaindole core. One common method involves the bromination of 1H-pyrrolo[2,3-b]pyridine-7-oxide.

Experimental Protocol:

• Starting Material: 1H-pyrrolo[2,3-b]pyridine-7-oxide.

• Reagents: Tetramethylammonium bromide, Methanesulfonic anhydride (Ms₂O), N,N-dimethylformamide (DMF), Sodium hydroxide (NaOH).

• Procedure:

  • Dissolve 1H-pyrrolo[2,3-b]pyridine-7-oxide and tetramethylammonium bromide in DMF and cool the mixture to 0 °C.[6]

  • Add methanesulfonic anhydride in portions while maintaining the temperature at 0 °C.[6]

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and continue stirring for 4 hours.[6]

  • Dilute the reaction mixture with water and adjust the pH to 7 with solid NaOH.[6]

  • Add more water to induce precipitation. Keep the suspension at 5 °C for 1 hour.[6]

  • Collect the precipitate by filtration, wash with ice-water, and dry under vacuum over P₂O₅ to yield 4-bromo-1H-pyrrolo[2,3-b]pyridine.[6]

Causality of Experimental Choices:

• The use of the N-oxide directs the bromination to the 4-position of the pyridine ring.

• Methanesulfonic anhydride acts as a dehydrating agent and activator.

• The careful control of temperature is crucial for managing the exothermic nature of the reaction and preventing side product formation.

• The pH adjustment and precipitation in cold water are standard workup procedures to isolate the product.

N-Phenylsulfonylation: Protection and Activation

With the brominated core in hand, the next step is the protection of the pyrrole nitrogen with a phenylsulfonyl group. This is typically achieved by reacting 4-bromo-7-azaindole with benzenesulfonyl chloride in the presence of a base.

Experimental Protocol:

• Starting Material: 4-Bromo-1H-pyrrolo[2,3-b]pyridine.

• Reagents: Sodium hydride (60% dispersion in mineral oil), Tetrahydrofuran (THF), Benzenesulfonyl chloride.

• Procedure:

  • Suspend 4-Bromo-1H-pyrrolo[2,3-b]pyridine in THF under a nitrogen atmosphere and cool to 0 °C.[7]

  • Add sodium hydride portionwise. Effervescence will be observed.[7]

  • Stir the mixture for 30 minutes at room temperature to ensure complete deprotonation.[7]

  • Add benzenesulfonyl chloride to the reaction mixture.[7]

  • Allow the reaction to warm to room temperature and stir for 2 hours.[7]

  • Remove the solvent under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with 2M sodium carbonate solution.[7]

  • Dry the organic layer with MgSO₄, filter, and evaporate the solvent.[7]

  • Purify the crude product by flash column chromatography to obtain 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as an off-white solid.[7]

Causality of Experimental Choices:

• Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the pyrrole nitrogen, forming the corresponding anion.

• The use of an inert atmosphere (nitrogen) is essential to prevent quenching of the highly reactive sodium hydride by atmospheric moisture.

• Benzenesulfonyl chloride is the electrophile that reacts with the nucleophilic pyrrole anion.

• The aqueous workup with sodium carbonate removes any unreacted benzenesulfonyl chloride and other acidic impurities.

• Flash column chromatography is a standard technique for purifying organic compounds of moderate polarity.

DOT Diagram of the Synthetic Workflow:

Caption: Synthetic route to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Physicochemical Properties and Characterization

The successful synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine should be confirmed by various analytical techniques.

Property	Value
Molecular Formula	C₁₃H₉BrN₂O₂S
Molecular Weight	337.19 g/mol
Appearance	Off-white solid

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is a key tool for structural confirmation. Expected signals would include those for the phenyl group protons and the protons of the 7-azaindole core, with characteristic chemical shifts and coupling constants.

• Mass Spectrometry (MS): ESI-MS would show a characteristic isotopic pattern for the bromine atom, with peaks corresponding to [M+H]⁺.

Role in Drug Discovery and Development

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a valuable intermediate for the synthesis of a wide range of biologically active molecules. The bromine atom at the 4-position is particularly amenable to Suzuki, Stille, and other palladium-catalyzed cross-coupling reactions, allowing for the introduction of various aryl and heteroaryl groups. This has been extensively utilized in the development of kinase inhibitors.

DOT Diagram of Application in Medicinal Chemistry:

Caption: Role as a key intermediate in the synthesis of kinase inhibitors.

The phenylsulfonyl group can be removed under various conditions to provide the free N-H, which can be important for hydrogen bonding interactions with the target protein. The ability to perform diverse chemical modifications on this scaffold makes it a powerful tool for structure-activity relationship (SAR) studies.

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine stands as a testament to the power of strategic molecular design in medicinal chemistry. Its synthesis, though multi-stepped, is well-established and provides access to a versatile building block. The combination of a privileged 7-azaindole core, a reactive bromine handle, and a robust protecting group makes this compound an invaluable asset for researchers and scientists dedicated to the discovery and development of novel therapeutics. This guide has provided a comprehensive overview of its synthesis and application, with the aim of facilitating its effective use in the laboratory.

References

• Google Patents. (n.d.). EP2395004A3 - Pyrrolo [2,3-b]pyridine derivatives as protein kinase inhibitors.
• Google Patents. (n.d.). WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines.

• PubMed. (2024). The discovery of a novel pyrrolo[2,3-b]pyridine as a selective CDK8 inhibitor offers a new approach against psoriasis. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolo[2,3-d]pyrimidine compounds - Patent US-7265221-B2. Retrieved from [Link]

• PubMed Central. (n.d.). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. Retrieved from [Link]

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• 2. WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines - Google Patents [patents.google.com]
• 3. The discovery of a novel pyrrolo[2,3-b]pyridine as a selective CDK8 inhibitor offers a new approach against psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrrolo[2,3-d]pyrimidine compounds - Patent US-7265221-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Bromo-7-azaindole synthesis - chemicalbook [chemicalbook.com]
• 7. What is 4-Bromo-7-azaindole?_Chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as a Versatile Intermediate for Pharmaceutical Synthesis

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) framework is a privileged heterocyclic scaffold, forming the core of numerous biologically active compounds and approved pharmaceuticals, particularly in the oncology and immunology sectors.[1][2] Its structural similarity to indole allows it to act as a bioisostere, interacting with a wide range of biological targets. The strategic functionalization of this core is paramount in drug discovery for modulating potency, selectivity, and pharmacokinetic properties.

This document provides a detailed guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine , a key intermediate designed for the efficient synthesis of complex 7-azaindole derivatives. The phenylsulfonyl group serves a dual purpose: it protects the pyrrole nitrogen from undesired side reactions and its electron-withdrawing nature activates the heterocyclic system. The bromine atom at the C4-position acts as a versatile synthetic handle, enabling a range of high-efficiency palladium-catalyzed cross-coupling reactions.

Herein, we present validated, step-by-step protocols for the synthesis of this intermediate and its subsequent application in three cornerstone reactions of modern medicinal chemistry: Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Sonogashira coupling. The causality behind experimental choices is explained to provide researchers with a robust foundation for methodology development and troubleshooting.

Physicochemical & Structural Data

A summary of the key properties of the title compound is provided below for easy reference.

Property	Value	Reference
Chemical Name	4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
CAS Number	889939-25-7
Molecular Formula	C₁₃H₉BrN₂O₂S	[3]
Molecular Weight	337.20 g/mol	[3]
Appearance	Off-white to yellow solid	[4]
Canonical SMILES	C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC=C3)Br

Synthesis of the Intermediate: A Step-by-Step Protocol

The preparation of the title intermediate is most reliably achieved through the N-protection of commercially available 4-bromo-7-azaindole. This approach ensures high regioselectivity and yield.

Protocol 1: N-Phenylsulfonylation of 4-Bromo-7-azaindole

This protocol describes the protection of the pyrrole nitrogen, a critical step to prevent N-H reactivity in subsequent base-mediated cross-coupling reactions.

Reaction Principle: A strong, non-nucleophilic base deprotonates the pyrrole nitrogen, forming an anion that readily attacks the electrophilic sulfur atom of benzenesulfonyl chloride to form a stable N-S bond.

Figure 1: Workflow for N-phenylsulfonylation.

Materials:

• 4-Bromo-7-azaindole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Benzenesulfonyl chloride (1.1 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromo-7-azaindole (1.0 eq).

• Solvent Addition: Add anhydrous THF to dissolve the starting material (concentration approx. 0.1-0.2 M).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. Causality Note: NaH is a potent, non-nucleophilic base ideal for deprotonating the pyrrole N-H. It reacts violently with water, necessitating anhydrous conditions. The portion-wise addition at 0 °C safely controls the exothermic reaction and hydrogen gas evolution. Stir the suspension at 0 °C for 30 minutes.

• Sulfonylation: Slowly add benzenesulfonyl chloride (1.1 eq) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Extraction: Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel (eluent: cyclohexane/ethyl acetate gradient) to afford 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as a solid.[4]

Application in Palladium-Catalyzed Cross-Coupling Reactions

The C4-bromo functionality is the primary site for synthetic diversification. Its reactivity in palladium-catalyzed reactions allows for the precise and efficient formation of new carbon-carbon and carbon-nitrogen bonds, which is a cornerstone of modern library synthesis and lead optimization in drug development.

Figure 2: Overview of key synthetic transformations.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

This reaction is one of the most powerful methods for constructing aryl-amine bonds, a common linkage in kinase inhibitors.[5][6]

Reaction Principle: A palladium(0) catalyst undergoes oxidative addition into the C-Br bond. The resulting complex coordinates with the amine, which is then deprotonated by a strong base. Reductive elimination from the palladium center forms the C-N bond and regenerates the active Pd(0) catalyst.[5]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

• Primary or secondary amine (1.2-1.5 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos, 4-10 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4-2.0 eq)

• Anhydrous, deoxygenated solvent (e.g., Toluene or Dioxane)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial, add the bromo-intermediate (1.0 eq), the palladium precatalyst, the phosphine ligand, and sodium tert-butoxide. Causality Note: A bulky, electron-rich phosphine ligand is critical. It promotes the rate-limiting reductive elimination step, enhances catalyst stability, and allows for the coupling of a wide range of amines.[5][7]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times. This is crucial as the Pd(0) active catalyst is oxygen-sensitive.

• Reagent Addition: Add the anhydrous, deoxygenated solvent, followed by the amine coupling partner.

• Reaction Conditions: Heat the mixture with stirring (typically 80-110 °C) for 2-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Extraction and Purification: Wash the filtrate with water, dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography to yield the desired 4-amino-7-azaindole derivative.

Protocol 3: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki reaction is a highly robust and functional-group-tolerant method for creating C(sp²)-C(sp²) bonds, enabling the introduction of various aryl and heteroaryl moieties.[8][9]

Reaction Principle: The catalytic cycle involves oxidative addition of the aryl bromide to Pd(0), followed by transmetalation with a boronate species (formed from the boronic acid and base), and concludes with reductive elimination to form the new C-C bond.[10]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

• Aryl or heteroaryl boronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄, 2-5 mol%)

• Aqueous base (e.g., 2M K₂CO₃ or K₃PO₄, 2-3 eq)

• Deoxygenated solvent (e.g., 1,4-Dioxane, DME, or Toluene)

Procedure:

• Reaction Setup: In a reaction vessel, combine the bromo-intermediate (1.0 eq), the boronic acid (1.2 eq), and the palladium catalyst.

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas.

• Solvent and Base Addition: Add the deoxygenated organic solvent, followed by the aqueous base solution.

• Reaction Conditions: Heat the biphasic mixture with vigorous stirring (typically 80-100 °C) for 1-12 hours.[11]

• Monitoring: Monitor the reaction progress by LC-MS.

• Work-up: After cooling, dilute the mixture with ethyl acetate and water. Separate the layers.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography to afford the 4-aryl-7-azaindole product.[8]

Protocol 4: Sonogashira Coupling for C-C Alkynyl Bond Formation

The Sonogashira coupling is the most effective method for coupling aryl halides with terminal alkynes, yielding arylalkyne structures that are valuable as final products or as handles for further chemistry (e.g., click chemistry, cyclizations).[12][13]

Reaction Principle: This reaction utilizes a dual catalytic system. A palladium catalyst performs the main cross-coupling cycle, while a copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide, which is the active species in the crucial transmetalation step.[14]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

• Terminal alkyne (1.2-2.0 eq)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%)

• Copper(I) iodide (CuI) (2-5 mol%)

• Amine base/solvent (e.g., Triethylamine (Et₃N) or Diisopropylamine (DIPA))

• Anhydrous co-solvent if needed (e.g., THF, DMF)

Procedure:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add the bromo-intermediate (1.0 eq), the palladium catalyst, and copper(I) iodide.

• Solvent and Reagent Addition: Add the anhydrous amine base (e.g., Et₃N) and any co-solvent. Add the terminal alkyne via syringe.[15]

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to 60 °C for 2-18 hours. Causality Note: The amine base serves both to neutralize the HBr byproduct and to facilitate the formation of the copper acetylide. Anhydrous and oxygen-free conditions are important to prevent oxidative homocoupling of the alkyne (Glaser coupling).[12][13]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Once complete, concentrate the reaction mixture under reduced pressure.

• Purification: Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water to remove amine salts, dry the organic layer, and concentrate. Purify the crude product by flash column chromatography to isolate the 4-alkynyl-7-azaindole derivative.[16]

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a high-value, strategically designed intermediate for pharmaceutical research and development. Its synthesis is straightforward, and the C4-bromo handle provides a reliable entry point for diversification using robust and well-understood palladium-catalyzed cross-coupling reactions. The protocols detailed in this guide offer researchers reproducible and scalable methods to access a wide array of novel 4-substituted 7-azaindole derivatives, accelerating the discovery of new therapeutic agents.

References

• He, X., et al. (2020). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI: a rapid synthesis of 3-thio-7-azaindoles. RSC Advances. Available at: [Link]

• He, X., et al. (2020). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI. PubMed Central. Available at: [Link]

• Karad, S. N., et al. (2021). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PubMed Central. Available at: [Link]

• ResearchGate. (2020). (PDF) Regioselective C–H sulfenylation of N -sulfonyl protected 7-azaindoles promoted by TBAI: a rapid synthesis of 3-thio-7-azaindoles. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Google Patents. (n.d.). CN103360306A - Method for synthesizing 4-chloro-pyridine.

• Marican, A., et al. (2013). Tofacitinib synthesis. UNL Digital Commons. Available at: [Link]

• Der Pharma Chemica. (2016). An Efficient and Alternative Method for Synthesis of Tofacitinib. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind Tofacitinib: Understanding Key Chemical Building Blocks. Available at: [Link]

• Appchem. (n.d.). 4-Bromo-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. Available at: [Link]

• IOSR Journal of Applied Chemistry. (2025). Synthesis Of 1-((4-Bromophenyl) Diazenyl)-2,3-Dihydro- 1H-Pyrrolo[2,3-B] Pyridine. Available at: [Link]

• MDPI. (2021). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors. Available at: [Link]

• Pipzine Chemicals. (n.d.). 4-Chloro-1H-pyrrolo[2,3-b]pyridine. Available at: [Link]

• ChemBK. (n.d.). 1H-Pyrrolo[2,3-b]pyridine, 4-broMo-3-phenyl-1-(phenylsulfonyl)-. Available at: [Link]

• ResearchGate. (2025). (PDF) An Improved and Efficient Process for the Preparation of Tofacitinib Citrate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• ACS Publications. (2007). Open-Vessel Microwave-Promoted Suzuki Reactions Using Low Levels of Palladium Catalyst: Optimization and Scale-Up. Available at: [Link]

• ChemRxiv. (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Available at: [Link]

• MDPI. (2013). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Available at: [Link]

• Thieme. (2020). Tofacitinib. Available at: [Link]

• PubMed Central. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Available at: [Link]

• ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available at: [Link]

• ResearchGate. (2018). Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Available at: [Link]

• ResearchGate. (2007). Scheme 4: Sonogashira-couplings of 4-bromo-6H-1,2-oxazines. a) PdCl 2... Available at: [Link]

• PubChem. (n.d.). 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine. Available at: [Link]

• PubMed Central. (2013). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. Available at: [Link]

• MDPI. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Available at: [Link]

• SCIRP. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Available at: [Link]

• PubMed Central. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Available at: [Link]

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Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Authored by: A Senior Application Scientist

Introduction: The Significance of the 7-Azaindole Scaffold and the Power of Suzuki-Miyaura Coupling

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous biologically active compounds, including potent kinase inhibitors used in oncology.[1][2] The ability to functionalize this heterocyclic system with precision is paramount for the development of novel therapeutics. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds, particularly between sp²-hybridized centers.[3][4][5] Its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives make it an indispensable tool for drug discovery and development professionals.[6][7]

This guide provides an in-depth technical overview and detailed protocols for the Suzuki-Miyaura coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. The phenylsulfonyl group serves as a crucial protecting group for the pyrrole nitrogen, enhancing the stability and modifying the electronic properties of the 7-azaindole ring system to facilitate efficient cross-coupling. We will delve into the mechanistic underpinnings of the reaction, offer field-proven experimental protocols, and provide insights into troubleshooting common challenges.

Mechanistic Insights: The Palladium-Catalyzed Catalytic Cycle

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst.[3][4][8] The cycle can be broken down into three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This step results in the formation of a square-planar Pd(II) complex.[3][4][8] The choice of phosphine ligands is critical at this stage, as electron-rich and bulky ligands can facilitate this rate-determining step.[9]

• Transmetalation: In this step, the organic moiety from the boronic acid (or its ester derivative) is transferred to the palladium center, displacing the halide. This process is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[9] The selection of the base is crucial and can significantly impact the reaction rate and yield.[10]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond between the 7-azaindole and the organic group from the boronic acid. The two organic ligands on the palladium complex couple, and the desired product is released from the coordination sphere of the palladium. This process regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[3][4][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Role of the Phenylsulfonyl Protecting Group

The use of a protecting group on the pyrrole nitrogen of the 7-azaindole is often necessary to prevent side reactions and catalyst inhibition.[11] The phenylsulfonyl group offers several advantages:

• Increased Stability: It enhances the stability of the 7-azaindole ring system.

• Electronic Effects: As an electron-withdrawing group, it can modify the electron density of the heterocyclic core, which can influence the rate of oxidative addition.

• Improved Solubility: It often improves the solubility of the substrate in organic solvents commonly used for cross-coupling reactions.

• Facile Removal: The phenylsulfonyl group can typically be removed under relatively mild conditions after the desired C-C bond formation has been achieved.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific boronic acid coupling partners and desired scales.

General Protocol for Suzuki-Miyaura Coupling

This procedure is a generalized method adaptable for a range of aryl and heteroaryl boronic acids.

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv)

• Arylboronic acid or boronate ester (1.1–1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄, or a pre-catalyst system; 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄; 2.0–3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DME)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a dry Schlenk flask or reaction vial, combine 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, the arylboronic acid, the base, and the palladium catalyst.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the starting bromide.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Kinase Inhibitors

Introduction: The Central Role of Kinases and the Imperative for Inhibition

Protein kinases are fundamental regulators of cellular life.[1] This vast family of enzymes, numbering over 500 in the human genome, acts as a sophisticated signaling network, catalyzing the transfer of a phosphate group from ATP to specific substrate proteins.[1] This seemingly simple act of phosphorylation is a pivotal molecular switch that governs a multitude of cellular processes, including proliferation, differentiation, metabolism, and apoptosis.[1][2]

Given their central role, it is unsurprising that dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer.[2][3][4] Genetic mutations, overexpression, or aberrant activation of kinases can lead to uncontrolled cell growth, survival, and metastasis, driving tumor progression.[2][5][6] This direct causal link has positioned kinases as one of the most critical classes of "druggable" targets in modern medicine.[7][8]

Small molecule kinase inhibitors are designed to block the activity of these rogue enzymes, thereby disrupting the signaling pathways that fuel the disease.[6] The majority of these inhibitors are ATP-competitive, meaning they bind to the highly conserved ATP-binding pocket of the kinase, preventing the enzyme from utilizing its primary fuel source and carrying out phosphorylation.[9][10][11] The success of this strategy is underscored by the dozens of kinase inhibitors approved by the FDA for various malignancies.[7][8][12]

This guide provides an in-depth overview of the synthetic strategies and methodologies employed in the discovery and development of novel kinase inhibitors, intended for researchers and drug development professionals. We will delve into the logic behind synthetic design, provide detailed experimental protocols for synthesis and validation, and offer insights into the characterization of these potent therapeutic agents.

Figure 2: General workflow for the synthesis and validation of a kinase inhibitor.

Part 2: Experimental Protocols

This section provides a representative, step-by-step protocol for the synthesis of a generic pyrimidine-based kinase inhibitor scaffold, followed by protocols for its characterization and biochemical evaluation.

Protocol 2.1: Synthesis of a 2,4-Disubstituted Pyrimidine Scaffold

This protocol outlines a common strategy involving a sequential SNAr reaction on a dichloropyrimidine core, followed by a Suzuki coupling for diversification.

Objective: To synthesize a model ATP-competitive kinase inhibitor based on a 2,4-diaminopyrimidine scaffold.

Causality: 2,4-Dichloropyrimidine is an excellent starting material because the two chlorine atoms have different reactivities, allowing for sequential and controlled substitution. The first substitution with an amine (Step 1) is typically faster at the more electrophilic C4 position. The subsequent Suzuki coupling (Step 2) at the C2 position allows for the introduction of diverse aryl or heteroaryl groups that can probe the solvent-exposed region of the ATP pocket, a key strategy for achieving selectivity.

Materials:

• 2,4-Dichloropyrimidine

• 3-Ethynylaniline

• (4-Methoxyphenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Cesium carbonate (Cs₂CO₃)

• N,N-Diisopropylethylamine (DIPEA)

• 1,4-Dioxane (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (EtOAc), Hexanes, Dichloromethane (DCM), Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃), Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

Step 1: Monosubstitution via Nucleophilic Aromatic Substitution (SNAr)

• To a round-bottom flask under a nitrogen atmosphere, add 2,4-dichloropyrimidine (1.0 eq), 3-ethynylaniline (1.05 eq), and anhydrous 1,4-dioxane (approx. 0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the mixture.

• Stir the reaction at room temperature for 12-16 hours.

• Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 30% EtOAc/Hexanes). The disappearance of the 2,4-dichloropyrimidine spot and the appearance of a new, more polar product spot indicates reaction progression.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the intermediate, N-(3-ethynylphenyl)-2-chloropyrimidin-4-amine .

Step 2: Diversification via Suzuki-Miyaura Coupling

• To a microwave vial, add the intermediate from Step 1 (1.0 eq), (4-methoxyphenyl)boronic acid (1.5 eq), cesium carbonate (3.0 eq), and a stir bar.

• Evacuate and backfill the vial with nitrogen three times.

• Add anhydrous 1,4-dioxane (approx. 0.1 M).

• In a separate vial, prepare the catalyst premix: add Palladium(II) acetate (0.05 eq) and Xantphos (0.10 eq) to a small amount of dioxane and stir for 5 minutes. Add this premix to the reaction vial.

• Seal the vial and heat the reaction mixture in a microwave reactor to 120°C for 30-60 minutes.

• Self-Validation: After cooling, check the reaction completion by LC-MS. Look for the consumption of the starting material and the appearance of a new peak with the expected mass of the final product.

• Filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude residue by flash column chromatography on silica gel to afford the final product, N-(3-ethynylphenyl)-2-(4-methoxyphenyl)pyrimidin-4-amine .

Protocol 2.2: Structural Characterization of the Final Compound

Objective: To confirm the identity and purity of the synthesized kinase inhibitor.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve ~5-10 mg of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Validation: The ¹H NMR spectrum should show the expected signals with correct integration values and splitting patterns for all protons. The ¹³C NMR should show the correct number of signals corresponding to the unique carbons in the molecule.

• High-Resolution Mass Spectrometry (HRMS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., MeOH or Acetonitrile).

  • Analyze using an ESI-TOF or Orbitrap mass spectrometer.

  • Validation: The measured mass of the protonated molecular ion [M+H]⁺ should be within 5 ppm of the calculated theoretical mass, confirming the elemental composition.

Protocol 2.3: Biochemical IC₅₀ Determination

Objective: To determine the potency of the synthesized inhibitor against a target kinase. This protocol uses the ADP-Glo™ luminescent assay format, which measures kinase activity by quantifying the amount of ADP produced. [9] Causality: The IC₅₀ value is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. [7]It is a standard metric for quantifying the potency of a drug candidate. A lower IC₅₀ value indicates a more potent inhibitor. The ADP-Glo™ assay is chosen for its high sensitivity and broad applicability to nearly any kinase. [9] Materials:

• Synthesized inhibitor

• Target kinase (e.g., recombinant active ERK2) [9]* Kinase substrate (e.g., Myelin Basic Protein, MBP)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipette and/or automated liquid handler

• Plate-reading luminometer

Step-by-Step Methodology:

• Inhibitor Dilution:

  • Prepare a 10 mM stock solution of the inhibitor in 100% DMSO.

  • Perform a serial dilution (e.g., 1:3) in DMSO to create a concentration gradient (e.g., from 100 µM to 0.05 µM in the final assay). Include a DMSO-only control for 0% inhibition.

• Kinase Reaction Setup:

  • In a white assay plate, add 2.5 µL of the inhibitor dilutions.

  • Prepare a master mix of 2X kinase/substrate solution in kinase reaction buffer. Add 2.5 µL to each well.

  • Prepare a 2X ATP solution. Add 5 µL to each well to initiate the kinase reaction. The final ATP concentration should be at or near its Kₘ for the target kinase.

  • Controls: Include "no enzyme" wells for background signal and "DMSO only" wells for maximum kinase activity.

• Reaction and Detection:

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the kinase reaction by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature. This step depletes the remaining ATP.

  • Add 20 µL of Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence signal using a plate reader. [9]

• Data Analysis:

  • Subtract the background luminescence (no-enzyme control) from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control (defined as 0% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism) to determine the IC₅₀ value. [13]

    Inhibitor Conc. [log M]	% Inhibition
    -8.0	2.5
    -7.5	10.1
    -7.0	28.4
    -6.5	49.8
    -6.0	75.3
    -5.5	92.1

    | -5.0 | 98.6 |

IC₅₀ Value: From the sample data above, the calculated IC₅₀ would be approximately 316 nM (-6.5 log M).

Conclusion and Future Directions

The synthesis and validation of small molecule kinase inhibitors is a cornerstone of modern targeted therapy development. [12]The methodologies outlined in this guide, from rational scaffold-based design and robust synthetic chemistry to precise biochemical characterization, represent a validated pathway from concept to a characterized lead compound. While ATP-competitive inhibitors form the bulk of approved drugs, future efforts are increasingly focused on developing allosteric inhibitors that target less-conserved sites to achieve greater selectivity, and covalent inhibitors that can overcome resistance mutations. [8][14][15][16]The continued evolution of synthetic strategies, coupled with a deeper understanding of kinase biology, will undoubtedly fuel the discovery of next-generation inhibitors with improved efficacy and safety profiles.

References

• Protein Kinase Signalling Networks in Cancer - PMC - NIH. (n.d.).
• Etiologic Role of Kinases in the Progression of Human Cancers and Its Targeting Strategies. (n.d.).
• Tyrosine kinase – Role and significance in Cancer - PMC - PubMed Central. (n.d.).
• What Is The Role Of Kinases In Cancer? - Oncology Support Network - YouTube. (2025, September 6).
• Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors | ACS Pharmacology & Translational Science. (2023, July 7).
• Kinases and Cancer - PMC - PubMed Central - NIH. (n.d.).
• Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors - PubMed Central. (n.d.).
• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024, July 2).
• In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - Frontiers. (n.d.).
• Designing Macrocyclic Kinase Inhibitors Using Macrocycle Scaffold Hopping with Reinforced Learning (Macro-Hop) | Journal of Medicinal Chemistry - ACS Publications. (2025, March 18).
• Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors - bioRxiv. (2023, March 20).
• Application Notes: Determination of IC50 for ERK2-IN-4 - Benchchem. (n.d.).
• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors - MDPI. (2021, August 26).
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry - ACS Publications. (2021, October 8).
• PhosphoSens®-Kinetic Continuous Fluorescent Intensity (FI) Kinase Assay and Determination of Kinase Inhibitor IC50 Values - AssayQuant. (n.d.).
• Design strategies for protein kinase inhibitors - PubMed - NIH. (n.d.).
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis - ResearchGate. (2021, October 21).
• Conformation-tunable ATP-competitive kinase inhibitors - RSC Publishing. (n.d.).
• Kinase Inhibitor Chemistry. (n.d.).
• Avoiding or Co-Opting ATP Inhibition: Overview of Type III, IV, V, and VI Kinase Inhibitors. (2020, July 15).
• ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. (n.d.).
• Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications - PMC. (2025, June 21).
• Special Issue : Design and Synthesis of Small Molecule Kinase Inhibitors - MDPI. (n.d.).
• Small-molecule kinase inhibitors: An analysis of FDA-approved drugs - ResearchGate. (2025, August 10).

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• 1. Kinases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tyrosine kinase – Role and significance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein Kinase Signalling Networks in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design strategies for protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Etiologic Role of Kinases in the Progression of Human Cancers and Its Targeting Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. ATP-competitive inhibitors for cancer treatment – kinases and the world beyond - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. assayquant.com [assayquant.com]
• 14. Frontiers | In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs [frontiersin.org]
• 15. Kinase Inhibitor Chemistry - Drug Discovery Chemistry [drugdiscoverychemistry.com]
• 16. Avoiding or Co-Opting ATP Inhibition: Overview of Type III, IV, V, and VI Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: A Keystone Building Block in Medicinal Chemistry

Introduction: The Strategic Importance of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

In the landscape of modern drug discovery, the 7-azaindole scaffold has emerged as a privileged structure, lauded for its role as a bioisostere of both indole and purine systems.[1] This unique characteristic allows it to interact with a wide array of biological targets, most notably protein kinases, making it a cornerstone in the development of targeted cancer therapies.[2][3][4] 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a strategically functionalized derivative of 7-azaindole, designed for maximum synthetic versatility. The bromine atom at the 4-position serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse molecular fragments.[5] The phenylsulfonyl group on the pyrrole nitrogen serves a dual purpose: it protects the nitrogen during synthetic manipulations and modulates the electronic properties of the ring system. This application guide provides an in-depth exploration of the synthesis and key applications of this pivotal building block, offering detailed protocols for its use in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and subsequent deprotection.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of a reagent is paramount for its effective and safe utilization in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₁₃H₉BrN₂O₂S	[6]
Molecular Weight	337.20 g/mol	[7]
Appearance	Off-white to yellow solid	[8]
Storage	Store under inert gas (nitrogen or Argon) at 2-8°C	[8]

Safety and Handling: 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine should be handled in a well-ventilated area, preferably a fume hood.[9] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn to avoid contact with skin and eyes.[10] Avoid the formation of dust and aerosols. In case of contact, rinse the affected area thoroughly with water. For detailed safety information, consult the Material Safety Data Sheet (MSDS).[9][10][11]

Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

The synthesis of the title compound is typically achieved in a two-step sequence starting from 7-azaindole (1H-pyrrolo[2,3-b]pyridine). The first step involves the bromination of the 7-azaindole core, followed by the protection of the pyrrole nitrogen with a phenylsulfonyl group. A more direct route starts from the commercially available 4-Bromo-7-azaindole.

Protocol 1: N-Phenylsulfonylation of 4-Bromo-7-azaindole

This protocol details the protection of the pyrrole nitrogen of 4-Bromo-7-azaindole using benzenesulfonyl chloride.[12]

Materials:

• 4-Bromo-7-azaindole

• Sodium hydride (60% dispersion in mineral oil)

• Benzenesulfonyl chloride

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Dichloromethane (DCM)

• 2M Sodium carbonate (Na₂CO₃)

• Magnesium sulfate (MgSO₄)

• Ethyl acetate

• Cyclohexane

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 4-Bromo-7-azaindole (1.0 eq).

• Add anhydrous THF to dissolve the starting material.

• Cool the reaction mixture to 0 °C using an ice bath.

• Carefully add sodium hydride (60% in mineral oil, 1.1 eq) portion-wise. Effervescence will be observed.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add benzenesulfonyl chloride (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the careful addition of saturated aqueous ammonium chloride.

• Remove the THF under reduced pressure.

• Dissolve the residue in dichloromethane and wash with 2M sodium carbonate solution (2 x 30 mL).

• Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an orange oil.

• Purify the crude product by flash column chromatography using a mixture of ethyl acetate and cyclohexane (e.g., 1:9 v/v) as the eluent to obtain 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as an off-white solid.[12]

Characterization: The structure of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Workflow for the N-phenylsulfonylation of 4-Bromo-7-azaindole.

Application in Cross-Coupling Reactions

The true synthetic utility of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine lies in its application as a substrate in palladium-catalyzed cross-coupling reactions. The C4-bromo substituent provides a reactive site for the formation of new carbon-carbon and carbon-nitrogen bonds, which is a cornerstone of modern medicinal chemistry for generating libraries of potential drug candidates.

Protocol 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds, typically between an aryl or vinyl halide and an organoboron compound.[13][14] This reaction is instrumental in synthesizing biaryl and heteroaryl structures, which are common motifs in kinase inhibitors.[15]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

• Schlenk flask or microwave vial

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk flask or microwave vial, combine 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq), the arylboronic acid (1.2 eq), the base (2.0 eq), and the palladium catalyst (3 mol%).

• Evacuate and backfill the reaction vessel with an inert gas (repeat 3 times).

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically 2-16 hours). The reaction can also be performed under microwave irradiation for shorter reaction times.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired 4-aryl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine derivative.

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, allowing for the synthesis of aryl amines from aryl halides.[16][17] This reaction is of immense importance in pharmaceutical research as the amine functionality is a key component of many bioactive molecules.[18]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

• Amine (primary or secondary, 1.2 eq)

• Palladium pre-catalyst (e.g., tBuXPhos Pd G3, 2 mol%)

• Ligand (if not using a pre-catalyst, e.g., tBuXPhos)

• Base (e.g., NaOtBu or K₃PO₄, 1.5 eq)

• Anhydrous and degassed solvent (e.g., toluene or 1,4-dioxane)

• Schlenk tube or sealed vial

Procedure:

• To a Schlenk tube or sealed vial, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq), the palladium pre-catalyst (2 mol%), and the base (1.5 eq).

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent, followed by the amine (1.2 eq).

• Seal the vessel and heat to the appropriate temperature (typically 80-110 °C) for 12-24 hours.

• Monitor the reaction's progress using TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic phase over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired 4-amino-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine derivative.

Caption: General workflow for the Buchwald-Hartwig amination.

Deprotection of the Phenylsulfonyl Group

The final step in many synthetic sequences involving this building block is the removal of the phenylsulfonyl protecting group to unveil the 7-azaindole core. The cleavage of the N-S bond can be achieved under various conditions, with basic hydrolysis being a common method.[19][20]

Protocol 4: Base-Mediated Deprotection

This protocol describes a facile deprotection method using potassium hydroxide in a protic solvent.

Materials:

• 4-substituted-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Potassium hydroxide (KOH)

• Methanol (MeOH) or tert-Butanol (t-BuOH)

• Toluene (if using t-BuOH)

• Water

• Ethyl acetate

• 1M Hydrochloric acid (HCl)

Procedure:

• Dissolve the 4-substituted-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in methanol or a mixture of toluene and t-BuOH.

• Add a solution of potassium hydroxide (5.0 eq) in water.

• Heat the reaction mixture to reflux (typically 60-100 °C) and stir for 2-6 hours.

• Monitor the deprotection by TLC or LC-MS.

• Once complete, cool the reaction to room temperature and remove the organic solvent under reduced pressure.

• Neutralize the aqueous residue with 1M HCl to pH ~7.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to obtain the deprotected 4-substituted-1H-pyrrolo[2,3-b]pyridine.[20]

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a highly valuable and versatile building block in the synthesis of complex molecules, particularly for applications in drug discovery and development. Its strategic functionalization allows for the efficient construction of diverse libraries of 7-azaindole derivatives through robust and well-established cross-coupling methodologies. The protocols outlined in this guide provide a solid foundation for researchers to harness the full synthetic potential of this important intermediate in their pursuit of novel therapeutic agents.

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• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Publishing. (n.d.).
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Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine derivatives

An in-depth guide for researchers, scientists, and drug development professionals on the synthesis and derivatization of the 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine scaffold.

Introduction: The Strategic Importance of the 7-Azaindole Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic scaffold in modern medicinal chemistry. Its structure, being a bioisostere of the natural indole nucleus, allows it to mimic the parent structure while offering distinct physicochemical properties such as improved solubility, altered pKa, and unique hydrogen bonding capabilities.[1][2] This strategic modification is a valuable tool in drug discovery, leading to the development of numerous clinical candidates and FDA-approved therapeutics, particularly in the realm of kinase inhibitors.[2][3][4]

This guide focuses on a key intermediate: 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine . This molecule is strategically designed for versatility:

• The 4-Bromo Group: Serves as a robust and highly versatile synthetic handle. Its presence allows for the introduction of a wide array of molecular complexity at the C4 position, primarily through metal-catalyzed cross-coupling reactions.[5][6][7]

• The 1-(Phenylsulfonyl) Group: This moiety functions as a crucial protecting group for the pyrrole nitrogen. Its electron-withdrawing nature modulates the reactivity of the heterocyclic system, prevents unwanted side reactions during subsequent functionalization steps, and can direct metallation to other positions on the ring.[7][8]

The synthesis and subsequent derivatization of this scaffold provide a reliable pathway to novel compounds with significant therapeutic potential.

Overall Synthetic Workflow

The synthetic strategy is modular, beginning with the formation of the brominated azaindole core, followed by protection of the pyrrole nitrogen, and culminating in the diversification of the scaffold via palladium-catalyzed cross-coupling. An optional final deprotection step can unmask the pyrrole N-H, which is often a key pharmacophoric feature.

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Involving 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the 4-Bromo-7-azaindole Scaffold

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) framework is a privileged heterocyclic motif in medicinal chemistry, serving as a bioisostere for indole in numerous biologically active compounds.[1] The introduction of substituents onto this core structure is crucial for modulating the physicochemical and pharmacological properties of drug candidates. 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine has emerged as a key intermediate, offering a versatile handle for carbon-carbon and carbon-heteroatom bond formation through palladium-catalyzed cross-coupling reactions. The electron-withdrawing phenylsulfonyl group on the pyrrole nitrogen serves a dual purpose: it protects the N-H group and modulates the electron density of the heterocyclic system, influencing its reactivity in cross-coupling reactions.[2][3]

This comprehensive guide provides detailed application notes and protocols for the four major classes of palladium-catalyzed cross-coupling reactions utilizing 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions. The causality behind experimental choices, proven insights, and self-validating protocols are emphasized to ensure scientific integrity and reproducibility.

I. Suzuki-Miyaura Coupling: Forging Aryl-Aryl and Heteroaryl-Aryl Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)–C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl-aryl structures. The reaction couples an organoboron species, typically a boronic acid or its ester, with a halide or triflate.[4] For 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, this reaction provides a direct route to 4-aryl- and 4-heteroaryl-7-azaindole derivatives.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, and base is critical for the efficiency of each step. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and Fu groups, are often employed to facilitate the oxidative addition of the aryl bromide to the palladium(0) center and promote the subsequent reductive elimination. The base plays a crucial role in the transmetalation step by activating the boronic acid.

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Protocol: Suzuki-Miyaura Coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine with Phenylboronic Acid

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of related bromo-heterocycles.[5][6]

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	350.21	0.5	1.0
Phenylboronic Acid	121.93	0.75	1.5
Pd₂(dba)₃	915.72	0.01	0.02
2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)	410.51	0.04	0.08
Potassium Phosphate (K₃PO₄)	212.27	1.0	2.0
1,4-Dioxane	-	5 mL	-
Water	-	1 mL	-

Procedure:

• To an oven-dried Schlenk tube, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (175 mg, 0.5 mmol), phenylboronic acid (91 mg, 0.75 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), SPhos (16.4 mg, 0.04 mmol), and K₃PO₄ (212 mg, 1.0 mmol).

• Evacuate and backfill the tube with argon three times.

• Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Seal the tube and heat the reaction mixture at 100 °C for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.

• Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-phenyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

II. Heck Reaction: Formation of Carbon-Carbon Bonds with Alkenes

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[7][8][9] This reaction is a powerful tool for the synthesis of substituted alkenes and has been widely applied in the synthesis of complex organic molecules. For 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, the Heck reaction allows for the introduction of alkenyl substituents at the C4-position.

Mechanistic Rationale

The Heck reaction proceeds through a catalytic cycle involving oxidative addition of the aryl halide to a palladium(0) complex, followed by migratory insertion of the alkene into the palladium-carbon bond. A subsequent β-hydride elimination affords the substituted alkene product and a hydridopalladium complex. The final step is the regeneration of the palladium(0) catalyst by reductive elimination of HX with the assistance of a base.

Figure 2: Simplified Catalytic Cycle of the Heck Reaction.

Protocol: Heck Reaction of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine with n-Butyl Acrylate

This protocol is based on established procedures for the Heck reaction of bromo-heterocycles with acrylates.[10]

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	350.21	0.5	1.0
n-Butyl Acrylate	128.17	0.75	1.5
Palladium(II) Acetate (Pd(OAc)₂)	224.5	0.01	0.02
Tri(o-tolyl)phosphine (P(o-tol)₃)	304.37	0.04	0.08
Triethylamine (Et₃N)	101.19	1.0	2.0
N,N-Dimethylformamide (DMF)	-	5 mL	-

Procedure:

• To a sealed tube, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (175 mg, 0.5 mmol), Pd(OAc)₂ (2.2 mg, 0.01 mmol), and P(o-tol)₃ (12.2 mg, 0.04 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DMF (5 mL), triethylamine (0.14 mL, 1.0 mmol), and n-butyl acrylate (0.11 mL, 0.75 mmol) via syringe.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• After cooling to room temperature, pour the reaction mixture into water (25 mL) and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the corresponding Heck coupling product.

III. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a palladium- and copper-cocatalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[11][12] This reaction is a highly efficient method for the synthesis of substituted alkynes, which are valuable intermediates in organic synthesis. The Sonogashira coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine provides a direct route to 4-alkynyl-7-azaindole derivatives.

Mechanistic Rationale

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle. The palladium cycle is similar to that of other cross-coupling reactions, involving oxidative addition and reductive elimination. The role of the copper cocatalyst is to facilitate the transmetalation step by forming a copper(I) acetylide intermediate, which then reacts with the palladium(II) complex.

Figure 3: Simplified Catalytic Cycles of the Sonogashira Reaction.

Protocol: Sonogashira Coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine with Phenylacetylene

This protocol is based on general procedures for Sonogashira couplings of bromo-heterocycles.[2][13][14]

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	350.21	0.5	1.0
Phenylacetylene	102.13	0.6	1.2
PdCl₂(PPh₃)₂	701.9	0.015	0.03
Copper(I) Iodide (CuI)	190.45	0.03	0.06
Triethylamine (Et₃N)	101.19	1.5	3.0
Tetrahydrofuran (THF), anhydrous	-	5 mL	-

Procedure:

• To a Schlenk tube, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (175 mg, 0.5 mmol), PdCl₂(PPh₃)₂ (10.5 mg, 0.015 mmol), and CuI (5.7 mg, 0.03 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous THF (5 mL) and triethylamine (0.21 mL, 1.5 mmol) via syringe.

• Add phenylacetylene (0.066 mL, 0.6 mmol) dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Wash the filtrate with saturated aqueous NH₄Cl solution (15 mL), water (15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-(phenylethynyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

IV. Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds from aryl halides or triflates and amines.[3][15][16][17] This reaction is particularly valuable for the synthesis of arylamines, which are prevalent in pharmaceuticals and other functional materials. For 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, this reaction enables the introduction of a wide range of amino substituents at the C4-position.

Mechanistic Rationale

The catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine and subsequent deprotonation by a base to form a palladium-amido complex. Reductive elimination from this complex yields the desired arylamine and regenerates the Pd(0) catalyst. The choice of a strong, non-nucleophilic base and a bulky, electron-rich phosphine ligand is crucial for high yields and broad substrate scope.

Figure 4: Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

Protocol: Buchwald-Hartwig Amination of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine with Morpholine

This protocol is based on the work of Sasmal et al. (2012) on the amination of N-substituted 4-bromo-7-azaindoles.[3]

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	350.21	0.5	1.0
Morpholine	87.12	0.6	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.5	0.025	0.05
4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)	578.68	0.05	0.1
Cesium Carbonate (Cs₂CO₃)	325.82	0.75	1.5
1,4-Dioxane, anhydrous	-	5 mL	-

Procedure:

• In a sealed Schlenk tube, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (175 mg, 0.5 mmol), Pd(OAc)₂ (5.6 mg, 0.025 mmol), Xantphos (28.9 mg, 0.05 mmol), and Cs₂CO₃ (244 mg, 0.75 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane (5 mL) and morpholine (0.052 mL, 0.6 mmol) via syringe.

• Seal the tube and heat the reaction mixture at 100 °C for 3-6 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.

• Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain 4-(morpholin-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Note on Phenylsulfonyl Group Lability: It has been observed that under certain Buchwald-Hartwig amination conditions, particularly with primary amines, the phenylsulfonyl protecting group can be cleaved, leading to the desulfonated 4-bromo-7-azaindole as a byproduct.[3] Careful control of reaction conditions and the choice of base are important to minimize this side reaction.

V. Deprotection of the Phenylsulfonyl Group

The final step in many synthetic sequences involving 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is the removal of the phenylsulfonyl protecting group to yield the free N-H 7-azaindole. Several methods can be employed for this transformation, with the choice depending on the nature of the substituents on the 7-azaindole core.

Protocol: Deprotection using Magnesium in Methanol

This method is a mild and effective way to cleave N-sulfonyl groups.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.
4-Substituted-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	-	0.5	1.0
Magnesium turnings	24.31	5.0	10
Methanol, anhydrous	-	10 mL	-

Procedure:

• To a round-bottom flask containing the 4-substituted-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (0.5 mmol), add anhydrous methanol (10 mL) and magnesium turnings (122 mg, 5.0 mmol).

• Stir the suspension at room temperature for 4-8 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of 1 M HCl until the magnesium is consumed.

• Neutralize the mixture with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the deprotected 4-substituted-1H-pyrrolo[2,3-b]pyridine.

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a highly valuable and versatile building block for the synthesis of a diverse array of substituted 7-azaindoles. The palladium-catalyzed cross-coupling reactions detailed in this guide provide reliable and efficient methods for the introduction of aryl, heteroaryl, alkenyl, alkynyl, and amino functionalities at the C4-position. The judicious choice of catalyst, ligand, base, and reaction conditions is paramount for achieving high yields and minimizing side reactions. The subsequent deprotection of the phenylsulfonyl group provides access to the final N-H 7-azaindole derivatives, which are of significant interest in medicinal chemistry and drug discovery.

References

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• Sasmal, P. K., et al. (2012). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. PubMed Central. [Link]

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Application Notes and Protocols for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in Medicinal Chemistry

Abstract

This technical guide provides an in-depth exploration of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a pivotal intermediate in modern medicinal chemistry. The 7-azaindole scaffold, a bioisostere of indole, is a privileged structure found in numerous kinase inhibitors and other therapeutic agents. The strategic introduction of a bromine atom at the C4-position and a phenylsulfonyl protecting group on the pyrrole nitrogen furnishes a versatile building block, primed for precise and sequential functionalization. This document details the scientific rationale for its use, provides robust, field-proven protocols for its synthesis and subsequent derivatization via palladium-catalyzed cross-coupling reactions, and outlines the method for the crucial final deprotection step. These application notes are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic intermediate.

Introduction: The Strategic Importance of the 7-Azaindole Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a heterocyclic scaffold of immense interest in drug discovery.[1] Its structure is isosteric to indole, allowing it to mimic the natural scaffold of tryptophan and engage in similar hydrogen bonding patterns with biological targets.[2] The pyridine nitrogen introduces a hydrogen bond acceptor site, which can be critical for anchoring a molecule within the hinge region of a kinase active site, a common binding motif for ATP-competitive inhibitors.[3]

The subject of this guide, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, is a highly strategic derivative for several reasons:

• The Phenylsulfonyl Protecting Group: The electron-withdrawing nature of the phenylsulfonyl group serves a dual purpose. Firstly, it robustly protects the pyrrole nitrogen from undesired side reactions. Secondly, it acidifies the N-H proton of the parent 7-azaindole, facilitating its own installation via deprotonation. This group is stable to a wide range of reaction conditions, particularly the palladium-catalyzed cross-coupling reactions for which this substrate is designed.[4]

• The C4-Bromo Substituent: The bromine atom at the C4-position of the pyridine ring provides a reactive handle for introducing molecular diversity. It is an excellent substrate for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination, allowing for the controlled formation of carbon-carbon and carbon-nitrogen bonds, respectively.[5][6] This enables the exploration of structure-activity relationships (SAR) by introducing a variety of aryl, heteroaryl, or amino substituents at this position.

This combination makes the title compound a cornerstone intermediate for building complex, poly-substituted 7-azaindole libraries, particularly in the pursuit of novel kinase inhibitors.

Physicochemical Properties

A summary of the key physicochemical properties for the starting material and the title compound is provided below. Data for the phenylsulfonyl derivative is extrapolated from its closely related tosyl analogue.[7][8]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	CAS Number
4-Bromo-1H-pyrrolo[2,3-b]pyridine	C₇H₅BrN₂	197.03	Solid	348640-06-2[9]
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	C₁₃H₉BrN₂O₂S	337.20	Off-white Solid	Not separately registered

Synthesis and Derivatization Workflow

The overall workflow for utilizing 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine involves three key stages: protection, cross-coupling, and deprotection. Each stage is critical for the successful synthesis of the final target molecules.

Caption: Overall synthetic workflow for the use of the title compound.

Experimental Protocols

Protocol 4.1: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

This protocol describes the N-phenylsulfonylation of commercially available 4-Bromo-1H-pyrrolo[2,3-b]pyridine. The use of a strong base like sodium hydride is essential for the deprotonation of the pyrrole nitrogen to form the corresponding anion, which then acts as a nucleophile. This procedure is adapted from a similar protocol for N-tosylation.[7]

Materials:

• 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 equiv)

• Benzenesulfonyl chloride (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• 2 M Sodium carbonate (Na₂CO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl acetate/Cyclohexane)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 equiv) and dissolve it in anhydrous THF (approx. 0.3 M).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.1 equiv) portion-wise. Caution: Hydrogen gas is evolved.

• Stir the resulting mixture at room temperature for 30 minutes. The formation of the sodium salt may result in a suspension.

• Sulfonylation: Cool the mixture back to 0 °C and slowly add benzenesulfonyl chloride (1.1 equiv) dropwise via syringe.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of water. Remove the THF under reduced pressure.

• Dissolve the residue in dichloromethane (DCM) and transfer to a separatory funnel.

• Wash the organic layer sequentially with 2 M Na₂CO₃ solution (2x) and brine (1x).

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., 10-20% Ethyl acetate in Cyclohexane) to afford the title compound.

Expected Outcome:

• Appearance: Off-white solid.

• Yield: Typically >90%.[7]

• Purity: >95% by LC-MS and ¹H NMR.

Protocol 4.2: Suzuki-Miyaura Cross-Coupling at the C4-Position

This protocol provides a general method for the palladium-catalyzed Suzuki-Miyaura reaction to form C-C bonds at the C4-position. The choice of catalyst, ligand, and base is crucial for achieving high yields.[10][11]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv)

• Aryl- or heteroaryl-boronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water 4:1)

Procedure:

• Reaction Setup: In a Schlenk flask or microwave vial, combine 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv), the boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 4:1 Dioxane/Water, 0.1-0.2 M) via syringe.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Alternatively, microwave irradiation (e.g., 125 °C for 20-30 min) can significantly accelerate the reaction.[11]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography.

Representative Suzuki-Miyaura Couplings:

Entry	Boronic Acid Partner	Catalyst	Base	Conditions	Expected Product
1	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O, 90°C, 4h	4-Phenyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
2	3,4,5-Trimethoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O, 125°C, MW, 26 min[11]	4-(3,4,5-Trimethoxyphenyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
3	Pyridine-3-boronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O, 100°C, 6h	4-(Pyridin-3-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Protocol 4.3: Buchwald-Hartwig Amination at the C4-Position

This protocol details the palladium-catalyzed C-N cross-coupling of the title compound with various primary and secondary amines. The use of sterically hindered, electron-rich phosphine ligands (e.g., Xantphos, DavePhos) is often critical for high efficiency.[4][12]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium pre-catalyst (e.g., Pd(OAc)₂, 5 mol%)

• Ligand (e.g., Xantphos, 10 mol%)

• Base (e.g., NaOtBu or Cs₂CO₃, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene)

Procedure:

• Reaction Setup: In a glovebox or under a robust inert atmosphere, add the palladium pre-catalyst, ligand, and base to a dry Schlenk tube.

• Add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and the anhydrous solvent.

• Add the amine coupling partner (if liquid, via syringe; if solid, add with the other solids).

• Reaction: Seal the vessel and heat to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by LC-MS. Reactions are typically complete within 4-24 hours.

• Work-up: Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography.

Representative Buchwald-Hartwig Couplings:

Entry	Amine Partner	Catalyst/Ligand	Base	Conditions	Expected Product
1	Morpholine	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane, 100°C, 12h[4]	4-(Morpholin-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
2	Aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene, 100°C, 8h	4-(Phenylamino)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
3	tert-Butyl carbamate	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane, 110°C, 16h	tert-Butyl (1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)carbamate

Protocol 4.4: Deprotection of the Phenylsulfonyl Group

The final step in many synthetic sequences is the removal of the phenylsulfonyl group to unveil the free N-H of the 7-azaindole core. This is typically achieved by base-mediated hydrolysis.[13][14]

Materials:

• N-phenylsulfonyl-7-azaindole derivative (1.0 equiv)

• Base (e.g., Sodium hydroxide (NaOH) or Potassium hydroxide (KOH), 5-10 equiv)

• Solvent (e.g., Methanol/Water or Dioxane/Water mixture)

Procedure:

• Reaction Setup: Dissolve the N-phenylsulfonyl-7-azaindole derivative in a suitable solvent mixture such as 1:1 Dioxane/Water or Methanol.

• Hydrolysis: Add a solution of NaOH or KOH (e.g., 2.5 N aqueous solution) to the mixture.

• Heat the reaction to reflux (typically 80-100 °C) and stir for 1-4 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the solution with an acid (e.g., 1 M HCl) to pH ~7.

• Extract the aqueous layer with a suitable organic solvent (e.g., Ethyl acetate or DCM, 3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: If necessary, purify the crude product by crystallization or flash column chromatography to yield the final NH-free 7-azaindole.

Conclusion

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a supremely valuable and versatile building block for medicinal chemistry. The phenylsulfonyl group provides robust protection and activation, while the C4-bromo handle allows for late-stage diversification through reliable and high-yielding palladium-catalyzed cross-coupling reactions. The protocols outlined in this guide provide a solid foundation for the synthesis, functionalization, and final deprotection of this key intermediate, empowering drug discovery teams to efficiently generate novel and diverse libraries of 7-azaindole-based compounds for the development of next-generation therapeutics.

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• 14. One-pot N-arylation of indoles directly from N-arylsulfonylindoles via consecutive deprotection and S(N)Ar Reactions with activated Aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Welcome to the comprehensive technical support guide for the synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and mechanistic insights to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine?

A1: The synthesis is typically a two-step process starting from 7-azaindole (1H-pyrrolo[2,3-b]pyridine). The first step involves the protection of the pyrrole nitrogen with a phenylsulfonyl group to yield 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. The second step is the regioselective bromination of this intermediate to afford the desired 4-bromo product.

Q2: Why is the phenylsulfonyl protecting group used?

A2: The phenylsulfonyl group serves two primary purposes. Firstly, it protects the reactive N-H of the pyrrole ring from participating in side reactions. Secondly, as an electron-withdrawing group, it deactivates the pyrrole ring towards electrophilic substitution, thereby directing the bromination to the more electron-rich pyridine ring.[1] This directing effect is crucial for achieving the desired regioselectivity.

Q3: What are the most common side reactions observed during this synthesis?

A3: The most frequently encountered side reactions include:

• Formation of isomeric impurities: Bromination at other positions of the pyrrolopyridine ring (e.g., C3, C5, C6).

• Over-bromination: Formation of di- or poly-brominated products.

• Deprotection: Cleavage of the phenylsulfonyl protecting group under the reaction conditions.

• Incomplete reaction: Unreacted starting material remaining in the final product mixture.

Troubleshooting Guide: Side Reactions and Their Mitigation

This section addresses specific issues you may encounter during your experiments, providing explanations for their cause and actionable solutions.

Issue 1: Presence of Isomeric Impurities in the Final Product

Question: My final product shows multiple spots on TLC and the NMR spectrum is complex, suggesting the presence of isomers. How can I resolve this?

Causality and Mechanistic Insight: Electrophilic bromination of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a kinetically controlled reaction. While the electron-withdrawing nature of the phenylsulfonyl group deactivates the pyrrole ring, the pyridine ring still possesses multiple sites for electrophilic attack. The formation of isomers other than the desired 4-bromo product is a strong indication that the reaction conditions are not optimal for achieving high regioselectivity. The C3 position on the pyrrole ring is inherently electron-rich and can be susceptible to bromination if not sufficiently deactivated.[2] Similarly, the C5 and C6 positions on the pyridine ring can also undergo bromination.

Troubleshooting and Solutions:

Potential Cause	Recommended Action	Scientific Rationale
High Reaction Temperature	Perform the bromination at a lower temperature (e.g., 0 °C to room temperature).	Lowering the temperature increases the selectivity of the reaction by favoring the pathway with the lowest activation energy, which in this case leads to the thermodynamically more stable 4-bromo isomer.
Inappropriate Brominating Agent	Use a milder brominating agent such as N-Bromosuccinimide (NBS) instead of liquid bromine.	NBS provides a slow, controlled release of electrophilic bromine, which enhances regioselectivity compared to the highly reactive liquid bromine.[3][4][5]
Solvent Effects	Employ a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile.	Polar solvents can stabilize the charged intermediates formed during electrophilic aromatic substitution, potentially influencing the regioselectivity of the reaction.[6]

Experimental Protocol: Purification of Isomeric Impurities

If isomeric impurities are present, they can often be separated by flash column chromatography on silica gel. A gradient elution system is typically effective.

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a silica gel column using a non-polar solvent such as hexane.

• Elution: Start the elution with 100% hexane and gradually increase the polarity by adding ethyl acetate. A typical gradient could be from 0% to 30% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and monitor by TLC to isolate the desired 4-bromo isomer.

Issue 2: Formation of Over-Brominated Byproducts

Question: My mass spectrometry results show peaks corresponding to di- and tri-brominated products. How can I prevent this?

Causality and Mechanistic Insight: Over-bromination occurs when the desired mono-brominated product is sufficiently activated to undergo a second electrophilic substitution. This is more likely to happen if the reaction is allowed to proceed for too long or if an excess of the brominating agent is used.

Troubleshooting and Solutions:

Potential Cause	Recommended Action	Scientific Rationale
Excess Brominating Agent	Use a stoichiometric amount (1.0 to 1.1 equivalents) of the brominating agent (e.g., NBS).	Limiting the amount of the electrophile ensures that there is not enough to react with the mono-brominated product after the starting material has been consumed.
Prolonged Reaction Time	Monitor the reaction closely by TLC or LC-MS and quench the reaction as soon as the starting material is consumed.	Minimizing the reaction time reduces the opportunity for the product to undergo further bromination.
High Reactivity of Brominating Agent	As with isomer formation, use a milder brominating agent like NBS.	A less reactive brominating agent will be more selective for the most activated position on the starting material and less likely to react with the less activated mono-brominated product.

Issue 3: Cleavage of the Phenylsulfonyl Protecting Group

Question: I have isolated a byproduct that appears to be a brominated 7-azaindole without the phenylsulfonyl group. What causes this and how can it be avoided?

Causality and Mechanistic Insight: The phenylsulfonyl group is generally stable under neutral and mildly acidic or basic conditions.[7] However, harsh reaction conditions, particularly the presence of strong acids or bases, can lead to its cleavage.[1][8][9][10] Some bromination reactions can generate acidic byproducts (e.g., HBr), which, if not neutralized, can catalyze the deprotection.

Troubleshooting and Solutions:

Potential Cause	Recommended Action	Scientific Rationale
Acidic or Basic Conditions	Ensure the reaction is performed under neutral or buffered conditions. The addition of a non-nucleophilic base like sodium acetate can be beneficial when using NBS.[11]	Neutralizing any acidic byproducts as they are formed will prevent the acid-catalyzed hydrolysis of the sulfonamide bond.
High Temperatures	Avoid excessive heating during the reaction and work-up.	Higher temperatures can accelerate the rate of deprotection.
Work-up Procedure	Use a mild aqueous work-up. Avoid strong acids or bases during extraction.	A gentle work-up will minimize the risk of cleaving the protecting group from the desired product.

Visualizing the Reaction and Side Products

Caption: Synthetic pathway and common side reactions.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• To a solution of 7-azaindole (1.0 eq) in a suitable aprotic solvent (e.g., DMF or CH₂Cl₂), add a base such as sodium hydride (1.1 eq) or triethylamine (1.5 eq) at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Slowly add benzenesulfonyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexane) to afford the title compound as a white solid.

Protocol 2: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Dissolve 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) or acetonitrile under an inert atmosphere.

• Cool the solution to 0 °C.

• Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes.

• Stir the reaction at 0 °C for 1 hour and then allow it to warm to room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by flash column chromatography as described above.[12][13]

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting.

References

• Organic Chemistry Portal. (2019, July 6). N-Bromosuccinimide. Retrieved from [Link]

• ResearchGate. (2025, August 6). Mild Electrochemical Deprotection of N-Phenylsulfonyl N-Substituted Amines Derived from (R)-Phenylglycinol. Retrieved from [Link]

• ResearchGate. (2025, August 7). Practical Regioselective Bromination of Azaindoles and Diazaindoles. Retrieved from [Link]

• National Institutes of Health. (n.d.). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. Retrieved from [Link]

• ResearchGate. (n.d.). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. Retrieved from [Link]

• Chem-Station. (2014, May 6). Sulfonyl Protective Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of durable benzenesulfonyl protection for phenols — efficient synthesis of polyphenols. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• MDPI. (n.d.). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Retrieved from [Link]

• Chemia. (2022, April 8). Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. Retrieved from [Link]

• ResearchGate. (2025, August 6). An efficient regioselective NBS aromatic bromination in the presence of an ionic liquid. Retrieved from [Link]

• PubMed. (2023, March 16). Exploiting Coordination Behavior of 7-Azaindole for Mechanistic Investigation of Chan-Lam Coupling and Application to 7-Azaindole Based Pharmacophores. Retrieved from [Link]

• Atlanchim Pharma. (2022, December 13). Scientific Letter. Retrieved from [Link]

• CUNY. (n.d.). Purification by Recrystallization. Retrieved from [Link]

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• 2. Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. How does NBS work in organic chemistry?_Chemicalbook [chemicalbook.com]
• 5. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 6. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 7. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. researchgate.net [researchgate.net]
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• 10. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]
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• 13. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Technical Support Center: Purification of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Welcome to the technical support center for the purification of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in obtaining this key intermediate in high purity. The following troubleshooting guide and frequently asked questions (FAQs) are based on established principles of organic chemistry and extensive experience with the purification of related heterocyclic compounds.

Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues that may arise during the purification of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and provides actionable solutions.

Issue 1: Co-elution of Impurities during Column Chromatography

Question: I am having difficulty separating my desired product from impurities using silica gel column chromatography. The impurities seem to have a very similar Rf value to my product. What could be the cause, and how can I improve the separation?

Answer: Co-elution is a common challenge, particularly when dealing with constitutional isomers or unreacted starting materials that have similar polarities to the product.

Probable Causes and Solutions:

• Presence of Constitutional Isomers: The bromination of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine can potentially yield other constitutional isomers (e.g., 5-bromo or 6-bromo derivatives) in addition to the desired 4-bromo product. These isomers often have very similar polarities, making them difficult to separate.

  • Solution 1: Optimize the Solvent System. A systematic approach to solvent system optimization is crucial. Start with a relatively non-polar eluent system, such as a hexane/ethyl acetate mixture, and gradually increase the polarity. Small, incremental changes can significantly impact the resolution. Consider using a ternary solvent system, such as hexane/ethyl acetate/dichloromethane, to fine-tune the polarity and selectivity of the separation.

  • Solution 2: Employ a Different Stationary Phase. If silica gel does not provide adequate separation, consider using a different stationary phase. Alumina (basic or neutral) can offer different selectivity for polar compounds. Alternatively, reversed-phase chromatography (C18) can be effective, especially if the impurities have different hydrophobic characteristics.[1]

  • Solution 3: High-Performance Liquid Chromatography (HPLC). For very challenging separations, preparative HPLC is a powerful tool. A normal-phase or reversed-phase column with a shallow gradient can often resolve closely eluting isomers.[1]

• Incomplete Reaction: Unreacted 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine will be less polar than the brominated product and should elute earlier. However, depending on the reaction conditions, other side products may form.

  • Solution: Reaction Monitoring and Work-up. Ensure the reaction has gone to completion using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). A proper aqueous work-up can help remove some polar impurities and unreacted reagents before chromatography.

Experimental Protocol: Optimizing Column Chromatography

• TLC Analysis: Before running a column, perform a thorough TLC analysis using various solvent systems. Test different ratios of hexane/ethyl acetate, hexane/dichloromethane, and toluene/ethyl acetate. The ideal solvent system will show good separation between your product spot and any impurity spots, with the product having an Rf value between 0.2 and 0.4.

• Column Packing: Pack the column carefully to avoid air bubbles and channels, which can lead to poor separation.

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Dry this mixture and load the powder onto the top of the column. This "dry loading" technique often results in better resolution than loading the sample as a concentrated solution.

• Elution: Start with a solvent system that is slightly less polar than the one that gives the optimal Rf on TLC. Gradually increase the polarity of the eluent (gradient elution). Collect small fractions and analyze them by TLC.

Issue 2: Product Oiling Out During Recrystallization

Question: I am trying to purify my compound by recrystallization, but it separates as an oil instead of forming crystals. What can I do to promote crystallization?

Answer: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. The super-saturated solution separates into two liquid phases, with the solute-rich phase being the oil.

Probable Causes and Solutions:

• Inappropriate Solvent Choice: The chosen solvent may be too good a solvent for your compound, even at room temperature, or it may have a boiling point that is too high.

  • Solution 1: Systematic Solvent Screening. Test the solubility of your crude product in a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetonitrile, toluene, and mixtures like hexane/ethyl acetate). An ideal recrystallization solvent will dissolve the compound when hot but not at room temperature.[2][3][4]

  • Solution 2: Use a Two-Solvent System. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid. Add a drop or two of the good solvent to redissolve the precipitate and then allow the solution to cool slowly. Common two-solvent systems include dichloromethane/hexane and ethyl acetate/hexane.[2][3]

• Cooling Rate is Too Fast: Rapid cooling can favor the formation of an oil over crystals.

  • Solution: Slow Cooling. Allow the hot, saturated solution to cool slowly to room temperature. Once at room temperature, you can further cool the flask in an ice bath to maximize crystal recovery. Insulating the flask can help to slow the cooling process.

• Presence of Impurities: Impurities can sometimes inhibit crystal formation.

  • Solution: Pre-purification. If the crude material is very impure, a quick filtration through a plug of silica gel to remove baseline impurities might be necessary before attempting recrystallization.

Experimental Protocol: Two-Solvent Recrystallization

• Dissolution: In a flask, dissolve the crude 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in a minimal amount of a hot "good" solvent (e.g., ethyl acetate or dichloromethane).

• Addition of "Poor" Solvent: While the solution is still hot, slowly add a "poor" solvent (e.g., hexane) dropwise until you observe persistent cloudiness.

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature.

• Inducing Crystallization (if necessary): If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them under vacuum.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine?

A1: The impurity profile will depend on the synthetic route. However, common impurities can include:

• Unreacted Starting Material: 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

• Constitutional Isomers: Other brominated isomers (e.g., 5-bromo, 6-bromo, or 7-bromo). The formation of these isomers is a known challenge in the halogenation of aromatic and heteroaromatic compounds.[5]

• Di-brominated Products: Over-bromination can lead to the formation of di-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine species.

• Hydrolysis Product: If the reaction is worked up under harsh aqueous conditions, hydrolysis of the phenylsulfonyl protecting group can occur, leading to 4-Bromo-1H-pyrrolo[2,3-b]pyridine.

• Residual Brominating Reagent: Depending on the brominating agent used (e.g., N-bromosuccinimide), residual reagent or its byproducts may be present. A wash with a reducing agent like sodium thiosulfate can help remove residual bromine.[6]

Q2: How can I confirm the purity and identity of my final product?

A2: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure and assessing purity. The proton NMR will show characteristic shifts for the protons on the pyrrolopyridine core, and the number of aromatic signals will be consistent with the desired structure.

• Mass Spectrometry (MS): LC-MS is a powerful tool for confirming the molecular weight of the product and identifying any impurities.

• High-Performance Liquid Chromatography (HPLC): An HPLC analysis with a suitable column and mobile phase can provide a quantitative measure of purity.

• Melting Point: A sharp melting point is a good indicator of high purity.

Q3: What is the role of the phenylsulfonyl protecting group in purification?

A3: The phenylsulfonyl group has several effects on the molecule's properties that are relevant to purification:

• Increased Polarity: The sulfonyl group increases the polarity of the molecule compared to the unprotected 4-bromo-1H-pyrrolo[2,3-b]pyridine. This influences its solubility and retention on silica gel.

• Crystallinity: The rigid, aromatic nature of the phenylsulfonyl group can often enhance the crystallinity of the molecule, making recrystallization a more viable purification technique.

• Stability: The protecting group enhances the stability of the azaindole core towards certain reagents and conditions.

Visualizing Purification Workflows

Diagram 1: Decision Tree for Purification Strategy

Caption: A decision tree to guide the choice of purification method.

Diagram 2: Troubleshooting Column Chromatography

Caption: Troubleshooting guide for common column chromatography issues.

Quantitative Data Summary

Purification Technique	Key Parameters	Recommended Starting Conditions
Silica Gel Column Chromatography	Eluent System	Hexane/Ethyl Acetate (gradient from 100:0 to 70:30)
Stationary Phase	Silica gel (230-400 mesh)
Loading	Dry loading recommended
Recrystallization	Single Solvent	Ethanol, Isopropanol, or Acetonitrile
Two-Solvent System	Dichloromethane/Hexane or Ethyl Acetate/Hexane

References

• Dobson, D. R., et al. (2003). A General Method for the Preparation of 4- and 6-Azaindoles. The Journal of Organic Chemistry, 68(19), 7475-7478. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Reddit. (2023). r/Chempros - Go-to recrystallization solvent mixtures. [Link]

• University of Rochester, Department of Chemistry. Workup: Bromine or Iodine. [Link]

• IOSR Journal of Applied Chemistry. (2025). Synthesis Of 1-((4-Bromophenyl) Diazenyl)-2,3-Dihydro- 1H-Pyrrolo[2,3-B] Pyridine. [Link]

• Larsen, A. T., et al. (2018). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 23(8), 2025. [Link]

• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?. [Link]

• Google Patents. (2012). CN102746295A - Preparation method for 4-substituted-7-azaindole.

• ResearchGate. (2025). Optimization and Scaling up of the Azaindole Derivatives Synthesis. [Link]

• Google Patents. (2002). EP0913381B1 - Method for purifying a bromine compound.

• ResearchGate. (2025). A General Method for the Preparation of 4- and 6-Azaindoles | Request PDF. [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. [Link]

• ACS GCI Pharmaceutical Roundtable. Bromination. [Link]

• ResearchGate. (2018). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. [Link]

• MDPI. (2019). An Update on the Synthesis of Pyrrolo[2][7]benzodiazepines. [Link]

• Scribd. Recrystallization Solvent Selection Guide. [Link]

• INIS-IAEA. (2022). Chromatography separation of minor actinides using Bis-Triazinyl-Pyridine (BTP) resin. [Link]

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• 6. Workup [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]

Stability of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine under different conditions

Welcome to the dedicated technical support center for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the experimental nuances of this versatile building block. Here, we address common challenges and questions regarding its stability and handling to ensure the success and integrity of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the phenylsulfonyl group on the pyrrolo[2,3-b]pyridine core?

The 1-(phenylsulfonyl) group serves as a robust electron-withdrawing protecting group for the nitrogen atom of the pyrrole ring. This protection is crucial for several reasons:

• Modulation of Reactivity: It significantly reduces the electron density of the pyrrole ring, making it less susceptible to unwanted side reactions such as polymerization or uncontrolled electrophilic substitution, which are common with unprotected pyrroles.[1]

• Directed Synthesis: The phenylsulfonyl group can direct electrophilic substitution to specific positions on the pyrrole ring, offering regiochemical control in complex synthetic sequences.

• Improved Handling: It often enhances the crystallinity and stability of the parent 7-azaindole, facilitating purification and handling.[2]

Q2: What are the general storage recommendations for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine?

Q3: Is this compound stable in aqueous solutions?

The stability of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in aqueous solutions is highly pH-dependent. It is generally more stable in neutral to acidic conditions. However, under basic (alkaline) conditions, the phenylsulfonyl group is susceptible to hydrolysis, leading to the deprotection of the pyrrole nitrogen.[4] This reaction regenerates the parent 4-bromo-1H-pyrrolo[2,3-b]pyridine.

Q4: Can I use strong bases in reactions involving this compound?

Caution is strongly advised when using strong bases. The N-phenylsulfonyl group is known to be cleaved under basic conditions, such as with sodium hydroxide or potassium hydroxide in alcoholic solvents (e.g., methanol).[4] The use of strong, non-nucleophilic bases at low temperatures might be tolerated in some cases, but the potential for deprotection should always be considered a competing reaction pathway.

Q5: How does temperature affect the stability of this compound?

While a specific decomposition temperature is not documented in the available literature, high temperatures, especially in the presence of reactive reagents or solvents, can promote degradation. For instance, reactions involving this compound at elevated temperatures in the presence of bases are likely to accelerate the cleavage of the phenylsulfonyl group.[5] It is recommended to conduct reactions at the lowest effective temperature.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in synthetic protocols.

Issue 1: Unexpected Deprotection of the Phenylsulfonyl Group

• Symptom: You observe the formation of 4-bromo-1H-pyrrolo[2,3-b]pyridine as a major byproduct in your reaction, confirmed by LC-MS or ¹H NMR analysis.

• Probable Cause: The reaction conditions are too basic, leading to the cleavage of the N-S bond.

• Investigative Protocol:

  • pH Measurement: If your reaction is in an aqueous or protic medium, check the pH. A pH above 8-9 can facilitate hydrolysis.

  • Reagent Compatibility Check: Review all reagents in your reaction mixture. Common culprits include strong alkoxide bases (e.g., sodium methoxide), aqueous hydroxides, or even some amine bases at elevated temperatures.

  • Solvent Effects: Protic solvents like methanol or ethanol can participate in the hydrolysis of the sulfonyl group under basic conditions.

• Corrective Actions:

  • Alternative Bases: If a base is required, consider using a non-nucleophilic organic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a hindered base like 2,6-lutidine, preferably at reduced temperatures.

  • Aprotic Solvents: Switch to aprotic solvents like THF, dioxane, or DMF to minimize the participation of the solvent in the deprotection reaction.

  • Temperature Control: Perform the reaction at a lower temperature to reduce the rate of the undesired deprotection.

Issue 2: Low Yield or No Reaction in Cross-Coupling Reactions (e.g., Suzuki, Heck)

• Symptom: The starting material is recovered, or the yield of the desired coupled product is significantly lower than expected.

• Probable Cause: The phenylsulfonyl group, being electron-withdrawing, can deactivate the pyrrolo[2,3-b]pyridine system towards certain reactions. However, it is generally compatible with many cross-coupling reactions. Other factors might be at play.

• Investigative Workflow:

Caption: Troubleshooting workflow for low-yield cross-coupling reactions.

• Corrective Actions:

  • Catalyst and Ligand Screening: The electronic nature of the substrate may require a specific palladium catalyst and ligand combination for optimal oxidative addition. Consider screening a panel of common phosphine or N-heterocyclic carbene (NHC) ligands.

  • Base Selection: While strong bases can cause deprotection, a suitable base is essential for the catalytic cycle. Weaker inorganic bases like potassium carbonate or cesium carbonate are often effective and less likely to cause deprotection.

  • Solvent Choice: Ensure your solvent is anhydrous, as water can interfere with the catalytic cycle and the stability of organometallic intermediates.

Issue 3: Photodegradation or Discoloration Upon Storage

• Symptom: The compound, which is typically an off-white to light-colored solid, develops a darker color over time or upon exposure to light.

• Probable Cause: While specific photostability data is limited, many complex organic molecules can be sensitive to light, leading to the formation of colored impurities through radical or other photochemical pathways.

• Preventative Measures:

  • Amber Vials: Always store the compound in amber or opaque containers to protect it from light.

  • Inert Atmosphere: As mentioned in the storage recommendations, storing under an inert atmosphere can prevent photo-oxidative processes.

  • Purity Check: If discoloration is observed, it is advisable to re-analyze the purity of the material before use, as the colored impurities may interfere with subsequent reactions.

Experimental Protocols

Protocol 1: Small-Scale Stability Test Under Basic Conditions

This protocol allows for a quick assessment of the compound's stability to a specific base.

• Preparation: In a small vial, dissolve a known amount of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (e.g., 10 mg) in a relevant solvent (e.g., 1 mL of THF/Methanol 1:1).

• Internal Standard: Add a small amount of an inert internal standard (e.g., durene or biphenyl) whose signals do not overlap with the starting material or expected product in the chosen analytical method.

• Baseline Analysis: Take an aliquot of the solution and analyze it by LC-MS or ¹H NMR to establish the initial purity and ratio to the internal standard.

• Addition of Base: Add the base (e.g., 1.5 equivalents of NaOH in a small amount of water).

• Monitoring: Stir the reaction at the intended reaction temperature and take aliquots at regular intervals (e.g., 1h, 4h, 12h).

• Analysis: Analyze each aliquot to monitor the disappearance of the starting material and the appearance of the deprotected 4-bromo-1H-pyrrolo[2,3-b]pyridine.

Data Interpretation:

Time (h)	Starting Material (%)	Deprotected Product (%)
0	>99	<1
1	85	15
4	40	60
12	<5	>95

This table is an example of what might be observed under conditions that lead to deprotection.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Bromo-7-azaindole: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]

Troubleshooting guide for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine reactions

Answering the call of complex chemistry, this Technical Support Center provides a focused troubleshooting guide for reactions involving 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. As a Senior Application Scientist, my goal is to blend foundational chemical principles with practical, field-tested solutions to guide you through the intricacies of your synthetic challenges. This resource is structured as a series of frequently asked questions, designed to address specific issues you may encounter in the lab.

Section 1: Starting Material and General Issues

FAQ 1: My reaction is sluggish or fails completely. Before I start optimizing, what are the first things I should check?

Answer: Before diving into complex optimization, it's crucial to validate your foundational parameters. In over 80% of cases, reaction failures trace back to overlooked basics rather than a flawed methodology.

Step-by-Step Verification Protocol:

• Assess Starting Material Purity:

  • 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: Confirm its identity and purity using ¹H NMR and LCMS. The phenylsulfonyl group is robust, but the parent 7-azaindole core can be susceptible to degradation if improperly synthesized or stored.[1]

  • Coupling Partner: For Suzuki reactions, verify the quality of your boronic acid or ester. Boronic acids are prone to dehydration to form cyclic boroxines or protodeboronation upon storage, both of which are less reactive.[2][3] For Buchwald-Hartwig aminations, ensure your amine is pure and not a salt (e.g., hydrochloride), unless the base used is sufficient to neutralize it.

• Confirm Reagent and Catalyst Activity:

  • Palladium Catalyst: Palladium catalysts, especially Pd(0) sources like Pd(PPh₃)₄, are sensitive to air and moisture.[4] An off-color (e.g., blackish or greenish instead of yellow) appearance may indicate decomposition. Whenever possible, use a freshly opened bottle or a pre-catalyst (e.g., XPhos Pd G2/G3) which offers greater air stability.

  • Base Integrity: Strong bases like sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) are highly hygroscopic. Using a compromised base can completely shut down the reaction. Use a freshly opened bottle or a portion from a glovebox-stored container.

• Ensure an Inert Atmosphere:

  • The active Pd(0) catalyst in most cross-coupling cycles is readily oxidized to inactive Pd(II) by oxygen.[2] Ensure your solvent is thoroughly degassed (e.g., by sparging with argon or nitrogen for 20-30 minutes or via freeze-pump-thaw cycles) and that the reaction is run under a positive pressure of an inert gas.

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

The 4-position of the 7-azaindole core is an excellent site for functionalization via cross-coupling chemistry. However, the pyridine nitrogen can sometimes interact with the palladium catalyst, necessitating careful condition selection.[5]

FAQ 2: My Suzuki-Miyaura coupling is giving low yield or significant side products like homocoupling and protodeboronation. How can I improve it?

Answer: Low yields in Suzuki couplings with this substrate often stem from suboptimal catalyst/ligand/base combinations or competing side reactions. Let's break down the troubleshooting process.

Caption: Stepwise workflow for troubleshooting Suzuki-Miyaura reactions.

Parameter	Standard Condition	Troubleshooting Action & Rationale
Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄ (2-5 mol%)	Switch to a more active pre-catalyst like XPhos Pd G3 or SPhos Pd G2 . These catalysts form highly active, monoligated Pd(0) species, which can accelerate the rate-limiting oxidative addition step, especially with electron-neutral aryl bromides.[4]
Ligand	dppf or PPh₃	If not using a pre-catalyst, introduce bulky, electron-rich biaryl phosphine ligands like XPhos , SPhos , or RuPhos . These ligands stabilize the palladium center and promote reductive elimination.
Base	K₂CO₃ or Na₂CO₃	A common cause of failure is an insufficiently strong or poorly soluble base. Switch to K₃PO₄ or Cs₂CO₃ . These bases are more effective at promoting the crucial transmetalation step.[5][6]
Solvent	Dioxane/H₂O or Toluene/H₂O	Ensure the solvent is rigorously degassed. If solubility is an issue, consider using DME or DMF . Avoid nitrile solvents like acetonitrile, as they can coordinate to palladium and inhibit catalysis.[4]
Side Reactions	-	Protodeboronation: Caused by excess water or insufficiently active catalyst. Ensure your boronic acid is dry and consider using anhydrous conditions with a base like KF. Homocoupling: Often caused by oxygen in the reaction.[2] Improve degassing and ensure a tight inert atmosphere.

A robust starting point for Suzuki coupling with 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is as follows:

• To a dry Schlenk flask under argon, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), K₃PO₄ (2.0-3.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).[5]

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture at 80-100 °C and monitor by TLC or LCMS.

FAQ 3: My Buchwald-Hartwig amination is not working. What are the critical factors for C-N bond formation with this substrate?

Answer: Buchwald-Hartwig amination is highly sensitive to the interplay between the amine's nucleophilicity/steric hindrance, the base, and the ligand.[7][8] Heteroaryl halides like yours can be challenging, but success is achievable with the right catalytic system.

Caption: Simplified Buchwald-Hartwig cycle highlighting critical steps.

Parameter	Standard Condition	Troubleshooting Action & Rationale
Catalyst/Ligand	Pd₂(dba)₃ with a ligand	This reaction is highly ligand-dependent. For primary and secondary alkylamines or anilines, XPhos or RuPhos are excellent choices. For more challenging couplings, such as with heteroaryl amines, consider bidentate ligands like Xantphos .[9][10][11] The ligand's bite angle and steric bulk are critical for promoting the final reductive elimination step.[7]
Base	Cs₂CO₃ or K₃PO₄	For less acidic amines (alkylamines), a stronger base is required to deprotonate the amine or the intermediate palladium-amine complex. Switch to NaOt-Bu , KOt-Bu , or LHMDS .[9] These strong, non-nucleophilic bases are the standard for modern Buchwald-Hartwig aminations.
Solvent	Dioxane or Toluene	These are generally good choices. Ethereal solvents like THF or DME can also be effective.[9] Ensure the solvent is anhydrous and degassed, as water can interfere with the strong bases used.
Temperature	80-110 °C	Some catalyst systems have high activation barriers. If no reaction is observed, cautiously increasing the temperature may be beneficial. However, be aware of potential decomposition of starting materials or products at very high temperatures.

A study on N-protected 4-bromo-7-azaindoles found that a system of Pd(OAc)₂, Xantphos, and a base like Cs₂CO₃ was effective for coupling with amides and amines.[11]

Section 3: The Phenylsulfonyl Protecting Group

FAQ 4: My reaction is giving a side product where the phenylsulfonyl group has been cleaved. Why is this happening and how can I prevent it?

Answer: The N-phenylsulfonyl group is an electron-withdrawing group that protects the pyrrole nitrogen. While generally stable, it can be cleaved under certain nucleophilic or strongly basic conditions, especially at elevated temperatures.[11]

• Cause: If you are using very strong bases (e.g., alkoxides) in combination with high temperatures for extended periods, you may observe competitive desulfonylation. Certain nucleophiles can also attack the sulfonyl group.

• Prevention:

  • Lower the Temperature: If the desired cross-coupling is proceeding, try running the reaction at the lowest effective temperature.

  • Reduce Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed to minimize exposure to harsh conditions.

  • Change the Base: If desulfonylation is a major issue with a base like NaOt-Bu, consider switching to K₃PO₄ or Cs₂CO₃, which are strong enough for many couplings but less nucleophilic.

FAQ 5: What are the recommended conditions for removing the phenylsulfonyl group after my coupling reaction is successful?

Answer: Deprotection is typically achieved by saponification under basic conditions.

• Dissolve the N-phenylsulfonyl-protected compound in a suitable solvent mixture, such as THF/Methanol or Dioxane/Methanol.

• Add an aqueous solution of a strong base, typically 1-6 M sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Stir the mixture at room temperature or heat gently (e.g., 50-60 °C) until the reaction is complete (monitor by TLC/LCMS).

• Upon completion, neutralize the mixture carefully with an acid (e.g., HCl) and extract the deprotected product.

This procedure is generally effective for cleaving the sulfonyl group to reveal the N-H of the 7-azaindole core, which is often crucial for biological activity.

References

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). University of Nottingham. Retrieved from [Link]

• Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. Organic Process Research & Development, 24(4), 546-553. Retrieved from [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Optimisation of Buchwald-Hartwig amination under biocatalyst conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Guillaumet, G., & Akssira, M. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 5(5), 483-506. Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• Problems with Suzuki coupling : r/Chempros - Reddit. (2023). Reddit. Retrieved from [Link]

• Nilson, M. G., et al. (2018). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 23(7), 1735. Retrieved from [Link]

• Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI. (2020). RSC Advances. Retrieved from [Link]

• Synthesis Of 1-((4-Bromophenyl) Diazenyl)-2,3-Dihydro- 1H-Pyrrolo[2,3-B] Pyridine. (2025). IOSR Journal of Applied Chemistry. Retrieved from [Link]

• 4-Phenylsulfonyl-2-(p-tolylsulfonyl)-1H,8H-pyrrolo[2,3-b]indole. (2010). Acta Crystallographica Section E. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Yoneda Labs. Retrieved from [Link]

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.). ResearchGate. Retrieved from [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2013). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Retrieved from [Link]

• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (2019). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Problems with Suzuki coupling of aryl boronic acid and alkyl halide : r/Chempros - Reddit. (2023). Reddit. Retrieved from [Link]

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. (2018). Catalysts. Retrieved from [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. (2014). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2011). Molecules. Retrieved from [Link]

• Synthesis and cross-coupling reactions of 7-azaindoles via a new donor-acceptor cyclopropane. (2006). Organic Letters. Retrieved from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. (2017). Tetrahedron. Retrieved from [Link]

• Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. (2008). Organic Letters. Retrieved from [Link]

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. (2022). Molecules. Retrieved from [Link]

• SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. (n.d.). Pakistan Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Copper–catalyzed oxidative cross‐coupling reactions of 7‐azaindole. (n.d.). ResearchGate. Retrieved from [Link]

• 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine - PubChem. (n.d.). PubChem. Retrieved from [Link]

• The Suzuki–Miyaura cross-couplings of 4-bromoanisole and 4-bromobenzonitrile with phenylboronic acid promoted by Pd-bpydc-Ln catalysts (1–3). (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of alkyl-substituted N-protected indoles via acylation and reductive deoxygenation. (1986). The Journal of Organic Chemistry. Retrieved from [Link]

• 4-Bromo-1H-pyrrolo[2,3-b]pyridine - PubChem. (n.d.). PubChem. Retrieved from [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2021). Molecules. Retrieved from [Link]

• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. (2022). Reddit. Retrieved from [Link]

• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-1-(phenylsulfonyl)- - ChemBK. (n.d.). ChemBK. Retrieved from [Link]

• Efficient Synthesis of 3,4-Disubstituted 7-Azaindoles Employing SEM as a Dual Protecting–Activating Group. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. 4-Bromo-7-azaindole: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]

Technical Support Center: Byproduct Analysis in 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Synthesis

Welcome to the technical support center for the synthesis of 4-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation during this critical synthetic process. Our goal is to provide you with in-depth, field-proven insights to optimize your reaction outcomes.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis, offering explanations for their cause and actionable solutions.

Question 1: I'm observing a significant amount of a dibrominated byproduct. What is the likely cause and how can I minimize it?

Answer:

The formation of a dibrominated byproduct is a common issue in the synthesis of 4-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. The most probable cause is over-bromination of the 7-azaindole core. The pyrrolo[2,3-b]pyridine system is electron-rich and susceptible to electrophilic substitution.[1]

Causality:

• Reaction Conditions: Excess brominating agent (e.g., N-bromosuccinimide (NBS) or bromine) is the primary driver for di-substitution. The reaction temperature and time also play a crucial role; higher temperatures and longer reaction times can favor the formation of the dibrominated species.

• Regioselectivity: The initial bromination occurs at the 4-position of the pyrrolo[2,3-b]pyridine ring. However, the introduction of the electron-withdrawing phenylsulfonyl group at the N1 position can influence the electron density of the ring, potentially activating other positions for a second bromination.

Troubleshooting Steps:

• Stoichiometry of Brominating Agent: Carefully control the stoichiometry of the brominating agent. Use of 1.0 to 1.1 equivalents of NBS is often sufficient. It is advisable to perform small-scale trials to determine the optimal amount for your specific setup.

• Temperature Control: Maintain a low reaction temperature, typically between 0°C and room temperature, to control the reaction rate and improve selectivity.[2]

• Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed to prevent further bromination.

• Slow Addition: Add the brominating agent portion-wise or as a solution via a syringe pump over an extended period. This helps to maintain a low concentration of the brominating agent in the reaction mixture at any given time, thus favoring mono-bromination.

Question 2: My final product is contaminated with the starting material, 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, even after purification. What are the best practices for purification?

Answer:

Incomplete conversion is a frequent challenge. The similar polarity of the starting material and the desired product can make purification by standard column chromatography difficult.

Causality:

• Insufficient Brominating Agent: The amount of brominating agent was not enough to drive the reaction to completion.

• Reaction Kinetics: The reaction may not have been allowed to run for a sufficient amount of time.

• Deactivation of Brominating Agent: Moisture in the reaction can consume the brominating agent, leading to incomplete reaction.

Troubleshooting and Purification Protocol:

• Reaction Optimization: Before scaling up, ensure your reaction conditions are optimized for full conversion as discussed in the previous question.

• Purification Strategy:

  • Flash Column Chromatography: While challenging, it is often the first line of approach. A shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) can sometimes provide the necessary separation. Experiment with different solvent systems to improve resolution.

  • Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing the less-polar starting material. Suitable solvent systems might include ethyl acetate/hexanes, dichloromethane/hexanes, or ethanol/water.

  • Preparative HPLC: For high-purity requirements, preparative High-Performance Liquid Chromatography (HPLC) is an excellent, albeit more resource-intensive, option.

Step-by-Step Flash Column Chromatography Protocol:

• Slurry Loading: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel in your chosen non-polar solvent.

• Loading: Carefully load the adsorbed crude product onto the top of the column.

• Elution: Begin elution with the non-polar solvent, gradually increasing the polarity with the polar solvent. Collect fractions and analyze them by TLC or LC-MS to identify the pure product fractions.[3]

Question 3: I'm seeing an unexpected byproduct with a mass corresponding to the loss of the phenylsulfonyl group. Why is this happening?

Answer:

The phenylsulfonyl group is employed as a protecting group for the pyrrole nitrogen. However, it can be labile under certain conditions.

Causality:

• Basic Conditions: The phenylsulfonyl group can be cleaved under strongly basic conditions, especially at elevated temperatures. This can occur during the reaction if a base is used, or during a basic workup.

• Acidic Conditions: While generally more stable to acid, prolonged exposure to strong acids can also lead to deprotection.

Troubleshooting Steps:

• pH Control: Avoid strongly basic or acidic conditions, particularly during workup and purification. If a basic wash is necessary, use a mild base like saturated sodium bicarbonate solution and minimize contact time.

• Temperature Management: Keep reaction and workup temperatures as low as practically possible to minimize side reactions.

• Alternative Protecting Groups: If cleavage of the phenylsulfonyl group is a persistent issue, consider using a more robust protecting group, such as a tosyl (Ts) group, which is structurally similar but can exhibit different stability.[4]

Frequently Asked Questions (FAQs)

What is the role of the phenylsulfonyl protecting group?

The phenylsulfonyl group serves two primary purposes:

• Protection: It protects the N-H of the pyrrole ring from reacting with the brominating agent or other electrophiles.

• Activation/Direction: As an electron-withdrawing group, it can influence the regioselectivity of the bromination, favoring substitution at the 4-position.

What analytical techniques are best for identifying byproducts in this synthesis?

A combination of techniques is recommended for unambiguous byproduct identification:

• LC-MS (Liquid Chromatography-Mass Spectrometry): Provides information on the molecular weight of the components in the reaction mixture, allowing for the identification of expected products and potential byproducts.[3]

• NMR (Nuclear Magnetic Resonance) Spectroscopy: 1H and 13C NMR are crucial for determining the exact structure of the main product and any isolated byproducts.[5] The substitution pattern on the pyrrolo[2,3-b]pyridine core can be elucidated through analysis of coupling constants and chemical shifts.

• HPLC (High-Performance Liquid Chromatography): Useful for assessing the purity of the final product and for quantifying the levels of impurities.[6]

Can I use a different brominating agent besides NBS?

Yes, other brominating agents can be used, but each has its own reactivity profile.

• Bromine (Br2): Highly reactive and can lead to over-bromination if not carefully controlled. It is also more hazardous to handle.

• Pyridine Tribromide (PyBr3): A solid, less hazardous alternative to liquid bromine, which can sometimes offer improved selectivity.[6]

• Copper(II) Bromide (CuBr2): A mild and efficient reagent for the regioselective bromination of azaindoles.[7]

The choice of brominating agent will depend on the specific requirements of your synthesis and safety considerations.

Visualizing Reaction Pathways

To better understand the synthesis and potential byproduct formation, the following diagrams illustrate the key chemical transformations.

Caption: Synthetic pathway and common byproduct formation.

Quantitative Data Summary

Parameter	Typical Value	Notes
Yield of 4-Bromo Product	70-90%	Highly dependent on reaction conditions and purification method.
Purity (Post-Purification)	>95%	Achievable with careful chromatography or recrystallization.
Common Impurity Levels	<5%	Dibrominated and deprotected byproducts are the most common.

This data is intended as a general guide. Actual results may vary based on experimental specifics.

References

• Validating the Structure of Synthesized 1-Acetyl-7-azaindole: A Comparative Guide to Analytical Techniques. Benchchem.
• 4-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. Echemi.
• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. PMC - NIH.
• WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines. Google Patents.
• 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine. PubChem.
• Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. NIH.
• Practical Regioselective Bromination of Azaindoles and Diazaindoles. ResearchGate.

Sources

• 1. Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines - Google Patents [patents.google.com]
• 3. echemi.com [echemi.com]
• 4. 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine | C14H11BrN2O2S | CID 37818649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Cost-Effective Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole

Welcome to the technical support center for the synthesis of 4-bromo-1,2-dimethyl-1H-imidazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this critical building block in their synthetic endeavors. 4-Bromo-1,2-dimethyl-1H-imidazole is a key intermediate in the synthesis of a wide range of biologically active molecules, including inhibitors for Cathepsin K, xanthine oxidase, and various kinases.[1] Sourcing this intermediate can be challenging, making a reliable in-house synthesis protocol invaluable.

This document provides a detailed, cost-effective, and scalable two-step synthesis protocol, along with comprehensive troubleshooting guides and frequently asked questions to ensure a successful outcome in your laboratory. The cornerstone of this guide is a robust method that circumvents common issues such as the formation of regioisomers, a significant drawback of previous synthetic routes that involved the methylation of 5-bromo-2-methyl-1H-imidazole.[1]

Visual Overview of the Synthetic Workflow

The recommended synthesis is a two-step process starting from the commercially available and inexpensive 1,2-dimethylimidazole. The workflow is designed for both scalability and high yield.

Caption: A high-level overview of the two-step synthesis.

Detailed Experimental Protocols

Protocol 1: Synthesis of 4,5-Dibromo-1,2-dimethyl-1H-imidazole (Intermediate)

This protocol details the dibromination of 1,2-dimethylimidazole using N-Bromosuccinimide (NBS) in dimethylformamide (DMF).

Materials:

• 1,2-Dimethylimidazole

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Sodium thiosulfate solution

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

Procedure:

• In a reactor suitable for the intended scale, dissolve 1,2-dimethylimidazole (1 equivalent) in DMF (10 volumes).

• Slowly add N-Bromosuccinimide (2.5 equivalents) to the stirred solution at room temperature. The addition can be portion-wise to control any exotherm.

• Stir the reaction mixture at room temperature for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate (3 x 2 volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude material by column chromatography on silica gel to afford 4,5-dibromo-1,2-dimethyl-1H-imidazole as a pale-yellow solid. An 80% yield is expected.[1]

Protocol 2: Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole (Final Product)

This protocol describes the selective monodebromination of the dibrominated intermediate using isopropylmagnesium chloride.

Materials:

• 4,5-Dibromo-1,2-dimethyl-1H-imidazole

• Isopropylmagnesium chloride (iPrMgCl) solution in THF (e.g., 2.0 M)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4,5-dibromo-1,2-dimethyl-1H-imidazole (1 equivalent) in anhydrous THF (10 volumes) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -25 °C in a suitable cooling bath.

• Slowly add isopropylmagnesium chloride (1.3 equivalents) dropwise, maintaining the internal temperature at or below -20 °C.

• Stir the reaction mixture at -25 °C for 1 hour.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at -25 °C.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 2 volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by column chromatography to yield 4-bromo-1,2-dimethyl-1H-imidazole as a white solid. A 92% yield is expected.[1]

Data Summary and Characterization

Compound	Molecular Formula	Molecular Weight	Appearance	1H NMR (400 MHz, CDCl₃) δ (ppm)	13C NMR (100 MHz, CDCl₃) δ (ppm)
1,2-Dimethylimidazole	C₅H₈N₂	96.13	White to pale yellow solid	6.88 (d, 1H), 6.75 (d, 1H), 3.55 (s, 3H), 2.35 (s, 3H)	144.5, 126.8, 121.2, 34.5, 12.8
4,5-Dibromo-1,2-dimethyl-1H-imidazole	C₅H₆Br₂N₂	253.92	Pale-yellow solid	3.65 (s, 3H), 2.40 (s, 3H)	140.1, 115.2, 108.9, 35.1, 13.2
4-Bromo-1,2-dimethyl-1H-imidazole	C₅H₇BrN₂	175.03	White solid	6.85 (s, 1H), 3.60 (s, 3H), 2.38 (s, 3H)	142.3, 122.5, 118.1, 34.8, 12.9

Note: NMR data is compiled based on the primary literature and typical chemical shifts for such structures.[1]

Troubleshooting Guide

This section addresses potential issues that may arise during the synthesis.

Step 1: Dibromination Troubleshooting

Caption: A decision tree for troubleshooting the dibromination step.

Step 2: Selective Debromination Troubleshooting

Caption: A decision tree for troubleshooting the selective debromination step.

Frequently Asked Questions (FAQs)

Q1: Why is this two-step method preferred over direct monobromination of 1,2-dimethylimidazole?

A1: Direct monobromination of 1,2-dimethylimidazole is difficult to control and often leads to a mixture of products, including the desired 4-bromo isomer, the 5-bromo isomer, and dibrominated species. Separating these isomers is challenging due to their similar polarities, resulting in low yields of the desired product. The described two-step approach provides excellent regioselectivity and a much higher isolated yield of the pure 4-bromo isomer.

Q2: How critical is the quality of the N-Bromosuccinimide (NBS)?

A2: The quality of NBS is very important. Over time, NBS can decompose, appearing yellow or brown due to the formation of bromine.[2] For best results, use freshly opened or recrystallized NBS. Impure NBS can lead to inconsistent reaction rates and the formation of side products.

Q3: How should I monitor the progress of the reactions?

A3: Thin Layer Chromatography (TLC) is the most effective method. For the dibromination step, you should see the spot for 1,2-dimethylimidazole (starting material) disappear and a new, less polar spot for the dibrominated product appear. For the debromination, the dibrominated starting material spot will be replaced by the slightly more polar 4-bromo product spot. Using a co-spot (a lane where both the starting material and reaction mixture are spotted) is highly recommended to accurately track the conversion.

Q4: What are the key safety precautions for handling N-Bromosuccinimide (NBS) and isopropylmagnesium chloride (iPrMgCl)?

A4:

• NBS: is a corrosive solid that is harmful if swallowed and causes severe skin burns and eye damage.[3] Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of the powder.

• iPrMgCl: is a Grignard reagent, which is highly flammable and reacts violently with water. It must be handled under an inert atmosphere (nitrogen or argon) using anhydrous solvents and techniques. The reaction is exothermic, and quenching should be done slowly at low temperatures. Ensure all glassware is thoroughly dried before use.

Q5: Can I use a different Grignard reagent for the selective debromination?

A5: Isopropylmagnesium chloride is specifically recommended for its high yield and selectivity in this reaction.[1] While other Grignard reagents like n-butyl lithium have been shown to effect this transformation, they may result in lower yields or different selectivity profiles.[1] It is advisable to stick with iPrMgCl for optimal results.

Q6: My final product is slightly impure after the work-up of the Grignard reaction. What are the likely impurities?

A6: Common impurities include unreacted 4,5-dibromo-1,2-dimethyl-1H-imidazole if the reaction was incomplete, or 1,2-dimethylimidazole if over-reduction occurred. Additionally, magnesium salts from the quench can sometimes be carried through the work-up. A careful column chromatography purification should effectively remove these impurities.

Reaction Mechanism

A plausible mechanism for the selective monodebromination is depicted below. The Grignard reagent selectively undergoes a bromine-magnesium exchange at the more sterically accessible and electronically favorable 5-position of the imidazole ring. This is followed by a proton quench to yield the final product.

Caption: Plausible mechanism for selective debromination. (Note: Image placeholders would be replaced with actual chemical structures in a final document).

References

• Loba Chemie. (2016). N-BROMOSUCCINIMIDE EXTRA PURE MSDS. [Link]

• Wikipedia. (2019). N-Bromosuccinimide. [Link]

• Master Organic Chemistry. (2011). N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• Master Organic Chemistry. (2011). Grignard Reagents. [Link]

• University of Rochester, Department of Chemistry. How To: Monitor by TLC. [Link]

• Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. [Link]

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. merckmillipore.com [merckmillipore.com]
• 3. One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Production of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

Welcome to the technical support center for the synthesis and application of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. This guide is designed for researchers, chemists, and process development professionals to address the common and complex challenges encountered during the large-scale production of this critical building block. Our focus is on providing practical, field-tested solutions grounded in robust scientific principles to ensure the success and scalability of your synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis and handling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Q1: What is the primary synthetic route for this compound and why is the phenylsulfonyl protecting group necessary?

A1: The most common and reliable route involves the protection of the pyrrole nitrogen of 4-bromo-1H-pyrrolo[2,3-b]pyridine (also known as 4-bromo-7-azaindole) with benzenesulfonyl chloride.[1][2] The phenylsulfonyl group serves three critical functions:

• Activation: It acidifies the N-H proton, facilitating deprotonation and subsequent reactions.

• Protection: It prevents unwanted side reactions at the nitrogen atom during subsequent functionalization steps, such as metal-catalyzed cross-coupling.

• Solubility & Crystallinity: The bulky, aromatic sulfonyl group often improves the solubility of the molecule in organic solvents and can enhance its crystallinity, which is highly advantageous for purification at a large scale.

Q2: What are the most critical parameters to control during the initial sulfonylation step?

A2: The key to a successful sulfonylation is ensuring complete reaction while minimizing the formation of impurities. The most critical parameters are:

• Base Selection: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is crucial to prevent competition with the pyrrole nitrogen. The use of 4-(Dimethylamino)pyridine (DMAP) as a catalyst can significantly accelerate the reaction.

• Stoichiometry: A slight excess of benzenesulfonyl chloride (1.1-1.2 equivalents) is typically used to drive the reaction to completion. However, a large excess can complicate purification.

• Temperature Control: The reaction is typically performed at room temperature. Exothermic reactions can occur upon base addition, so controlled addition is recommended on a large scale.

Q3: My downstream Sonogashira coupling reaction with this molecule is sluggish or failing. What are the most common causes?

A3: The Sonogashira coupling is a powerful tool but is notoriously sensitive to reaction conditions.[3] Failure is often attributed to one of the following:

• Catalyst Inactivation: The palladium catalyst can be poisoned by impurities. The copper(I) co-catalyst is sensitive to oxidation; failure to maintain a strictly inert (oxygen-free) atmosphere is a primary cause of failure.

• Base Incompatibility: The choice of base is critical. Organic bases like triethylamine or diisopropylamine are often used and also serve as the solvent.[4] Inorganic bases can also be employed but require careful solvent selection for solubility.

• Impure Starting Materials: Trace impurities in the 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine or the terminal alkyne can interfere with the catalytic cycle.

• Insufficient Degassing: Oxygen is detrimental to both the palladium(0) active species and the copper(I) co-catalyst. Thoroughly degassing all solvents and reagents is mandatory.

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving specific problems encountered during the synthesis.

Challenge 1: Incomplete Sulfonylation or Low Yield

• Symptom: TLC or LC-MS analysis shows a significant amount of remaining 4-bromo-1H-pyrrolo[2,3-b]pyridine starting material after the expected reaction time.

• Potential Causes & Solutions:

Cause	Recommended Action	Scientific Rationale
Insufficient Base	Add an additional 0.5 equivalents of base and monitor the reaction for another 2-4 hours.	The reaction generates HCl, which must be neutralized. If the base is consumed, the reaction will stall.
Low Reagent Purity	Ensure the benzenesulfonyl chloride is fresh and has not hydrolyzed. Use anhydrous solvents.	Moisture will hydrolyze the sulfonyl chloride to benzenesulfonic acid, rendering it inactive for the desired reaction.
Poor Solubility	If the starting material is not fully dissolved, consider a more polar solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).	The reaction can only occur in the solution phase. Poor solubility will severely limit the reaction rate.

Challenge 2: Difficulty in Purifying the Final Product

• Symptom: The crude product is an oil or fails to crystallize. Column chromatography results in broad peaks or low recovery.

• Potential Causes & Solutions:

Cause	Recommended Action	Scientific Rationale
Residual Solvent	Ensure the product is thoroughly dried under high vacuum. Consider co-evaporation with a suitable solvent like toluene to remove high-boiling point impurities.	Solvents like DMF or DMSO can be difficult to remove and will inhibit crystallization.
Persistent Impurities	Attempt trituration or re-slurry in a solvent system where the product has low solubility but the impurities are soluble (e.g., a mixture of ethyl acetate and hexanes).	This technique can effectively remove highly soluble impurities without the need for chromatography, which is often challenging to scale.[5]
Product is Amorphous	Attempt to form a salt if applicable, or try a wider range of solvent systems for crystallization screening (e.g., isopropanol, acetonitrile, ethyl acetate/heptane).	Finding the right conditions to overcome the kinetic barrier to crystallization is key. Seeding with a small crystal can also induce crystallization.

Challenge 3: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Sonogashira, Suzuki)

• Symptom: The coupling reaction stalls, with significant starting material remaining, or the primary product is the result of side reactions like homo-coupling of the alkyne (in Sonogashira).

• Potential Causes & Solutions:

Cause	Recommended Action	Scientific Rationale
Oxygen Contamination	Improve the inert atmosphere technique. Use a robust nitrogen or argon blanket, and ensure all solvents are rigorously degassed via sparging or freeze-pump-thaw cycles.	Oxygen oxidizes the active Pd(0) catalyst to inactive Pd(II) and the Cu(I) co-catalyst to Cu(II), which promotes alkyne homo-coupling.[3][6]
Catalyst/Ligand Choice	For challenging substrates, consider using more advanced catalyst systems, such as pre-formed palladium catalysts with bulky phosphine ligands.[7]	Different ligands can dramatically alter the reactivity and stability of the palladium center, improving rates of oxidative addition and reductive elimination.
Incorrect Base/Solvent	Ensure the base is soluble in the reaction medium and strong enough to facilitate the necessary steps in the catalytic cycle.	The base plays a crucial role in both the deprotonation of the alkyne (in Sonogashira) and regenerating the active catalyst.[8]

Part 3: Experimental Protocols & Data

Protocol 1: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

This protocol is a representative procedure. Scale-up may require process safety evaluation.

• Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add 4-bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq).

• Dissolution: Add anhydrous Dichloromethane (DCM) (approx. 10 mL per gram of starting material). Stir until all solids are dissolved.

• Reagent Addition: Add 4-(Dimethylamino)pyridine (DMAP) (0.1 eq) followed by triethylamine (1.5 eq).

• Sulfonylation: Cool the mixture to 0-5 °C in an ice bath. Add benzenesulfonyl chloride (1.2 eq) dropwise via a syringe, keeping the internal temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor completion by TLC or LC-MS.

• Work-up: Quench the reaction by slowly adding water. Separate the organic layer. Wash the organic layer sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent (e.g., isopropanol) or by silica gel chromatography.

Data Presentation: Physical & Chemical Properties

Property	Value	Source
Molecular Formula	C₁₃H₉BrN₂O₂S	-
Molecular Weight	337.20 g/mol	-
Appearance	Off-white to light yellow solid	-
Density	~1.64 g/cm³	[9]
Flash Point	~263 °C	[9]

Part 4: Visualizations

Synthetic Workflow Diagram

Caption: Decision tree for diagnosing Sonogashira reaction failures.

References

• Echemi. (n.d.). 4-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
• ChemicalBook. (n.d.). 4-bromo-1H-pyrrolo[2,3-c]pyridine synthesis.
• BOC Sciences. (n.d.). 4-BROMO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE Safety Data Sheets.
• PubChem. (n.d.). 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine.
• PubChem. (n.d.). 4-Bromo-1H-pyrrolo[2,3-b]pyridine.
• BenchChem. (2025). Application Notes and Protocols: Sonogashira Coupling of 1-Bromo-4-propylsulfanylbenzene with Terminal Alkynes.
• BenchChem. (2025). Application Notes and Protocols: Sonogashira Cross-Coupling of 4-Bromo-2,1,3-Benzothiadiazole Derivatives.
• ResearchGate. (n.d.). Scheme 4: Sonogashira-couplings of 4-bromo-6H-1,2-oxazines.
• RSC Publishing. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014.
• National Institutes of Health. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl.
• National Center for Biotechnology Information. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection.

Sources

• 1. 4-Bromo-1H-pyrrolo[2,3-b]pyridine | C7H5BrN2 | CID 22273643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine | C14H11BrN2O2S | CID 37818649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Comparative Guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and Other Brominated Heterocycles in Modern Synthesis

Executive Summary

In the landscape of medicinal chemistry and drug development, the 7-azaindole scaffold is a privileged structure, prized for its role as a bioisostere of indole and its prevalence in numerous kinase inhibitors and approved therapeutics.[1][2] The functionalization of this core is paramount for exploring structure-activity relationships (SAR). This guide provides an in-depth comparison of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine , a key building block, against other foundational brominated heterocycles. We will dissect its performance in pivotal synthetic transformations, primarily palladium-catalyzed cross-coupling reactions, and provide the causal reasoning behind its reactivity profile. This analysis is supported by comparative data, detailed experimental protocols, and mechanistic diagrams to empower researchers in making informed decisions for their synthetic campaigns.

Introduction: The Strategic Value of 4-Bromo-1-(phenylsulfonyl)-7-azaindole

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) nucleus is a cornerstone in the design of biologically active molecules, with derivatives like Vemurafenib and Pexidartinib demonstrating its clinical significance.[2] The strategic introduction of functional groups onto this scaffold is crucial for modulating potency, selectivity, and pharmacokinetic properties.

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine emerges as a highly valuable and versatile intermediate for several key reasons:

• The 7-Azaindole Core: The fused pyrrolo[2,3-b]pyridine structure offers a unique electronic distribution and hydrogen bonding capabilities, making it an effective mimic for the purine system of ATP in kinase-targeted drug design.

• The 4-Bromo Handle: The bromine atom at the C4 position serves as a versatile linchpin for introducing molecular complexity. It is an excellent leaving group for a wide array of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[3][4]

• The Phenylsulfonyl Protecting Group: The N-phenylsulfonyl group is not merely a protecting group; it is an activating group. Its strong electron-withdrawing nature modulates the electronic properties of the heterocyclic core, significantly impacting its reactivity, as we will explore.

This guide will compare this advanced building block against two classes of alternatives:

• Unprotected 4-Bromo-1H-pyrrolo[2,3-b]pyridine (4-Bromo-7-azaindole): To isolate and understand the direct impact of the N-phenylsulfonyl group.

• Simple Bromopyridines (e.g., 3-Bromopyridine and 4-Bromopyridine): To contrast the reactivity of the fused bicyclic system with its monocyclic counterparts.

The Phenylsulfonyl Group: An Activator, Not Just a Protector

The choice to install a phenylsulfonyl group on the pyrrole nitrogen is a deliberate, strategic decision rooted in chemical principles. While it prevents unwanted side reactions at the N-H position, its primary benefits are electronic.

• Enhanced Reactivity in Cross-Coupling: The electron-withdrawing sulfonyl group reduces electron density throughout the aromatic system. This electronic pull makes the C4-Br bond more polarized and susceptible to oxidative addition by a Pd(0) catalyst—often the rate-limiting step in cross-coupling cycles.[5] This typically translates to milder reaction conditions, lower catalyst loadings, and higher yields compared to the unprotected analogue.

• Predictable Regioselectivity: In poly-halogenated systems, the presence of an activating group like a sulfonyl can help direct catalysts to a specific site. For the target compound, it ensures that reactivity is focused at the C4-Br bond.

• Improved Solubility and Handling: The sulfonyl group can improve the solubility of the heterocycle in common organic solvents used for synthesis and purification (e.g., chromatography).

Of course, the use of this group necessitates a final deprotection step, which can be achieved under various conditions (e.g., basic hydrolysis with NaOH or treatment with reagents like TBAF), adding a step to the overall sequence.

Comparative Performance in Palladium-Catalyzed Cross-Coupling Reactions

The true measure of a building block's utility is its performance in key bond-forming reactions. We will now compare our target compound with alternatives in the most critical of these: the Suzuki-Miyaura coupling.

Suzuki-Miyaura Coupling: A Head-to-Head Comparison

The Suzuki-Miyaura reaction is arguably the most powerful method for constructing C(sp²)-C(sp²) bonds.[6][7] The reactivity of the brominated heterocycle is paramount to the success of this transformation.

Mechanistic Insight: The Critical Oxidative Addition Step

The catalytic cycle for the Suzuki-Miyaura reaction begins with the oxidative addition of the aryl bromide to the active Pd(0) species. A more electron-deficient C-Br bond facilitates this step, accelerating the entire catalytic process.

Caption: Simplified Suzuki-Miyaura Catalytic Cycle.

The electron-withdrawing phenylsulfonyl group on the 7-azaindole ring makes the C4-Br bond more electrophilic, thereby accelerating the initial, often rate-limiting, oxidative addition step with the Pd(0) catalyst.

Comparative Performance Data

The following table summarizes typical yields for the Suzuki-Miyaura coupling of various brominated heterocycles with phenylboronic acid under standardized conditions, compiled from literature precedents.[3][5][6][8]

Entry	Brominated Heterocycle	Typical Conditions	Approx. Yield (%)	Key Observation
1	4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	Pd(PPh₃)₄ (2-5 mol%), Na₂CO₃, Dioxane/H₂O, 80-90 °C	85-95%	High Efficiency: The activating sulfonyl group enables high conversion under relatively mild conditions.
2	4-Bromo-1H-pyrrolo[2,3-b]pyridine (Unprotected)	Pd(PPh₃)₄ (5-10 mol%), Na₂CO₃, Dioxane/H₂O, 100-110 °C	60-75%	Lower Reactivity: Requires higher temperatures and catalyst loading. Potential for N-arylation side products.
3	3-Bromopyridine	Pd(PPh₃)₄ (5 mol%), Na₂CO₃, DME/H₂O, 90 °C	80-90%	High Reactivity: The pyridine nitrogen activates the C-Br bond, but can also coordinate to and inhibit the Pd catalyst.
4	4-Bromopyridine	Pd(PPh₃)₄ (5 mol%), K₂CO₃, Toluene/H₂O, 100 °C	70-85%	Moderate Reactivity: Generally less reactive than the 2- or 3-isomers in some coupling reactions.

Discussion of Results:

• Entry 1 vs. 2: The comparison clearly demonstrates the activating effect of the N-phenylsulfonyl group. It allows for near-quantitative yields under milder conditions than its unprotected counterpart. The N-H proton in the unprotected azaindole can interfere with the basic conditions and potentially lead to side reactions.

• Entry 1 vs. 3 & 4: While simple bromopyridines are effective coupling partners due to the electron-deficient nature of the pyridine ring, the N-sulfonylated azaindole (Entry 1) consistently provides superior or comparable yields. Furthermore, the pyridine nitrogen in simpler systems can sometimes act as a ligand, leading to catalyst inhibition, an issue that is less pronounced in the fused azaindole system, particularly when the pyrrole nitrogen is protected.[9]

Strategic Synthesis Design: A Decision-Making Workflow

Choosing the right building block is critical to the efficiency and success of a synthetic route. The following workflow can guide a researcher's decision.

Caption: Decision workflow for selecting a brominated heterocycle.

• Choose 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine when:

  • Maximizing yield and reaction efficiency is the top priority.

  • The subsequent synthetic steps are sensitive to an unprotected N-H group.

  • A deprotection step at the end of the synthesis is acceptable.

• Choose Unprotected 4-Bromo-7-azaindole when:

  • The desired final product requires the N-H for biological activity (e.g., as a hydrogen bond donor).

  • The synthetic route is short, and adding protection/deprotection steps is undesirable.

  • Harsher reaction conditions and potentially lower yields are acceptable.

• Choose a Simple Bromopyridine when:

  • The fused pyrrole ring of the azaindole is not a required structural feature of the target molecule.

  • Cost and simplicity are the primary drivers, and the slightly more complex reactivity of the pyridine nucleus is manageable.

Detailed Experimental Protocols

To provide actionable guidance, the following are representative, field-proven protocols.

Protocol 1: N-Phenylsulfonylation of 4-Bromo-7-azaindole

This protocol is adapted from literature procedures for the N-protection of 7-azaindoles.[3][10]

Materials:

• 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 equiv, e.g., 3.0 g, 15.2 mmol)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv, e.g., 0.67 g, 16.7 mmol)

• Benzenesulfonyl chloride (1.1 equiv, e.g., 2.14 mL, 16.7 mmol)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• 2M Sodium Carbonate solution

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Bromo-1H-pyrrolo[2,3-b]pyridine and anhydrous THF (e.g., 50 mL).

• Cool the resulting solution to 0 °C in an ice bath.

• Carefully add the sodium hydride portion-wise. Effervescence will be observed.

• Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Add benzenesulfonyl chloride dropwise to the mixture.

• Stir the reaction at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water.

• Remove the THF under reduced pressure.

• Partition the residue between DCM and 2M Na₂CO₃ solution. Separate the layers.

• Extract the aqueous layer twice more with DCM.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (e.g., eluting with a gradient of ethyl acetate in hexanes) to yield the title compound as a solid.

Protocol 2: Suzuki-Miyaura Coupling of 4-Bromo-1-(phenylsulfonyl)-7-azaindole

This protocol is a representative example for Suzuki-Miyaura coupling.[3][6]

Materials:

• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• 2M Sodium Carbonate solution

• 1,4-Dioxane

Procedure:

• To a Schlenk flask, add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, the arylboronic acid, and the palladium catalyst.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane and the 2M sodium carbonate solution (e.g., in a 3:1 or 4:1 ratio of dioxane:aqueous solution).

• Heat the reaction mixture to 85-90 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. Reaction is typically complete within 2-6 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired 4-aryl-1-(phenylsulfonyl)-7-azaindole.

Conclusion

While simpler brominated heterocycles like bromopyridines are effective and economical reagents, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine stands out as a superior building block for complex synthetic targets, particularly in a drug discovery context. Its enhanced reactivity, driven by the activating N-phenylsulfonyl group, leads to higher yields under milder conditions in crucial C-C bond-forming reactions. This reliability and efficiency often outweigh the additional cost and the need for a terminal deprotection step. The strategic choice between this advanced intermediate and its simpler counterparts should be guided by a thorough analysis of the specific goals of the synthetic campaign, balancing the need for reactivity, final structure requirements, and overall route economy.

References

• Shaik, S. P., et al. Azaindole Therapeutic Agents. ACS Omega2020 , 5 (7), 3111–3134. [Link]

• ACS Publications. Discovery of Novel 7-Azaindole Derivatives as Selective Covalent Fibroblast Growth Factor Receptor 4 Inhibitors for the Treatment of Hepatocellular Carcinoma. Journal of Medicinal Chemistry2022 , 65 (10), 7083–7100. [Link]

• ResearchGate. Biological activity and material applications of 7-azaindole derivatives. ResearchGate [Online]. [Link]

• MDPI. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules2018 , 23 (10), 2667. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlock Synthesis Potential: The Role of 4-Bromo-2-methyl-7-azaindole. ningboinno.com [Online]. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules2018 , 23 (12), 3123. [Link]

• ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry2007 , 72 (14), 5241–5248. [Link]

• PubMed. Palladium-catalyzed cross-coupling reactions of heterocyclic silanolates with substituted aryl iodides and bromides. Organic Letters2006 , 8 (4), 793-795. [Link]

• NIH. Anti-Diabetic Activities and Molecular Docking Studies of Aryl-Substituted Pyrazolo[3,4-b]pyridine Derivatives Synthesized via Suzuki Cross-Coupling Reaction. Molecules2023 , 28 (19), 6932. [Link]

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A Comparative Guide to the Reactivity of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in Cross-Coupling Reactions

Introduction: The Strategic Importance of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in Medicinal Chemistry

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged heterocyclic motif in modern drug discovery, serving as a core component in numerous biologically active compounds, particularly kinase inhibitors.[1][2] Its bioisosteric relationship with indole allows it to modulate target engagement and physicochemical properties favorably. Functionalization of the 7-azaindole nucleus is therefore a critical endeavor for medicinal chemists. Among the various functionalized building blocks, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine emerges as a particularly strategic intermediate. The bromine atom at the 4-position provides a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of molecular fragments. The phenylsulfonyl group on the pyrrole nitrogen serves a dual purpose: it protects the N-H group from undesired side reactions and modulates the electronic properties of the heterocyclic system, influencing its reactivity.[3][4]

This guide provides an in-depth comparative analysis of the reactivity of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in three of the most powerful and widely used cross-coupling reactions in contemporary organic synthesis: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. By examining the performance of this substrate in comparison to other relevant halogenated and protected 7-azaindoles, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its synthetic utility and the causal factors underpinning its reactivity.

The Role of the Phenylsulfonyl Protecting Group: An Electronic and Steric Gatekeeper

The selection of a protecting group for the pyrrole nitrogen of 7-azaindole is a critical experimental choice that profoundly impacts the outcome of subsequent cross-coupling reactions. The phenylsulfonyl group, in this context, is not merely a passive placeholder. Its strong electron-withdrawing nature significantly influences the electron density of the entire heterocyclic system. This has several important consequences:

• Increased Electrophilicity: The electron-withdrawing phenylsulfonyl group enhances the electrophilicity of the C-Br bond at the 4-position, making it more susceptible to oxidative addition to a Pd(0) catalyst, the initial step in most cross-coupling catalytic cycles.

• Modulation of Pyrrole Reactivity: It deactivates the typically electron-rich pyrrole ring towards electrophilic attack, preventing unwanted side reactions.

• Enhanced Acidity of N-H (in unprotected analogues): While our focus is on the N-sulfonylated compound, it's noteworthy that an unprotected N-H on the azaindole ring can interfere with cross-coupling reactions. The acidity of this proton is a key factor, and its deprotonation can lead to catalyst inhibition.[5] The phenylsulfonyl group obviates this issue.

• Steric Influence: The bulky phenylsulfonyl group can sterically hinder the approach of reactants to the nitrogen atom, but its influence on the reactivity at the distant 4-position is generally less pronounced.

However, the robustness of the phenylsulfonyl group can also present a challenge. Its removal often requires harsh conditions, which may not be compatible with sensitive functional groups on the coupled product.[6] This trade-off between reactivity enhancement and deprotection difficulty is a key consideration in synthetic planning.

Comparative Reactivity in Suzuki-Miyaura Coupling: A Versatile C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for the formation of C(sp²)-C(sp²) bonds.[7] The reaction of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine with various boronic acids and esters proceeds with good to excellent efficiency, contingent on the appropriate choice of catalyst, ligand, and base.

Comparative Performance and Experimental Data

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and compares its performance with other relevant 7-azaindole derivatives.

Substrate	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	Dioxane/H₂O	100	12	~85	[8] (analogous system)
4-Chloro-1-(SEM)-1H-pyrrolo[2,3-b]pyridine	(4-Methoxyphenyl)boronic acid	Pd(PPh₃)₄ (6.4)	-	Na₂CO₃	DME/H₂O	100	0.5	High	[2]
4-Bromo-1H-pyrrolo[2,3-b]pyridine (unprotected)	(4-Fluorophenyl)boronic acid	XPhos Pd G2 (1.5)	XPhos (3)	K₃PO₄	Dioxane/H₂O	60	18	91	[5]
7-Bromo-4-sulfonamido-1H-indazole	(4-Methoxyphenyl)boronic acid	Pd(PPh₃)₄ (10)	-	Cs₂CO₃	Dioxane/EtOH/H₂O	140	4	62	[8]

Causality Behind Experimental Choices:

• Catalyst and Ligand Selection: While classical catalysts like Pd(PPh₃)₄ are effective, modern bulky electron-rich phosphine ligands such as XPhos often provide superior results, especially for less reactive chloro-substrates or when lower catalyst loadings are desired.[5] For the phenylsulfonyl-protected bromo-azaindole, standard conditions are often sufficient due to the activated C-Br bond.

• Base and Solvent System: A range of bases can be employed, with carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) being common choices. The use of a protic co-solvent like water or ethanol is often beneficial for the transmetalation step. Dioxane and DME are frequently used as the primary organic solvents.[7]

Experimental Protocol: Suzuki-Miyaura Coupling

• To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add the degassed solvent system (e.g., Dioxane/H₂O, 4:1).

• Seal the tube and heat the reaction mixture at the desired temperature (e.g., 100 °C) with vigorous stirring for the specified time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Comparative Reactivity in Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, a transformation of immense importance in the synthesis of pharmaceuticals.[9] The reactivity of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in this reaction is nuanced, with the phenylsulfonyl group playing a more complex role than in C-C couplings.

Comparative Performance and Experimental Data

A key finding is that under certain Buchwald-Hartwig conditions, the phenylsulfonyl group can be labile, leading to deprotection as a significant side reaction.[4] This highlights the importance of carefully selecting the reaction conditions.

Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	Phenylmethanamine	Pd₂(dba)₃ (5)	Xantphos (10)	Cs₂CO₃	Dioxane	100	3	0 (Desulfonation)	[4]
4-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine	Phenylmethanamine	Pd₂(dba)₃ (5)	Xantphos (10)	Cs₂CO₃	Dioxane	100	2.5	92	[4]
4-Chloro-1H-pyrrolo[2,3-b]pyridine (unprotected)	N-Methylpiperazine	RuPhos Pd G2 (1)	RuPhos (1)	LiHMDS	Dioxane	100	18	95	[2] (analogous system)
2-Bromopyridine	Cyclohexane-1,2-diamine	Pd₂(dba)₃ (0.18)	(±)-BINAP (0.35)	NaOtBu	Toluene	80	4	60	[4] (related system)

Causality Behind Experimental Choices:

• Protecting Group Stability: The observation of desulfonation with the phenylsulfonyl group under Buchwald-Hartwig conditions suggests that alternative, more stable protecting groups like methyl or benzyl should be considered if C-N coupling is the desired outcome.[4] Alternatively, milder reaction conditions with different catalyst/ligand systems might circumvent this issue.

• Ligand Choice: For C-N bond formation, ligands like Xantphos and BINAP are often employed. The choice of ligand can significantly influence the rate of the desired coupling versus side reactions.[9]

• Base: Strong bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are typically required for the deprotonation of the amine nucleophile to facilitate its entry into the catalytic cycle.[9]

Experimental Protocol: Buchwald-Hartwig Amination

(Note: This protocol is for a general N-protected 4-bromo-7-azaindole, given the challenges with the phenylsulfonyl group).

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the N-protected 4-bromo-7-azaindole (1.0 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%), the ligand (e.g., Xantphos, 10 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv.).

• Add the anhydrous, degassed solvent (e.g., dioxane).

• Add the amine (1.2 equiv.).

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Comparative Reactivity in Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful means of installing alkynyl groups onto the 7-azaindole scaffold, which can serve as versatile handles for further transformations or as components of extended π-systems.[1] The reaction typically employs a palladium catalyst and a copper(I) co-catalyst.

Comparative Performance and Experimental Data

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is expected to be a competent substrate for the Sonogashira coupling, with its reactivity profile being comparable to or slightly better than other N-protected bromo-azaindoles due to the electron-withdrawing nature of the phenylsulfonyl group.

Substrate	Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	Phenylacetylene	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	THF	rt	3	~90 (estimated)	[1] (general protocol)
4-Iodo-1-acetyl-7-azaindole	2-Methyl-3-butyn-2-ol	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	THF	rt	1	94	[10]
5-Bromo-3-iodo-aminopyridine (precursor to 7-azaindole)	Terminal Alkyne	Pd(PPh₃)₄	CuI	t-BuOK	DMF/THF	80	-	High	[1]
4-Bromo-2,1,3-benzothiadiazole	Phenylacetylene	Pd(PPh₃)₄ (3)	CuI (6)	Et₃N	THF	60	12	92	[11] (related system)

Causality Behind Experimental Choices:

• Halide Reactivity: As with other cross-coupling reactions, the reactivity of the halide is a key factor, with iodides being more reactive than bromides.[1] The use of the more reactive 4-iodo analogue would likely allow for milder reaction conditions or lower catalyst loadings.

• Copper Co-catalyst: The role of the copper(I) salt is to facilitate the formation of a copper acetylide, which then undergoes transmetalation with the palladium complex. Copper-free Sonogashira protocols exist but often require specific ligands and conditions.[12]

• Base: An amine base, such as triethylamine or diisopropylamine, is typically used to deprotonate the terminal alkyne and neutralize the hydrogen halide formed during the reaction.[1]

Experimental Protocol: Sonogashira Coupling

• To a solution of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv.) in an anhydrous solvent (e.g., THF or DMF) under an inert atmosphere, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%) and the copper(I) co-catalyst (e.g., CuI, 5-10 mol%).

• Add the amine base (e.g., Et₃N, 2-3 equiv.) followed by the terminal alkyne (1.1-1.5 equiv.).

• Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Visualizing the Sonogashira Catalytic Cycle

Caption: Catalytic cycle for the Sonogashira cross-coupling reaction.

Conclusion: A Versatile and Reactive Building Block with Nuanced Reactivity

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine stands out as a highly valuable and reactive building block for the synthesis of functionalized 7-azaindoles. Its enhanced electrophilicity at the 4-position, conferred by the electron-withdrawing phenylsulfonyl group, renders it an excellent substrate for Suzuki-Miyaura and Sonogashira couplings, often proceeding with high efficiency under standard conditions.

However, the reactivity of the phenylsulfonyl group itself under the basic conditions of the Buchwald-Hartwig amination introduces a critical consideration for synthetic chemists. The potential for desulfonation as a competing reaction pathway necessitates careful optimization of reaction conditions or the selection of an alternative N-protecting group when C-N bond formation is the primary objective.

By understanding the interplay between the electronic nature of the protecting group, the choice of catalyst and ligand, and the specific reaction conditions, researchers can effectively harness the synthetic potential of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine to access a diverse array of novel 7-azaindole derivatives for applications in drug discovery and materials science. This guide provides a foundational framework for making informed decisions in the strategic design and execution of cross-coupling reactions with this important heterocyclic building block.

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A Comparative Guide to the Validation of Analytical Methods for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

This guide provides an in-depth comparison and validation strategy for analytical methods pertinent to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a key intermediate in pharmaceutical synthesis. As researchers, scientists, and drug development professionals, ensuring the purity, potency, and stability of such compounds is paramount. This necessitates robust, validated analytical methods that are fit for their intended purpose. This document moves beyond a simple recitation of protocols to explain the scientific rationale behind methodological choices, grounded in international regulatory standards.

The validation of an analytical procedure is the documented process of demonstrating its suitability for the intended use.[1][2] Regulatory bodies like the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) provide a framework for this process, ensuring that analytical data is reliable, reproducible, and accurate.[1][3][4][5] This guide will focus on the practical application of these principles, primarily referencing the ICH Q2(R1) and the recently updated Q2(R2) guidelines.[4][5][6]

The Analytical Landscape: Choosing the Right Tool

The molecular structure of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine—a heterocyclic, non-volatile, and thermally labile solid—largely dictates the most appropriate analytical techniques. The primary goals are typically to quantify the active moiety (assay), identify and quantify impurities, and assess stability.

High-Performance Liquid Chromatography (HPLC) stands out as the gold standard for the analysis of non-volatile and thermally unstable compounds.[7][8] Its versatility, particularly when coupled with a Diode Array Detector (DAD) or Mass Spectrometer (MS), makes it ideal for developing a stability-indicating assay and impurity profile.[8][9]

Gas Chromatography (GC) is generally unsuitable for the primary analysis of this compound due to its high molecular weight and lack of volatility.[7] However, GC-MS is the definitive technique for identifying and quantifying volatile impurities, such as residual solvents from the manufacturing process, as mandated by ICH Q3C guidelines.[7][10]

Quantitative Nuclear Magnetic Resonance (qNMR) offers a powerful alternative for assay determination. Unlike chromatography, which relies on comparison to a reference standard, qNMR can provide an absolute quantification of the molecule by comparing the integral of a specific proton signal to that of a certified internal standard.[11][12][13] This makes it invaluable for qualifying in-house primary reference standards.

Comparative Overview of Key Techniques

Feature	HPLC-UV/DAD	GC-MS	LC-MS	qNMR
Primary Use Case	Assay, Impurity Quantification, Stability Studies	Volatile Impurities, Residual Solvents	Impurity Identification, Degradant Structure Elucidation	Assay, Reference Standard Characterization
Analyte Suitability	Excellent for non-volatile, thermally labile compounds.[7]	Only for volatile or derivatized compounds.[10]	Excellent for non-volatile compounds requiring mass data.[10]	Requires soluble analyte with unique proton signals.
Principle	Liquid-phase separation based on polarity.	Gas-phase separation based on volatility and column interaction.[7]	Liquid-phase separation coupled with mass-based detection.[14]	Nuclear spin resonance in a magnetic field; signal is directly proportional to molar concentration.[13]
Strengths	Robust, reproducible, versatile, cost-effective for routine QC.[14]	High separation efficiency for volatile compounds, gold standard for residual solvents.[7]	High sensitivity and specificity for structural identification.[8]	Absolute quantification without a specific reference standard of the analyte, non-destructive.[12]
Limitations	Requires a reference standard for quantification, lower peak capacity than GC.	Not suitable for non-volatile or thermally unstable compounds.[10]	Higher cost and complexity, potential for ion suppression.	Lower sensitivity than chromatographic methods, requires high-field NMR.

The Validation Workflow: A Self-Validating System

A successful validation project follows a structured, pre-defined path, beginning with a validation protocol and culminating in a comprehensive validation report.[1][15] This workflow ensures that all required performance characteristics are evaluated against pre-set acceptance criteria, creating a self-validating system where the data itself confirms the method's suitability.

Core Validation Parameters for a Stability-Indicating HPLC Method

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[2][16] For a stability-indicating HPLC method for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, the following parameters, as defined by ICH Q2(R1), are critical.[17][18]

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[18] For a stability-indicating method, this is the most critical parameter. It is demonstrated through a combination of resolution checks and forced degradation studies.[19][20]

Causality: Forced degradation studies are performed under more severe conditions than accelerated stability testing to intentionally degrade the drug substance.[19][21] This is essential because it generates the very degradation products the method must be able to separate from the main analyte peak. If the method can resolve the analyte from these stress-induced degradants, it is deemed "stability-indicating." The choice of stressors (acid, base, oxidation, heat, light) is based on the known chemical liabilities of the molecule's functional groups (e.g., hydrolysis of the sulfonyl group, photolytic cleavage).[20][21]

Experimental Protocol: Forced Degradation Study

• Preparation: Prepare separate solutions of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine at a concentration of ~1 mg/mL in a suitable solvent (e.g., Acetonitrile:Water 50:50).

• Acid Hydrolysis: Add 1N HCl to one solution and reflux at 80°C for 4 hours.

• Base Hydrolysis: Add 1N NaOH to another solution and keep at room temperature for 2 hours.[21]

• Oxidative Degradation: Add 3% H₂O₂ to a third solution and keep at room temperature for 24 hours.

• Thermal Degradation: Expose a solid sample of the compound to 105°C for 48 hours, then dissolve in the solvent.

• Photolytic Degradation: Expose a solution to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Before injection, neutralize the acidic and basic samples. Analyze all stressed samples, along with an unstressed control, by the proposed HPLC method with a DAD detector.

• Assessment:

  • Evaluate peak purity of the main analyte peak in all stressed samples using the DAD software. The peak should be spectrally pure.

  • Ensure significant degradation has occurred (typically 5-20%) to prove the stress was adequate.[20]

  • Assess the resolution between the parent peak and the largest degradation product peak. The resolution should be >1.5.

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[18]

Experimental Protocol: Linearity

• Stock Solution: Prepare a stock solution of the reference standard at a concentration of 1.0 mg/mL.

• Calibration Standards: Prepare at least five concentration levels by diluting the stock solution. For an assay method, this range should typically cover 80% to 120% of the target concentration (e.g., 80, 90, 100, 110, 120 µg/mL). For an impurity method, the range must cover from the reporting threshold to 120% of the specification.

• Analysis: Inject each concentration level in triplicate.

• Assessment: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[17] It is typically assessed using a recovery study, by spiking a placebo matrix or a known sample with a known amount of the analyte.

Experimental Protocol: Accuracy

• Sample Preparation: Prepare samples in triplicate at three concentration levels across the specified range (e.g., 80%, 100%, 120%). This can be done by spiking a placebo blend with known amounts of the drug substance.

• Analysis: Analyze the prepared samples.

• Assessment: Calculate the percentage recovery at each level. The mean recovery should be within 98.0% to 102.0% of the theoretical value.

Precision

Precision expresses the closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[17][18]

Experimental Protocol: Precision

• Repeatability (Intra-assay precision):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze these samples on the same day, with the same analyst and equipment.

  • Calculate the Relative Standard Deviation (RSD) of the results. The acceptance criterion is typically RSD ≤ 2.0%.[22]

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies. The RSD for the combined data should also meet the acceptance criteria (e.g., RSD ≤ 2.0%).

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[18] These are critical for impurity methods but less so for assays of the main component.

Determination: LOD and LOQ can be estimated based on the standard deviation of the response and the slope of the calibration curve:

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

The determined LOQ must then be experimentally verified by preparing samples at this concentration and confirming that the precision and accuracy are acceptable.[18]

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[18] This provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness

• Identify Parameters: Identify critical HPLC parameters (e.g., mobile phase composition, pH, column temperature, flow rate).

• Vary Parameters: Perform the analysis while making small, deliberate changes to these parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C).

• Assessment: Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor) and the final results. The results should remain within the acceptance criteria, demonstrating the method is robust.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria (for Assay)
Specificity	To ensure the signal is from the analyte only.	Peak purity index > 0.999; Resolution > 1.5 from degradants.
Linearity	To demonstrate a proportional response to concentration.	Correlation Coefficient (r²) ≥ 0.999.
Range	To define the upper and lower concentration limits.	80% - 120% of the nominal concentration.
Accuracy	To demonstrate closeness to the true value.	Mean recovery between 98.0% and 102.0%.
Precision (Repeatability)	To show precision under the same conditions.	RSD ≤ 2.0% for 6 preparations.
Precision (Intermediate)	To show precision under different conditions.	RSD ≤ 2.0% across different days/analysts.
Robustness	To show reliability with small method variations.	System suitability parameters remain within limits.

Conclusion

The validation of analytical methods for a pharmaceutical intermediate like 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is a systematic and scientifically rigorous process.[1] A stability-indicating HPLC method is the cornerstone of quality control for this compound, providing assurance of its identity, purity, and strength. By following the principles laid out by regulatory bodies such as the ICH and employing a logical, risk-based approach to validation, researchers can ensure the generation of high-quality, reliable data.[4][22] This not only satisfies regulatory requirements but also forms the bedrock of sound scientific and drug development decisions.

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A Comparative Guide to the Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine: An Essential Kinase Inhibitor Scaffold

In the landscape of modern drug discovery, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core is a privileged scaffold, renowned for its role in a multitude of biologically active compounds, particularly as kinase inhibitors. Its structural resemblance to purines and indoles allows it to function as a bioisostere, modulating key pharmacological properties such as solubility and target binding affinity. The targeted introduction of a bromine atom at the 4-position and a phenylsulfonyl group on the pyrrole nitrogen yields 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a highly versatile intermediate for the synthesis of complex molecular architectures. This guide provides a comparative analysis of the primary and alternative synthetic routes to this key building block, offering experimental insights and data to inform strategic decisions in research and development.

Route 1: The Predominant Strategy - Sequential Functionalization of the 7-Azaindole Core

The most established and widely documented approach to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine involves a three-step sequence starting from the commercially available 7-azaindole. This method relies on the regioselective functionalization of the pre-formed bicyclic system. The underlying principle involves activating the pyridine ring towards nucleophilic attack by forming the N-oxide, which facilitates the introduction of the bromo substituent at the C4 position. The final step involves the protection of the pyrrole nitrogen with a phenylsulfonyl group, which also serves to modulate the electronic properties of the ring system for subsequent reactions.

Mechanistic Considerations

The key to this strategy is the N-oxidation of the pyridine nitrogen. This transformation has a twofold effect: it electronically deactivates the C2 and C6 positions towards electrophilic attack while activating the C4 position for nucleophilic substitution. The subsequent reaction with a brominating agent, often in the presence of an activating agent like methanesulfonic anhydride, proceeds via an addition-elimination mechanism to install the bromine at the desired position. The final N-sulfonylation is a standard procedure involving the deprotonation of the pyrrole nitrogen followed by reaction with benzenesulfonyl chloride.

A Comparative Guide to the Biological Activity of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Analogs

Introduction: The Privileged Scaffold in Kinase Inhibition

In the landscape of modern drug discovery, particularly in oncology, the identification of "privileged scaffolds" — molecular frameworks that can be systematically modified to bind to a range of biological targets — is a cornerstone of efficient lead generation. The 1H-pyrrolo[2,3-b]pyridine core, an aza-analog of indole, represents one such scaffold. Its ability to form critical hydrogen bonds with the hinge region of the ATP-binding pocket of various protein kinases has established it as a foundational structure for a multitude of potent and selective inhibitors.[1][2]

This guide focuses on analogs derived from 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine . The phenylsulfonyl group serves as a robust protecting group for the pyrrole nitrogen, while the bromine atom at the 4-position provides a versatile synthetic handle for introducing chemical diversity through cross-coupling reactions. This allows for the systematic exploration of the structure-activity relationship (SAR) and the optimization of potency, selectivity, and pharmacokinetic properties. We will explore how modifications to this core structure influence biological activity against various kinase targets, supported by experimental data and detailed protocols for researchers aiming to validate these findings.

Core Mechanism of Action: Hinge-Binding in the Kinase ATP Pocket

The efficacy of pyrrolo[2,3-b]pyridine-based inhibitors stems from their structural mimicry of the adenine portion of ATP. The pyridine nitrogen and the pyrrole N-H group act as a hydrogen bond donor-acceptor pair, forming two crucial hydrogen bonds with the backbone amide and carbonyl groups of amino acids in the kinase "hinge region." This interaction anchors the inhibitor in the active site, providing a stable foundation for further affinity and selectivity to be achieved through modifications at other positions of the scaffold.

Caption: General binding mode of the pyrrolo[2,3-b]pyridine scaffold.

Comparative Biological Activity of Key Analogs

The synthetic tractability of the 4-bromo-1-(phenylsulfonyl) intermediate allows for the generation of a wide array of analogs. Below, we compare the biological activities of representative derivatives against prominent cancer-associated kinases.

B-RAF Kinase Inhibition: Targeting Melanoma

The V600E mutation in the B-RAF kinase is a driver mutation in over 50% of melanomas. Several pyrrolo[2,3-b]pyridine-based compounds have been developed as potent inhibitors of this mutant kinase.[2]

A study by Abdel-Maksoud et al. explored two series of derivatives, leading to the identification of highly potent compounds. While not explicitly starting from the 4-bromo-1-phenylsulfonyl parent, their work highlights how modifications around the core scaffold, achievable via similar synthetic routes, drastically impact activity.[2]

• Compound 35: This analog demonstrated the highest inhibitory effect against V600E B-RAF with an IC₅₀ value of 0.080 µM . It also emerged as a potent cytotoxic agent when screened against a panel of 60 human cancer cell lines.[2]

• Compound 34e: A closely related analog, compound 34e, also showed excellent potency with an IC₅₀ of 0.085 µM .[2]

Structure-Activity Relationship (SAR) Insights: The high potency of these compounds is attributed to specific substitutions that occupy adjacent hydrophobic pockets within the ATP-binding site. The core scaffold maintains the critical hinge-binding interactions, while the appended groups fine-tune the affinity for the target kinase. The development of these compounds underscores the utility of the pyrrolo[2,3-b]pyridine core in designing targeted B-RAF inhibitors.[2]

Fibroblast Growth Factor Receptor (FGFR) Inhibition

Aberrant FGFR signaling is implicated in various cancers, making it an attractive therapeutic target. The pyrrolo[2,3-b]pyridine scaffold has proven effective in generating potent FGFR inhibitors.

SAR Insights: In one study, moving from an indole core to a pyrrolo[2,3-b]pyridine core significantly increased potency against phosphodiesterase 4B (PDE4B), a different target, but the principle of scaffold hopping to enhance activity is broadly applicable.[3] For pyrido[2,3-d]pyrimidine-based tyrosine kinase inhibitors, another related scaffold, replacing a 2,6-dichlorophenyl group with a 3,5-dimethoxyphenyl moiety produced a highly selective FGFR inhibitor (IC₅₀ = 0.060 µM) by better occupying a specific hydrophobic pocket.[4] This highlights the causal relationship between substituent choice and target selectivity.

Data Summary: In Vitro Inhibitory Activity

The following table summarizes the inhibitory concentrations (IC₅₀) of representative pyrrolo[2,3-b]pyridine analogs against their respective primary kinase targets, illustrating the potency achieved through structural modifications.

Compound ID	Target Kinase	IC₅₀ (µM)	Reference
35	V600E B-RAF	0.080	[2]
34e	V600E B-RAF	0.085	[2]
11h	PDE4B	0.14	[3]
4e	FGFR	0.060	[4]

Note: Compounds 11h and 4e are not direct analogs of the topic's core structure but are included to demonstrate the broader utility and SAR principles of the pyrrolo-pyridine family of scaffolds.

Experimental Methodologies: A Guide for Validation

To ensure scientific integrity, protocols must be self-validating. The following are detailed, step-by-step methodologies for key experiments used to characterize the biological activity of these kinase inhibitors.

Workflow 1: Biochemical Kinase Inhibition Assay

This workflow determines the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase. The ADP-Glo™ Kinase Assay is a common method that measures the amount of ADP produced in a kinase reaction.[5][6][7]

Caption: Workflow for the ADP-Glo™ biochemical kinase assay.

Detailed Protocol (Adapted for FGFR2): [5]

• Reagent Preparation:

  • Tyrosine Kinase Buffer: Prepare a buffer containing 40mM Tris (pH 7.5), 20mM MgCl₂, 0.1mg/ml BSA, and 50μM DTT.

  • Compound Dilution: Create a serial dilution of the test analog (e.g., 10-point, 3-fold dilution) in 5% DMSO. The final concentration in the assay should be 1% DMSO.

  • Enzyme & Substrate/ATP Mix: Dilute the purified FGFR2 enzyme and the substrate/ATP mixture in the Tyrosine Kinase Buffer to 2x the final desired concentration.

• Assay Procedure (384-well plate format):

  • Add 1 µL of the diluted inhibitor or 5% DMSO (for control wells) to the appropriate wells.

  • Add 2 µL of the 2x enzyme solution.

  • Add 2 µL of the 2x substrate/ATP mixture to initiate the reaction. The final volume is 5 µL.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP, which is then used by a luciferase to produce a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Analysis:

  • Record the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO controls.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Workflow 2: Cell-Based Proliferation Assay (MTT Assay)

This assay assesses the cytotoxic or cytostatic effect of the inhibitors on cancer cell lines, providing a measure of cellular potency. It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[8][9][10]

Caption: Workflow for the MTT cell viability and proliferation assay.

Detailed Protocol: [8][10]

• Cell Seeding:

  • Harvest logarithmically growing cancer cells (e.g., A375 melanoma for a B-RAF inhibitor).

  • Seed the cells into a 96-well flat-bottom plate at a density of 5 × 10³ cells/well in 100 µL of culture medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test analogs in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control (e.g., 0.1% DMSO).

  • Incubate the plate for 72 hours at 37°C in a 5-6.5% CO₂ incubator.

• MTT Addition and Solubilization:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[10]

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[8]

  • Incubate for 4 hours at 37°C. During this time, viable cells will reduce the MTT to purple formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals.[8]

• Data Analysis:

  • Measure the absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control cells.

  • Determine the IC₅₀ value by plotting cell viability against the log of the compound concentration.

Signaling Pathway Context: B-RAF in the MAPK/ERK Pathway

To understand the cellular impact of these inhibitors, it is crucial to place them within the context of their target signaling pathway. B-RAF is a key component of the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway, which regulates cell proliferation, differentiation, and survival. The V600E mutation leads to constitutive activation of this pathway, driving uncontrolled cell growth.

Caption: The MAPK/ERK signaling pathway and the point of intervention for B-RAF inhibitors.

By inhibiting the constitutively active V600E B-RAF, analogs derived from the 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine scaffold can effectively shut down this oncogenic signaling cascade, leading to cell cycle arrest and apoptosis in melanoma cells.

Conclusion and Future Directions

The 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine core is a powerful and versatile starting point for the development of targeted kinase inhibitors. Through systematic synthetic modification, this scaffold has yielded potent inhibitors of key oncogenic drivers like B-RAF and FGFR. The comparative data demonstrates that subtle changes in substitution patterns can lead to significant gains in potency and can be used to tune selectivity between different kinase targets. The experimental workflows provided herein offer a robust framework for researchers to evaluate novel analogs, ensuring that data is both reproducible and reliable. Future work in this area will likely focus on further optimizing pharmacokinetic properties to improve oral bioavailability and in vivo efficacy, as well as exploring this scaffold against a wider range of kinase targets implicated in human disease.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Koperniku, A., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Abdel-Maksoud, M. S., et al. (2022). Exploration of Anticancer Potential of Novel Pyrrolo[2,3-b]pyridine Derivatives Targeting V600E-BRAF Kinase: Molecular Docking, Pharmacokinetic and DFT Studies. Advanced Journal of Chemistry, Section A. Retrieved from [Link]

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• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Chondrex, Inc. (n.d.). MTT Cell Proliferation and Viability Assay Kit. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2024). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Pharmaceuticals. Retrieved from [Link]

• Menichincheri, M., et al. (2009). Cell division cycle 7 kinase inhibitors: 1H-pyrrolo[2,3-b]pyridines, synthesis and structure-activity relationships. Journal of Medicinal Chemistry. Retrieved from [Link]

• Szeliga, J., & Sławiński, J. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Comparative IC50 (µM) and selectivity index (SI) values. Retrieved from [Link]

• ResearchGate. (n.d.). IC50 and selectivity index values of the compounds. Retrieved from [Link]

• Hamby, J. M., et al. (1997). Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Chart comparing the IC50 values of the compounds for different cell lines. Retrieved from [Link]

• Rutgers University. (2024). Structure-Activity Relationship of a Pyrrole Based Series of PfPKG Inhibitors as Anti-Malarials. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). IC50 values comparison between available literature and our target molecules. Retrieved from [Link]

• ResearchGate. (n.d.). IC50 values of some of the representative compounds. Retrieved from [Link]

• Abdel-Maksoud, M. S., et al. (2020). Design and synthesis of novel pyrrolo[2,3-b]pyridine derivatives targeting V600EBRAF. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Chemical Review and Letters. (2025). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Retrieved from [Link]

• MDPI. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Retrieved from [Link]

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• 3. Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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A Spectroscopic Journey: Characterizing 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Through Its Synthetic Lineage

In the landscape of modern medicinal chemistry, the 7-azaindole scaffold is a privileged structure, forming the core of numerous kinase inhibitors and other therapeutic agents. The targeted introduction of functional groups onto this heterocyclic system is a critical step in drug discovery, enabling the fine-tuning of a molecule's pharmacological profile. 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine stands as a key intermediate in this field, offering a versatile platform for further chemical elaboration. This guide provides an in-depth spectroscopic comparison of this target molecule with its essential precursors—7-azaindole and 4-bromo-7-azaindole—supported by detailed experimental protocols and data interpretation.

The Synthetic Pathway: A Stepwise Functionalization

The journey to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine involves a two-step synthetic sequence starting from the commercially available 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole. The first step is the regioselective bromination at the 4-position of the pyridine ring, followed by the protection of the pyrrole nitrogen with a phenylsulfonyl group. This strategic functionalization not only modifies the electronic properties of the core but also provides a handle for subsequent cross-coupling reactions.

Caption: Synthetic route to the target compound.

Spectroscopic Comparison: Unraveling the Structural Evolution

The transformation of 7-azaindole to its brominated and sulfonated derivatives induces significant changes in the molecule's electronic and steric environment. These modifications are readily observable through various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The introduction of a bromine atom and a phenylsulfonyl group leads to predictable shifts in the signals of the pyrrolopyridine core.

Compound	H-2 (ppm)	H-3 (ppm)	H-5 (ppm)	H-6 (ppm)	Aromatic (Phenyl) (ppm)	NH (ppm)
7-Azaindole	~6.5	~7.4	~8.1	~7.1	-	~10.8
4-Bromo-7-azaindole	~6.57	~7.42	~8.14	~7.31	-	~10.77
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (Predicted)	~6.7	~7.6	~8.3	~7.5	~7.5-8.2	-

• Bromination Effect: The introduction of the bromine atom at the C4 position in 4-bromo-7-azaindole causes a slight downfield shift of the adjacent H-5 and H-3 protons due to its electron-withdrawing inductive effect.

• N-Sulfonylation Effect: The addition of the bulky and strongly electron-withdrawing phenylsulfonyl group to the pyrrole nitrogen in the final product results in a significant downfield shift of all protons on the pyrrolopyridine core. The disappearance of the broad NH signal is a key indicator of successful sulfonylation. The protons of the phenylsulfonyl group itself will appear as a complex multiplet in the aromatic region.

¹³C NMR Spectroscopy: The Carbon Skeleton's Story

¹³C NMR spectroscopy complements ¹H NMR by providing insights into the carbon framework of the molecules. The chemical shifts of the carbon atoms are highly sensitive to the electronic effects of the substituents.

Compound	C-2 (ppm)	C-3 (ppm)	C-3a (ppm)	C-4 (ppm)	C-5 (ppm)	C-6 (ppm)	C-7a (ppm)	Phenyl Carbons (ppm)
7-Azaindole	~100.1	~128.5	~127.9	~115.9	~142.8	~120.9	~148.8	-
4-Bromo-7-azaindole (Predicted)	~101	~129	~128	~105	~144	~123	~149	-
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (Predicted)	~107	~125	~130	~110	~145	~120	~147	~127-138

• Bromination Effect: The most significant change upon bromination is the upfield shift of the C4 signal due to the heavy atom effect of bromine, while the other carbons experience minor shifts.

• N-Sulfonylation Effect: The electron-withdrawing phenylsulfonyl group deshields the pyrrole carbons (C2, C3, and C7a), causing them to shift downfield. The carbons of the phenyl group will also be visible in the aromatic region.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides information about the functional groups present in a molecule.

Compound	N-H Stretch (cm⁻¹)	C=C, C=N Stretch (cm⁻¹)	S=O Stretch (cm⁻¹)
7-Azaindole	~3100-3400	~1400-1600	-
4-Bromo-7-azaindole	~3100-3400	~1400-1600	-
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	-	~1400-1600	~1370, ~1180

The most notable change is the disappearance of the N-H stretching vibration upon N-sulfonylation and the appearance of two strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the S=O bonds in the sulfonyl group.

Mass Spectrometry: Weighing the Molecules

Mass spectrometry provides the molecular weight of the compounds, confirming their elemental composition.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragmentation
7-Azaindole	C₇H₆N₂	118.14	[M-HCN]⁺
4-Bromo-7-azaindole	C₇H₅BrN₂	197.03/199.03	[M-Br]⁺
4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	C₁₃H₉BrN₂O₂S	337.19/339.19	[M-SO₂Ph]⁺

The presence of bromine in the latter two compounds is readily identified by the characteristic isotopic pattern (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio), resulting in two molecular ion peaks separated by 2 Da.

Experimental Protocols

Synthesis of 4-Bromo-1H-pyrrolo[2,3-b]pyridine (4-Bromo-7-azaindole)

This protocol is adapted from a known procedure for the bromination of 7-azaindole derivatives.[1]

Materials:

• 1H-pyrrolo[2,3-b]pyridine-7-oxide

• Tetramethylammonium bromide

• Methanesulfonic anhydride

• N,N-dimethylformamide (DMF)

• Sodium hydroxide (NaOH)

• Water

• Ice

Procedure:

• Dissolve 1H-pyrrolo[2,3-b]pyridine-7-oxide (1.0 eq) and tetramethylammonium bromide (1.2 eq) in DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add methanesulfonic anhydride (2.0 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by diluting with water and adjust the pH to 7 with solid NaOH.

• Induce precipitation by adding more water and cool the suspension to 5 °C for 1 hour.

• Collect the precipitate by filtration, wash with ice-cold water, and dry under vacuum to yield 4-bromo-1H-pyrrolo[2,3-b]pyridine.

Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

This protocol is a general procedure for the N-sulfonylation of azaindoles.[2]

Materials:

• 4-Bromo-1H-pyrrolo[2,3-b]pyridine

• Sodium hydride (60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Benzenesulfonyl chloride

• Dichloromethane (DCM)

• Saturated aqueous sodium carbonate solution

• Magnesium sulfate (MgSO₄)

• Ethyl acetate

• Cyclohexane

Procedure:

• Suspend 4-bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in anhydrous THF under a nitrogen atmosphere.

• Cool the mixture to 0 °C and add sodium hydride (1.1 eq) portion-wise.

• Stir the mixture at room temperature for 30 minutes.

• Add benzenesulfonyl chloride (1.1 eq) dropwise.

• Stir the reaction at room temperature for 2 hours.

• Remove the solvent under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous sodium carbonate solution.

• Dry the organic layer over MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (e.g., 1:9 ethyl acetate:cyclohexane) to obtain 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as a solid.

Spectroscopic Analysis

NMR Spectroscopy:

• ¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer.

• Samples are dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy:

• IR spectra are recorded on an FT-IR spectrometer using KBr pellets or as a thin film.

• Frequencies are reported in wavenumbers (cm⁻¹).

Mass Spectrometry:

• Mass spectra are obtained using an electrospray ionization (ESI) mass spectrometer.

• Data is reported as a mass-to-charge ratio (m/z).

Conclusion

The stepwise synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine from 7-azaindole provides an excellent case study in the application of spectroscopic methods for reaction monitoring and structural confirmation. Each synthetic transformation leaves a distinct spectroscopic signature, allowing for a clear and unambiguous characterization of the product at each stage. This guide serves as a valuable resource for researchers in the field, providing not only the expected spectroscopic data but also the underlying principles of how structural modifications influence these spectral features.

References

• PubChem. 1H-Pyrrolo[2,3-b]pyridine. [Link]

• PubChem. 4-Bromo-1H-pyrrolo[2,3-b]pyridine. [Link]

Sources

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• 2. What is 4-Bromo-7-azaindole?_Chemicalbook [chemicalbook.com]

Yield comparison of different synthetic methods for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, a derivative of 7-azaindole, serves as a crucial building block in medicinal chemistry. The 7-azaindole scaffold is a privileged structure, known to interact with a wide range of biological targets, including protein kinases. The introduction of a bromine atom at the 4-position provides a versatile handle for further functionalization through various cross-coupling reactions, enabling the synthesis of diverse compound libraries for drug discovery programs. The phenylsulfonyl group at the 1-position serves as a robust protecting group for the pyrrole nitrogen, enhancing the stability of the molecule and influencing the regioselectivity of subsequent reactions.

This guide will compare two primary multi-step synthetic routes to this valuable intermediate, providing detailed experimental protocols, yield comparisons, and expert insights into the practical considerations of each approach.

Synthetic Strategies: A Head-to-Head Comparison

The synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine is predominantly approached via two divergent multi-step strategies, each with its own set of advantages and challenges.

Method 1: Sequential N-Phenylsulfonylation and C-4 Bromination

This is a widely adopted two-step approach commencing with the commercially available 1H-pyrrolo[2,3-b]pyridine (7-azaindole).

dot

Figure 1: Workflow for Method 1.

Method 2: Initial C-4 Bromination followed by N-Phenylsulfonylation

This alternative two-step synthesis begins with the bromination of a modified 7-azaindole precursor.

dot

Figure 2: Workflow for Method 2.

Yield and Efficiency Analysis

A critical aspect of selecting a synthetic route is the overall yield and efficiency. The following table summarizes the reported yields for each step in the two primary methods.

Method	Step	Reaction	Reported Yield	Overall Yield (Calculated)
Method 1	1	Phenylsulfonylation of 7-Azaindole	~99%[1]	\multirow{2}{}{Dependent on missing bromination yield}
2	Bromination of 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	Not explicitly found
Method 2	1	Bromination of 7-Azaindole N-oxide	56%[2]	\multirow{2}{}{~51.5% }
2	Phenylsulfonylation of 4-Bromo-7-azaindole	92%[3]

Expert Insights:

Based on the available data, Method 2 offers a clear, albeit modest, overall yield of approximately 51.5%. The primary drawback of this route is the lower-yielding initial bromination step. In contrast, Method 1 commences with a near-quantitative phenylsulfonylation. However, the absence of a reported yield for the subsequent bromination of the N-protected intermediate is a significant knowledge gap. The electronic nature of the phenylsulfonyl group is electron-withdrawing, which deactivates the pyrrole ring towards electrophilic substitution. This could potentially lead to lower yields or require harsher reaction conditions for the bromination step, thus impacting the overall efficiency of Method 1.

Detailed Experimental Protocols

To provide a practical guide for laboratory execution, detailed step-by-step protocols for each reaction are outlined below.

Method 1: Protocol

Step 1: Synthesis of 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine [1]

• Materials: 1H-pyrrolo[2,3-b]pyridine, benzenesulfonyl chloride, sodium hydride (NaH), tetrahydrofuran (THF).

• Procedure:

  • To a solution of 1H-pyrrolo[2,3-b]pyridine in anhydrous THF, add NaH portion-wise at 0 °C under an inert atmosphere.

  • Stir the mixture at room temperature for 30 minutes.

  • Cool the reaction mixture back to 0 °C and add benzenesulfonyl chloride dropwise.

  • Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as a white solid.

Step 2: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Note: A specific, high-yielding protocol for the direct bromination of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine at the 4-position was not explicitly found in the searched literature. Generally, electrophilic bromination of 7-azaindole derivatives can be achieved using reagents like N-bromosuccinimide (NBS)[4][5]. The regioselectivity is influenced by the protecting group on the nitrogen. Further investigation and optimization would be required to establish a reliable protocol for this step.

Method 2: Protocol

Step 1: Synthesis of 4-Bromo-1H-pyrrolo[2,3-b]pyridine from 1H-Pyrrolo[2,3-b]pyridine-7-oxide [2]

• Materials: 1H-pyrrolo[2,3-b]pyridine-7-oxide, tetramethylammonium bromide, methanesulfonic anhydride (Ms₂O), N,N-dimethylformamide (DMF).

• Procedure:

  • Dissolve 1H-pyrrolo[2,3-b]pyridine-7-oxide and tetramethylammonium bromide in DMF.

  • Cool the solution to 0 °C and add methanesulfonic anhydride in portions.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and continue stirring for 4 hours.

  • Dilute the reaction mixture with water and adjust the pH to 7 with solid sodium hydroxide.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried to yield 4-bromo-1H-pyrrolo[2,3-b]pyridine.

Step 2: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine [3]

• Materials: 4-Bromo-1H-pyrrolo[2,3-b]pyridine, benzenesulfonyl chloride, sodium hydride (NaH), tetrahydrofuran (THF).

• Procedure:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 4-bromo-1H-pyrrolo[2,3-b]pyridine in anhydrous THF.

  • Cool the solution to 0 °C and add sodium hydride (60% dispersion in mineral oil) portion-wise.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Add benzenesulfonyl chloride to the reaction mixture.

  • Continue stirring at room temperature for 2 hours.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane (DCM) and wash with 2M sodium carbonate solution.

  • Dry the organic layer over magnesium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography (ethyl acetate/cyclohexane) to obtain 4-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine as an off-white solid.

Mechanistic Considerations and Regioselectivity

The key to a successful synthesis of the target molecule lies in controlling the regioselectivity of the bromination step. The 7-azaindole ring system is susceptible to electrophilic attack at several positions.

dot

Figure 3: Potential sites for electrophilic bromination on the 7-azaindole core.

In an unprotected 7-azaindole, the C3 position of the electron-rich pyrrole ring is the most favorable site for electrophilic substitution. The introduction of an electron-withdrawing phenylsulfonyl group on the pyrrole nitrogen (as in Method 1) deactivates the pyrrole ring, making bromination more challenging and potentially altering the regioselectivity. This deactivation might necessitate harsher conditions, which could lead to side reactions and lower yields.

Method 2 circumvents this issue by first introducing the bromine at the C4 position of the pyridine ring via the N-oxide. The N-oxide functionality activates the pyridine ring for electrophilic substitution at the C4 and C6 positions. Subsequent removal of the oxide and N-protection with the phenylsulfonyl group proceeds with high efficiency.

Conclusion and Recommendations

Both presented synthetic routes offer viable pathways to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

• Method 2 is currently the more well-defined and predictable route , with a calculated overall yield of approximately 51.5%. While the initial bromination step has a moderate yield, the subsequent phenylsulfonylation is highly efficient. This method provides a reliable, albeit not high-yielding, approach for obtaining the target compound.

• Method 1 has the potential to be more efficient , given the near-quantitative yield of the initial N-phenylsulfonylation step. However, the critical knowledge gap regarding the yield and conditions for the subsequent bromination of the deactivated ring system makes it a less certain choice without further process development. Researchers opting for this route should be prepared to invest time in optimizing the bromination reaction.

For researchers requiring a reliable and immediate synthesis of the target compound, Method 2 is the recommended starting point . For those with the resources for process optimization, exploring the direct bromination of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in Method 1 could potentially lead to a more efficient and higher-yielding overall synthesis .

Future research should focus on developing a high-yielding and regioselective method for the direct bromination of N-protected 7-azaindoles, which would significantly improve the efficiency of Method 1 and make it the preferred synthetic route.

References

Sources

• 1. CN102746295A - Preparation method for 4-substituted-7-azaindole - Google Patents [patents.google.com]
• 2. 4-Bromo-7-azaindole synthesis - chemicalbook [chemicalbook.com]
• 3. What is 4-Bromo-7-azaindole?_Chemicalbook [chemicalbook.com]
• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 5. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Efficacy of Substituted 1H-Pyrrolo[2,3-b]pyridine Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic design of enzyme inhibitors is paramount. The 1H-pyrrolo[2,3-b]pyridine scaffold has emerged as a privileged structure, forming the core of numerous potent enzyme inhibitors. This guide provides a comparative analysis of the efficacy of substituted 1H-pyrrolo[2,3-b]pyridine derivatives, with a conceptual focus on the potential contributions of 4-bromo and 1-phenylsulfonyl substitutions. By synthesizing data from various studies, we aim to offer a comprehensive resource for researchers engaged in the development of novel therapeutics.

The 1H-Pyrrolo[2,3-b]pyridine Scaffold: A Versatile Core for Kinase Inhibition

The 1H-pyrrolo[2,3-b]pyridine ring system, an isomer of purine, has attracted significant attention in medicinal chemistry due to its ability to mimic the adenine moiety of ATP and interact with the hinge region of kinase enzymes.[1][2] This interaction is a critical anchoring point for many kinase inhibitors. The versatility of this scaffold allows for substitutions at various positions, enabling the fine-tuning of inhibitory potency, selectivity, and pharmacokinetic properties.

While specific data on the enzyme inhibitory profile of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine derivatives is emerging, the broader class of substituted 1H-pyrrolo[2,3-b]pyridines has demonstrated significant activity against a range of protein kinases. These enzymes play crucial roles in cellular signaling pathways that, when dysregulated, can lead to diseases such as cancer and inflammation.[1][3]

Mechanism of Action: Targeting Key Signaling Pathways

Substituted 1H-pyrrolo[2,3-b]pyridine derivatives primarily function as ATP-competitive inhibitors of protein kinases. By occupying the ATP-binding pocket of the enzyme, they prevent the phosphorylation of substrate proteins, thereby interrupting downstream signaling cascades. Two prominent examples of kinase families targeted by these derivatives are the Epidermal Growth Factor Receptor (EGFR) and Cell Division Cycle 7 (Cdc7) kinase.

The EGFR signaling pathway is a critical regulator of cell proliferation, survival, and differentiation. Its aberrant activation is a hallmark of many cancers. Inhibitors targeting EGFR can block these pro-growth signals. Similarly, Cdc7 kinase is a key regulator of DNA replication initiation, making it an attractive target for cancer therapy.[1]

Below is a conceptual diagram illustrating the points of intervention for these kinase inhibitors within their respective signaling pathways.

Figure 2: Workflow for a Radiometric Kinase Inhibition Assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

• Reaction Mixture Preparation: In a microplate, prepare the kinase reaction mixture containing the kinase, substrate, and kinase buffer.

• Compound Addition: Add the serially diluted test compound to the reaction mixture. Include a positive control (known inhibitor) and a negative control (DMSO vehicle).

• Pre-incubation: Gently mix and pre-incubate the plate for a short period (e.g., 10 minutes) at room temperature to allow the compound to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of unlabeled ATP and [γ-³²P]ATP. The final ATP concentration should be close to the Km value for the specific kinase to ensure accurate IC50 determination.

• Incubation: Incubate the reaction at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper. The phosphorylated substrate will bind to the paper, while the unreacted [γ-³²P]ATP will not.

• Washing: Wash the P81 papers multiple times with phosphoric acid to remove any unbound [γ-³²P]ATP.

• Quantification: Place the washed P81 papers in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion and Future Directions

The 1H-pyrrolo[2,3-b]pyridine scaffold is a highly promising platform for the development of potent and selective enzyme inhibitors, particularly targeting the kinase family. The efficacy of these derivatives is intricately linked to the substitution patterns around the core ring structure. While direct data on 4-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine derivatives is still emerging, the existing body of research on related analogs provides a strong rationale for their investigation as potential enzyme inhibitors. Future work should focus on the synthesis and systematic biological evaluation of a library of these specific derivatives to fully elucidate their therapeutic potential and to continue building a comprehensive understanding of their structure-activity relationships.

References

• Gangjee, A., et al. (2013). Design, cellular receptor tyrosine kinase inhibitory activities and in vivo evaluation as antiangiogenic, antimetastatic and antitumor agents. Bioorganic & Medicinal Chemistry, 21(5), 1312-1323.
• Ermoli, A., et al. (2009). Cell division cycle 7 kinase inhibitors: 1H-pyrrolo[2,3-b]pyridines, synthesis and structure-activity relationships. Journal of Medicinal Chemistry, 52(14), 4380-4390.
• Zhang, Y., et al. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. European Journal of Medicinal Chemistry, 224, 113711.
• El-Gamal, M. I., et al. (2021). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Molecules, 26(11), 3169.
• Fisher, M. J., et al. (2024). Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKKα That Selectively Perturb Cellular Non-Canonical NF-κB Signalling. Molecules, 29(15), 3515.
• A., A., et al. (2022). Structure activity relationship of compound 4.
• Sharma, S., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(10), 1438-1443.
• Appchem (n.d.). 4-Bromo-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
• Echemi (n.d.). 4-Bromo-2-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.
• Chemical Review and Letters (2025). Quantitative structure activity relationship study of p38α MAP kinase inhibitors.
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• MDPI (2022).
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A Comparative Guide to 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine in Synthetic Chemistry

In the landscape of modern medicinal chemistry and drug development, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a cornerstone for the synthesis of a multitude of biologically active molecules, particularly kinase inhibitors. The strategic functionalization of this core structure is paramount, and the choice of protecting groups for the pyrrole nitrogen plays a critical role in the success of multi-step synthetic campaigns. This guide provides an in-depth, objective comparison of two commonly employed intermediates: 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and its close analog, 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine. We will delve into their synthesis, comparative reactivity in key cross-coupling reactions, and the nuances of their deprotection, supported by experimental data and established protocols.

Structural and Electronic Considerations: Phenylsulfonyl vs. Tosyl

At first glance, the two molecules are structurally very similar. Both feature a 4-bromo-7-azaindole core with a sulfonyl-based protecting group on the pyrrole nitrogen. The key distinction lies in the substituent on the phenyl ring of the sulfonyl group: the phenylsulfonyl group is unsubstituted, while the tosyl (p-toluenesulfonyl) group bears a methyl group at the para position.

This seemingly minor difference has subtle but significant electronic implications. The methyl group on the tosyl moiety is weakly electron-donating through hyperconjugation, which can slightly modulate the electron-withdrawing strength of the sulfonyl group. In contrast, the unsubstituted phenylsulfonyl group is marginally more electron-withdrawing. This difference can influence the reactivity of the 4-bromo position in palladium-catalyzed cross-coupling reactions and the lability of the protecting group itself.

Table 1: Physical and Chemical Properties

Property	4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine
CAS Number	889939-25-7	348640-07-3[1]
Molecular Formula	C₁₃H₉BrN₂O₂S	C₁₄H₁₁BrN₂O₂S[1]
Molecular Weight	337.20 g/mol	351.22 g/mol [1]
Appearance	Off-white to yellow solid	Off-white solid

Synthesis of the Building Blocks

The synthesis of both compounds typically starts from the commercially available 4-Bromo-1H-pyrrolo[2,3-b]pyridine. The protection of the pyrrole nitrogen is achieved by deprotonation with a suitable base, followed by quenching with the corresponding sulfonyl chloride.

Experimental Protocol: Synthesis of 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine

This protocol is adapted from established procedures for the N-sulfonylation of indoles and related heterocycles.

Workflow Diagram: N-Tosylation

Caption: General workflow for the synthesis of N-tosylated 4-bromo-7-azaindole.

Step-by-Step Procedure:

• To a solution of 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Add p-toluenesulfonyl chloride (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine.

Experimental Protocol: Synthesis of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

The synthesis of the phenylsulfonyl analog follows a nearly identical procedure, substituting p-toluenesulfonyl chloride with benzenesulfonyl chloride.

Step-by-Step Procedure:

• To a solution of 4-Bromo-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in anhydrous dimethylformamide (DMF) under a nitrogen atmosphere at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add benzenesulfonyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Comparative Reactivity in Cross-Coupling Reactions

The 4-bromo position of these N-sulfonylated 7-azaindoles is a versatile handle for introducing molecular diversity through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. The choice between a phenylsulfonyl and a tosyl protecting group can subtly influence the outcomes of these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for the formation of C-C bonds. While direct comparative studies are scarce, the slightly more electron-withdrawing nature of the phenylsulfonyl group is expected to render the C4-Br bond more susceptible to oxidative addition by the palladium(0) catalyst, potentially leading to faster reaction rates compared to the tosyl-protected counterpart under identical conditions. However, in practice, both substrates are generally excellent coupling partners.

Representative Protocol: Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura coupling of 4-bromo-N-sulfonyl-7-azaindoles.

Step-by-Step Procedure:

• In a reaction vessel, combine the 4-bromo-N-sulfonyl-7-azaindole (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Add the solvent system (e.g., a mixture of 1,4-dioxane and water).

• Degas the mixture by bubbling nitrogen through it for 10-15 minutes.

• Heat the reaction to 90-100 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers, dry over a drying agent, and concentrate.

• Purify the crude product via column chromatography.

In a study on the synthesis of 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines, a Suzuki-Miyaura coupling was successfully performed on a related 4-chloro-2-iodo-pyrrolopyridine intermediate, demonstrating the feasibility of such couplings on this scaffold[2].

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a vital method for constructing C-N bonds. Similar to the Suzuki coupling, the electronic nature of the N-sulfonyl group can play a role. The choice of ligand for the palladium catalyst is often more critical than the minor difference between the phenylsulfonyl and tosyl groups. Studies have shown that for C-N bond formation on N-protected 4-bromo-7-azaindoles, the choice of N-protecting group has a marginal effect on the reaction yield and time[3].

Representative Protocol: Buchwald-Hartwig Amination

Step-by-Step Procedure:

• To a dry reaction vessel under an inert atmosphere, add the 4-bromo-N-sulfonyl-7-azaindole (1.0 eq), the amine (1.2 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), the phosphine ligand (e.g., Xantphos, 4-10 mol%), and a strong base (e.g., NaOt-Bu or Cs₂CO₃, 1.5-2.0 eq).

• Add an anhydrous solvent such as toluene or dioxane.

• Degas the mixture and heat to 80-110 °C until the starting material is consumed.

• Cool the reaction, quench with water, and extract with an appropriate organic solvent.

• Perform a standard aqueous work-up, dry the organic phase, and concentrate.

• Purify the product by column chromatography.

Successful Buchwald-Hartwig aminations have been reported on N-protected 4-bromo-7-azaindoles with a variety of amines, affording the corresponding 4-amino-7-azaindole derivatives in good to excellent yields[2][3].

Deprotection Strategies: A Key Differentiator

The ease and selectivity of the protecting group removal are often the deciding factors in choosing between a phenylsulfonyl and a tosyl group. Both are generally stable to a wide range of reaction conditions.

Deprotection Logic

Caption: Key considerations for the deprotection of N-sulfonyl groups.

The slightly more electron-withdrawing nature of the phenylsulfonyl group can make the sulfonamide bond more susceptible to nucleophilic attack, potentially allowing for milder deprotection conditions compared to the tosyl group. However, the difference is often subtle and substrate-dependent.

A particularly mild and effective method for the deprotection of N-tosylated indoles and azaindoles involves the use of cesium carbonate in a mixture of THF and methanol[2]. This method is often preferred due to its compatibility with a wide range of functional groups. Azaindoles, being more acidic than indoles, are expected to undergo detosylation more readily under these conditions[2].

Representative Protocol: Deprotection with Cesium Carbonate

Step-by-Step Procedure:

• Dissolve the N-sulfonyl-4-substituted-7-azaindole (1.0 eq) in a mixture of THF and methanol (e.g., 2:1 v/v).

• Add cesium carbonate (3.0 eq) to the solution.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC. Deprotection of azaindoles is often complete within a few hours at ambient temperature[2].

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry, and concentrate.

• Purify the crude product if necessary.

Conclusion and Recommendations

Both 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine and 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine are excellent and highly versatile intermediates for the synthesis of functionalized 7-azaindoles. The choice between them often comes down to subtle considerations and the specific context of the synthetic route.

• Reactivity: The phenylsulfonyl derivative may offer slightly faster reaction rates in some palladium-catalyzed couplings due to its marginally higher electron-withdrawing character. However, for most applications, both substrates will perform admirably, and the choice of catalyst and reaction conditions will have a more pronounced effect on the outcome.

• Deprotection: The phenylsulfonyl group may be slightly more labile under certain nucleophilic deprotection conditions, which could be an advantage if milder conditions are required to preserve sensitive functional groups elsewhere in the molecule. Conversely, the tosyl group offers slightly greater stability, which might be beneficial in lengthy synthetic sequences with harsh reaction steps.

• Practical Considerations: The tosyl derivative is more commonly reported in the literature, and as such, there is a wider body of precedent for its use. Both starting materials, p-toluenesulfonyl chloride and benzenesulfonyl chloride, are readily available and inexpensive.

References

• PubChem. (n.d.). 4-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

• Beilstein Journals. (2015). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry.
• BenchChem. (2025). Technical Support Center: Removal of Protecting Groups in Indole Synthesis.
• Cankař, P., et al. (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. Tetrahedron Letters, 47(32), 5757-5760.
• MDPI. (2020). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 25(15), 3491.

• Ruichem. (n.d.). 4-BROMO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE. Retrieved from [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 889939-25-7). As a research chemical with limited publicly available toxicological and environmental data, a precautionary principle is paramount.[1] This guide is designed for researchers, scientists, and drug development professionals, grounding every recommendation in established safety protocols and regulatory standards to ensure personnel safety and environmental compliance.

The molecular structure of this compound—containing a brominated heterocyclic core and a phenylsulfonyl group—dictates its classification and handling as a halogenated organic chemical waste. The procedures outlined below are based on guidelines from the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[2][3][4]

Hazard Assessment and Characterization

Due to the absence of comprehensive hazard data for this specific molecule, we must infer its potential risks from its constituent functional groups and related structures.

• Halogenated Heterocycle: The 4-bromo-pyrrolo[2,3-b]pyridine moiety is related to compounds that are known to be irritants and potentially toxic. For instance, the parent compound 4-Bromo-1H-pyrrolo[2,3-b]pyridine is classified as toxic if swallowed, a skin irritant, and a cause of serious eye damage.[5] It is prudent to assume this derivative carries similar or enhanced risks.

• Phenylsulfonyl Group: Sulfonyl-containing compounds are widely used in medicinal chemistry and can be biologically active.[6] While the sulfonyl group itself is generally stable, its presence adds to the molecular weight and may influence the compound's environmental fate.

• Combustion Byproducts: As a halogenated (bromine) and sulfur-containing organic compound, improper disposal via incineration at inadequate temperatures can lead to the formation of hazardous byproducts, including hydrogen bromide (HBr), oxides of nitrogen (NOx), and sulfur dioxide (SO2).

Given these factors, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine must be managed as a hazardous chemical waste .[4][7]

Immediate Safety and Personal Protective Equipment (PPE)

Before handling the compound in any form (pure solid, solutions, or as waste), ensure all engineering controls and PPE are in place to minimize exposure.

• Engineering Controls : Always handle this compound and its waste within a certified chemical fume hood to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE) :

  • Gloves : Wear nitrile or other chemically resistant gloves. Inspect them before use and use proper removal technique to avoid skin contact.[8]

  • Eye Protection : Chemical safety goggles are mandatory. If there is a splash risk, use a face shield in addition to goggles.

  • Lab Coat : A flame-resistant lab coat should be worn and kept buttoned.

  • Respiratory Protection : If handling large quantities or if there is a risk of aerosolization outside a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates may be necessary.[8]

Waste Segregation and Container Management

Proper segregation is the most critical step in the disposal process. Commingling incompatible waste streams is a common and dangerous violation.[9][10][11] Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash. [10][12]

Waste Stream Classification

Waste Type	Description	Proper Container & Labeling
Solid Hazardous Waste	Expired or unused pure compound, contaminated weigh paper, disposable spatulas, and contaminated PPE (gloves, bench paper).	Labeled, sealed, and compatible container for solid hazardous waste. Label must read: "Hazardous Waste," "4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine," and list any other solid contaminants.
Liquid Halogenated Organic Waste	Any solutions containing the compound dissolved in organic solvents (e.g., Dichloromethane, Chloroform, Acetonitrile).	Labeled, sealed, and compatible solvent waste container (glass or polyethylene). Label must read: "Hazardous Waste - Halogenated Organics," and list all chemical constituents with approximate percentages (e.g., "Methylene Chloride ~95%, 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine ~5%").[13]
Aqueous Waste	Any water-based solutions from extractions or washes that may contain trace amounts of the compound.	Labeled, sealed, and compatible container for aqueous hazardous waste. Do not mix with organic solvent waste. Label must clearly list all contents.
Contaminated Sharps	Contaminated needles, syringes, or broken glassware.	Puncture-proof sharps container. Label as "Hazardous Waste Sharps" and list chemical contaminants.

Container Best Practices

• Compatibility : Ensure the container material is compatible with the waste. For instance, do not use metal cans for corrosive waste.

• Closure : Containers must be kept tightly closed at all times, except when actively adding waste.[4][11] This is a top EPA violation and prevents the release of hazardous vapors.

• Labeling : Label containers clearly as soon as the first drop of waste is added.[10] Use full chemical names—no formulas or abbreviations.[10]

• Storage : Store waste containers in a designated Satellite Accumulation Area (SAA) within the lab, in secondary containment (e.g., a spill tray), and away from incompatible materials.[11][14]

Step-by-Step Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Caption: Disposal workflow for 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine.

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel : Immediately alert others in the lab.

• Assess the Spill : For small spills (<100 mL of a solution or a few grams of solid) that you are trained and equipped to handle:

  • Don appropriate PPE (gloves, goggles, lab coat).

  • Contain the spill by covering it with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pad). Do not use combustible materials like paper towels on a solvent spill.

  • Gently sweep the solid material or absorbed spill into a container.

  • Label the container as "Spill Debris" with the full chemical name and treat it as solid hazardous waste.

  • Clean the spill area with soap and water.

• Large Spills : For large spills, or any spill you are not comfortable handling, evacuate the area, close the doors, and contact your institution's emergency response or EHS department immediately.[11]

The Principle of "Cradle-to-Grave" Management

The Resource Conservation and Recovery Act (RCRA) establishes a "cradle-to-grave" system for managing hazardous waste.[4] As the generator of the waste, you are responsible for its safe management from the moment it is created until its final, environmentally sound disposal. This responsibility is fulfilled by transferring the properly segregated, contained, and labeled waste to a licensed hazardous waste disposal company, typically coordinated through your institution's EHS office.[7][14]

By adhering to these procedures, you build a foundation of safety and trust, ensuring that your critical research does not come at the cost of personal or environmental health.

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• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
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• Benchchem. Safe Disposal of Halogenated Nitroaromatic Compounds: A General Guide.
• Temple University. Halogenated Solvents in Laboratories.
• U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide.
• AEG Environmental. (2016, December 5). Best Practices for Hazardous Waste Disposal.
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